Diisopropyl 2-oxomalonate

Core Science & Biosynthesis

Diisopropyl 2-oxomalonate: Physical Properties, Mechanistic Applications, and Synthesis Protocols

Executive Summary

Diisopropyl 2-oxomalonate (also known as diisopropyl ketomalonate) is a sterically hindered, highly electrophilic reagent that has emerged as a cornerstone in modern organic synthesis. Its unique structural features—specifically the bulky isopropyl ester moieties—confer exceptional hydrolytic stability to its derivatives. This whitepaper provides an in-depth technical analysis of its physical properties, the mechanistic causality behind its success in complex reactions (such as N-umpolung amination and atroposelective dynamic kinetic resolution), and self-validating experimental protocols designed for researchers and drug development professionals.

Molecular Identity & Physical Properties

Understanding the physical parameters of Diisopropyl 2-oxomalonate is critical for optimizing reaction conditions, particularly in moisture-sensitive and temperature-controlled environments.

Property	Value
CAS Number	73972-39-1[1]
Molecular Formula	C9H14O5[1]
Molecular Weight	202.20 g/mol [1]
Physical State	Liquid[1]
Density	1.036 g/mL[1]
Boiling Point	248.1 °C at 760 mmHg[2]
Flash Point	101.7 °C[2]
Refractive Index	n20/D 1.414[1]
Functional Groups	Ester, Ketone[1]

Mechanistic Significance in Organic Synthesis

N-Umpolung Reactions for Primary Amines

Traditional carbon-nitrogen (C-N) bond formation often relies heavily on transition-metal catalysis. However, research from the Kürti laboratory established diisopropyl 2-oxomalonate as a highly efficient N-umpolung (polarity reversal) reagent for both aliphatic and aromatic primary amines[1].

• Causality & Mechanism: The condensation of primary amines with diisopropyl 2-oxomalonate yields iminomalonates. The steric bulk of the diisopropyl ester groups is the critical functional driver here: it prevents the formation of unwanted aminals (a common side-reaction with unhindered malonates) and provides the resulting imines with sufficient hydrolytic stability to survive silica gel purification[3]. Once formed, the iminomalonates feature a highly electrophilic nitrogen atom, allowing direct attack by strong C-nucleophiles (e.g., Grignard reagents) to form secondary amines without the need for transition-metal catalysts[3].

Atroposelective Dynamic Kinetic Resolution (DKR) of Arylindoles

Axial chirality in indole scaffolds is highly sought after for developing novel therapeutics and chiral ligands. Diisopropyl 2-oxomalonate acts as a superior electrophile in the chiral phosphoric acid-catalyzed atroposelective DKR of arylindoles[4].

• Causality & Mechanism: When comparing dimethyl, diethyl, and diisopropyl ketomalonates, the diisopropyl variant exhibits significantly higher enantioselectivity (e.g., 96% ee vs. 83% ee for diethyl). The bulky isopropyl groups interact synergistically with the chiral phosphoric acid catalyst and the hydrogen-bonding donor (NH group) of the indole. This steric crowding creates a substantial rotational barrier that effectively locks the stereogenic axis into the desired configuration during the enantiodetermining step[4].

Scalable Synthesis of Roxadustat Intermediates

Roxadustat is a hypoxia-inducible factor prolyl hydroxylase (HIF-PH) inhibitor utilized in the treatment of chronic anemia[5]. Diisopropyl 2-oxomalonate is a key raw material in the synthesis of its core isoquinoline intermediate[5].

• Causality & Mechanism: The condensation of 1-(3-phenoxyphenyl)ethylamine with diisopropyl 2-oxomalonate in the presence of an acid catalyst (such as trifluoroacetic acid) yields a stable imine intermediate[5]. The diisopropyl variant enhances the lipophilicity and structural stability of the intermediate, driving the subsequent Lewis acid-catalyzed (FeCl3) cyclization step to high yields (>89%), which is an essential metric for viable industrial-scale production[5].

Experimental Workflows & Protocols

Protocol 1: Synthesis of N-Phenyl Iminomalonate (N-Umpolung Reagent)

Self-validating system: The reaction is driven by water removal; TLC monitoring ensures complete conversion before isolation, while the steric hindrance guarantees product stability during chromatography.

• Preparation: In an oven-dried round-bottom flask, dissolve aniline (1.0 equiv) in anhydrous dichloromethane (DCM) to achieve a 0.2 M concentration.

• Addition: Add diisopropyl 2-oxomalonate (1.05 equiv) dropwise at room temperature under a strict argon atmosphere.

• Monitoring: Stir the reaction mixture for 2-4 hours. Monitor the consumption of the primary amine via Thin Layer Chromatography (TLC) using a Hexanes/EtOAc (4:1) solvent system.

• Dehydration: Upon complete consumption of the starting material, add anhydrous MgSO4 to sequester the generated water, driving the thermodynamic equilibrium entirely toward the imine.

• Isolation: Filter the mixture to remove the drying agent and concentrate the filtrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography to isolate the bench-stable N-phenyl iminomalonate.

Protocol 2: Atroposelective DKR of 2-Arylindoles

Self-validating system: Strict temperature control at -78 °C is the self-validating parameter that ensures the rotational barrier is maintained, guaranteeing high enantiomeric excess (ee).

• Preparation: Dissolve the 2-arylindole substrate (0.1 mmol) and the selected chiral phosphoric acid catalyst (10 mol%) in anhydrous toluene (2.0 mL).

• Thermal Control (Critical Step): Cool the reaction vessel to exactly -78 °C using a dry ice/acetone bath. Maintaining this temperature is non-negotiable to maximize the rotational barrier and ensure >95% ee.

• Addition: Slowly add diisopropyl 2-oxomalonate (0.12 mmol) to the cooled solution to prevent localized thermal spikes.

• Reaction: Stir the mixture at -78 °C for 24-48 hours. Monitor the enantiomeric ratio via chiral HPLC.

• Quenching: Quench the reaction with saturated aqueous NaHCO3 and extract the aqueous layer with EtOAc.

• Purification: Dry the combined organic layers over Na2SO4, concentrate, and purify by preparative TLC to yield the highly pure axially chiral indole derivative.

Pathway Visualization

Workflow of N-Umpolung amination using Diisopropyl 2-oxomalonate to form secondary amines.

Conclusion

Diisopropyl 2-oxomalonate stands out as a highly versatile and structurally privileged reagent. Its strategic application in reversing nitrogen polarity and controlling stereogenic axes highlights the profound impact of steric tuning in organic synthesis. By leveraging the bulky diisopropyl ester groups, chemists can bypass traditional transition-metal catalysts, achieving high yields and exceptional enantioselectivity in the synthesis of complex APIs and chiral building blocks.

References

• Practical Singly and Doubly Electrophilic Aminating Agents: A New, More Sustainable Platform for Carbon-Nitrogen Bond Formation. Journal of the American Chemical Society.[Link]

• All-round catalytic and atroposelective strategy via dynamic kinetic resolution for N-/2-/3-arylindoles. Nature Communications.[Link]

• Process for the preparation of Roxadustat intermediates.

Sources

• 1. Diisopropyl 2-oxomalonate = 95 73972-39-1 [sigmaaldrich.com]
• 2. 73972-39-1(Propanedioic acid, oxo-, bis(1-methylethyl) ester) | Kuujia.com [kuujia.com]
• 3. Practical Singly and Doubly Electrophilic Aminating Agents: A New, More Sustainable Platform for Carbon-Nitrogen Bond Formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. All-round catalytic and atroposelective strategy via dynamic kinetic resolution for N-/2-/3-arylindoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CN106478504B - Process for the preparation of Roxadustat intermediates - Google Patents [patents.google.com]

Diisopropyl 2-oxomalonate (CAS 73972-39-1): Structural Dynamics and Application as an N-Umpolung Reagent in Metal-Free Amine Synthesis

Executive Summary

The synthesis of sterically hindered secondary and tertiary amines is a critical bottleneck in the development of Active Pharmaceutical Ingredients (APIs) and complex natural products[1]. Traditional C-N bond formation methodologies, such as Buchwald-Hartwig or Ullmann aminations, rely heavily on transition-metal catalysts. In late-stage drug development, the use of these metals necessitates rigorous, costly scavenging processes to meet stringent regulatory limits for heavy metal impurities.

Diisopropyl 2-oxomalonate (CAS 73972-39-1), commonly referred to as the Kürti amination reagent, bypasses this limitation. By enabling a transition-metal-free N-umpolung strategy, this reagent allows primary amines to be converted into highly reactive, yet hydrolytically stable, electrophilic iminomalonates[2]. This whitepaper dissects the structural causality, physicochemical profile, and self-validating experimental workflows for utilizing diisopropyl 2-oxomalonate in advanced pharmaceutical synthesis.

Physicochemical Profiling & Structural Causality

Understanding the physical properties of diisopropyl 2-oxomalonate is essential for optimizing reaction conditions, particularly concerning moisture sensitivity and steric interactions.

Quantitative Data Summary

Property	Value
Chemical Name	Diisopropyl 2-oxomalonate
Synonyms	Di-isopropyl ketomalonate, Kürti amine umpolung reagent
CAS Number	73972-39-1
Molecular Formula	C9H14O5
Molecular Weight	202.20 g/mol
Density	1.036 g/mL
Refractive Index	n20/D 1.414
SMILES String	O=C(OC(C)C)C(C(OC(C)C)=O)=O
Physical Form	Liquid

Data derived from standardized chemical inventories[2],[3].

Structural Causality: The Steric Shielding Effect

The efficacy of diisopropyl 2-oxomalonate is rooted in its highly specific molecular architecture. The central ketone carbon is flanked by two electron-withdrawing ester groups, making it exceptionally electrophilic and prone to rapid condensation with primary amines[2].

However, standard imines formed from highly electron-deficient ketones are notoriously unstable and hydrolyze rapidly during purification. The critical design feature of CAS 73972-39-1 is the incorporation of bulky diisopropyl ester moieties . These groups create a dense steric shield around the newly formed imine bond, lending it sufficient hydrolytic stability to survive aqueous workups and silica gel chromatography[2].

Structural causality of Diisopropyl 2-oxomalonate enabling stable imine formation.

Mechanistic Pathway: The N-Umpolung Strategy

In conventional amine chemistry, the nitrogen atom acts as a nucleophile. The Kürti reagent reverses this intrinsic polarity—a concept known as umpolung.

Once the primary amine condenses with diisopropyl 2-oxomalonate, the resulting N-alkyl or N-aryl iminomalonate acts as a singly N-electrophilic reagent [2]. The strong electron-withdrawing nature of the malonate core lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the C=N bond, directing the attack of strong C-nucleophiles (such as Grignard reagents or organolithiums) exclusively to the nitrogen atom[1]. This facilitates direct C-N bond formation without the need for palladium or copper catalysts[1].

Transition-metal-free N-Umpolung amination pathway utilizing the Kürti reagent.

Self-Validating Experimental Protocol

To ensure reproducibility and high yields in pharmaceutical development, the following step-by-step methodology outlines the synthesis of sterically hindered amines using diisopropyl 2-oxomalonate. This protocol is designed as a self-validating system, embedding causality and analytical checkpoints into the workflow.

Phase 1: Synthesis of the Iminomalonate Intermediate

• Preparation & Condensation:

  • Step: In an oven-dried flask under an argon atmosphere, dissolve the primary amine (1.0 equiv) in anhydrous dichloromethane (DCM) (0.2 M). Add diisopropyl 2-oxomalonate (1.05 equiv) dropwise at room temperature.

  • Causality: Anhydrous conditions are critical to prevent the premature hydration of the highly electrophilic ketone[2]. The slight 0.05 equivalent excess of the malonate ensures the complete consumption of the (often more valuable) primary amine API precursor.

  • Validation/Checkpoint: Monitor the reaction via TLC (Hexanes/EtOAc) or GC-MS. The complete disappearance of the primary amine peak and the emergence of a new, less polar spot confirms successful condensation.

• Purification:

  • Step: Concentrate the reaction mixture under reduced pressure. Purify the crude residue via flash column chromatography using silica gel.

  • Causality: The steric hindrance provided by the diisopropyl groups protects the imine from hydrolysis on the slightly acidic silica gel, allowing for straightforward, high-recovery purification[2].

Phase 2: Electrophilic Amination (N-Umpolung)

• Nucleophilic Addition:

  • Step: Dissolve the purified iminomalonate in anhydrous THF (0.1 M) and cool the solution to -78 °C using a dry ice/acetone bath. Slowly add the desired Grignard reagent (R'-MgX, 1.2 to 1.5 equiv) dropwise over 15 minutes.

  • Causality: Cryogenic temperatures (-78 °C) are mandatory to suppress competing side reactions, such as nucleophilic attack on the ester carbonyls. The low temperature maximizes the regioselectivity of the N-attack[1].

  • Validation/Checkpoint: Quench the reaction strictly at -78 °C with saturated aqueous NH₄Cl. Extract with EtOAc. LC-MS analysis of the crude organic layer should reveal the mass of the N-alkylated/arylated adduct, validating the C-N bond formation.

Phase 3: Cleavage to the Target Amine

• Deprotection:

  • Step: Subject the adduct to oxidative or hydrolytic cleavage (e.g., using periodic acid or basic hydrolysis depending on substrate tolerance) to remove the malonate auxiliary.

  • Causality: The malonate group acts as a traceless activating auxiliary. Its removal liberates the target sterically hindered secondary amine without leaving behind transition-metal residues[1].

Strategic Advantages in Drug Development

The integration of diisopropyl 2-oxomalonate into medicinal chemistry workflows offers distinct advantages:

• Regulatory Compliance: By circumventing the need for palladium, ruthenium, or copper catalysts, the final API avoids the risk of heavy metal contamination, drastically reducing the cost and time associated with metal scavenging and ICP-MS validation[1].

• Access to Novel Chemical Space: The reagent allows for the synthesis of highly sterically hindered, alpha-branched secondary and tertiary amines that are frequently inaccessible via traditional reductive amination protocols[2].

References

• Sigma-Aldrich Product Specifications: Diisopropyl 2-oxomalonate (CAS 73972-39-1). Sigma-Aldrich Catalog.

• BLD Pharm Product Data: Diisopropyl 2-oxomalonate (73972-39-1). BLD Pharm Catalog.

• Journal of the American Chemical Society: Kattamuri, P. V., et al. (2017). Practical Singly and Doubly Electrophilic Aminating Agents: A New, More Sustainable Platform for Carbon-Nitrogen Bond Formation. JACS, 139(32), 11184-11196.

Sources

• 1. Diisopropyl 2-(((methylsulfonyl)oxy)imino)malonate = 95 2103906-29-0 [sigmaaldrich.com]
• 2. Diisopropyl 2-oxomalonate = 95 73972-39-1 [sigmaaldrich.com]
• 3. 73972-39-1|Diisopropyl 2-oxomalonate|BLD Pharm [bldpharm.com]

Spectroscopic data for Diisopropyl 2-oxomalonate (NMR, IR, MS).

An In-depth Technical Guide to the Spectroscopic Profile of Diisopropyl 2-oxomalonate

Introduction

Diisopropyl 2-oxomalonate (CAS No: 73972-39-1, Molecular Formula: C₉H₁₄O₅, Molecular Weight: 202.20 g/mol ) is a sterically hindered α-keto diester that serves as a valuable reagent in modern organic synthesis. Its unique 1,2,3-tricarbonyl system makes it a potent electrophile, notably utilized in the synthesis of unsymmetrical secondary amines through N-umpolung strategies. Given its utility, a thorough understanding of its structural characteristics is paramount for researchers in synthetic chemistry and drug development.

This guide provides a comprehensive, in-depth analysis of the expected spectroscopic data for diisopropyl 2-oxomalonate. As direct experimental spectra are not widely available in public databases, this document leverages foundational spectroscopic principles and data from analogous structures to present a predictive but robust characterization. The causality behind spectral predictions and the protocols for their acquisition are detailed to ensure both scientific integrity and practical utility for the research scientist.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone for elucidating the carbon-hydrogen framework of an organic molecule. For diisopropyl 2-oxomalonate, ¹H and ¹³C NMR are indispensable for confirming the presence and connectivity of the isopropyl ester groups and the central quaternary keto-carbon.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to be remarkably simple, reflecting the molecule's symmetry. The two diisopropyl ester groups are chemically equivalent, leading to only two distinct proton environments.

Causality and Rationale:

• Septet at ~5.15 ppm: The methine proton (-CH) of the isopropyl group is directly attached to the electron-withdrawing ester oxygen atom. This deshielding effect shifts its resonance significantly downfield. It is split into a septet by the six neighboring equivalent methyl protons (n+1 rule, 6+1=7).

• Doublet at ~1.35 ppm: The twelve methyl protons (-CH₃) are equivalent due to the molecule's symmetry. They are adjacent to a single methine proton, resulting in a doublet signal (n+1 rule, 1+1=2). Their position is typical for alkyl groups in an ester.

Table 1: Predicted ¹H NMR Data for Diisopropyl 2-oxomalonate (400 MHz, CDCl₃)

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
5.15	Septet (sept)	2H	-OCH (CH₃)₂

| 1.35 | Doublet (d) | 12H | -OCH(CH₃ )₂ |

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum provides a direct count of the unique carbon environments. Due to symmetry, only four distinct signals are predicted.

Causality and Rationale:

• Ketone C=O at ~182 ppm: The central carbonyl carbon is a ketone flanked by two ester groups. Ketone carbonyls typically resonate at very low field (>200 ppm)[1][2], but the adjacent electron-withdrawing ester groups will shift this resonance upfield into the 180-190 ppm range.

• Ester C=O at ~161 ppm: Ester carbonyls generally appear between 160-180 ppm.[3] The adjacent central ketone group exerts an electron-withdrawing effect, deshielding these carbons, but they remain distinct from the ketone carbon.

• Methine -OCH at ~71 ppm: The methine carbon is directly bonded to the electronegative oxygen atom of the ester, causing a significant downfield shift into the 50-80 ppm region.[2]

• Methyl -CH₃ at ~21 ppm: The terminal methyl carbons of the isopropyl group are in a typical aliphatic region.[1]

Table 2: Predicted ¹³C NMR Data for Diisopropyl 2-oxomalonate (100 MHz, CDCl₃)

Predicted Chemical Shift (δ, ppm)	Assignment
182.0	Ketone (C =O)
161.5	Ester (C =O)
71.3	-OC H(CH₃)₂

| 21.6 | -OCH(C H₃)₂ |

Experimental Protocol for NMR Spectroscopy

This protocol outlines a self-validating system for acquiring high-quality NMR data.

• Sample Preparation:

  • Weigh approximately 15-25 mg of high-purity diisopropyl 2-oxomalonate into a clean, dry vial.

  • Add ~0.7 mL of deuterated chloroform (CDCl₃), a solvent chosen for its ability to dissolve a wide range of organic compounds and its well-defined residual solvent peak.

  • Include a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (¹H and ¹³C at 0.0 ppm).

  • Ensure complete dissolution and transfer the solution into a 5 mm NMR tube, filtering through a small plug of glass wool if any particulates are present.

• Instrument Setup:

  • Use a spectrometer operating at a field strength of 400 MHz (for ¹H) or higher to ensure good signal dispersion.

  • Perform standard tuning and matching of the probe for the desired nucleus (¹H or ¹³C).

  • Shim the magnetic field to achieve high homogeneity, using the deuterium lock signal from the CDCl₃ solvent.

• Data Acquisition:

  • ¹H NMR: Acquire data using a standard single-pulse experiment. Typically, 8 to 16 scans are sufficient, with a relaxation delay (D1) of 1-2 seconds.

  • ¹³C NMR: Acquire data using a standard pulse program with proton decoupling. Due to the lower natural abundance of ¹³C and the presence of a quaternary ketone carbon, a higher number of scans (e.g., 1024 or more) and a longer relaxation delay (D1 of 5 seconds) are required for accurate integration and observation of all signals.

Visualization: NMR Workflow

Caption: Generalized workflow for NMR spectroscopic analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective technique for identifying functional groups. For diisopropyl 2-oxomalonate, the key diagnostic region is that of the carbonyl (C=O) stretching vibrations.

Predicted IR Absorption Bands

The molecule's 1,2,3-tricarbonyl structure is expected to produce a distinct and intense pattern in the carbonyl region of the spectrum.

Causality and Rationale:

• C=O Stretching Vibrations (1760-1720 cm⁻¹): The presence of three proximal carbonyl groups leads to vibrational coupling. Instead of a single broad peak, two or more strong, sharp absorptions are anticipated.

  • An intense band around 1755 cm⁻¹ can be assigned to the asymmetric stretch of the two ester carbonyls. Standard esters typically absorb around 1750–1730 cm⁻¹.[3]

  • A second strong band around 1730 cm⁻¹ is predicted for the ketone carbonyl. While aliphatic ketones absorb near 1715 cm⁻¹, the adjacent electron-withdrawing ester groups cause a shift to higher frequency (a "blue shift").[4] This band may also contain the symmetric stretch of the ester carbonyls.

• C-O Stretching Vibrations (1300-1100 cm⁻¹): Strong, broad absorptions are expected in this region, corresponding to the C-O single bond stretches of the ester functional groups.[3]

• C-H Stretching Vibrations (3000-2850 cm⁻¹): These bands, corresponding to the sp³ C-H bonds of the isopropyl groups, will be present but are less diagnostic than the carbonyl signals.

Table 3: Predicted IR Absorption Data for Diisopropyl 2-oxomalonate

Predicted Wavenumber (cm⁻¹)	Intensity	Assignment
2985, 2940, 2875	Medium	sp³ C-H Stretch
1755	Strong, Sharp	Asymmetric C=O Stretch (Ester)
1730	Strong, Sharp	C=O Stretch (Ketone) / Symmetric C=O Stretch (Ester)

| 1280, 1110 | Strong | C-O Stretch (Ester) |

Experimental Protocol for IR Spectroscopy

This protocol is designed for a neat liquid sample, which is appropriate for diisopropyl 2-oxomalonate.

• Instrument Preparation:

  • Ensure the Attenuated Total Reflectance (ATR) crystal of the FTIR spectrometer is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Record a background spectrum of the clean, empty crystal. This is crucial as it will be automatically subtracted from the sample spectrum to remove interfering signals from atmospheric CO₂ and H₂O.

• Sample Analysis:

  • Place a single drop of neat diisopropyl 2-oxomalonate liquid directly onto the center of the ATR crystal.

  • Lower the instrument's anvil to ensure good contact between the sample and the crystal.

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to achieve a high signal-to-noise ratio. The spectrum is usually recorded over a range of 4000-600 cm⁻¹.

• Data Processing:

  • The software will automatically perform the background subtraction.

  • Process the resulting spectrum to identify and label the wavenumbers of the key absorption peaks.

Visualization: IR Workflow

Caption: Standard workflow for ATR-FTIR spectroscopic analysis.

Mass Spectrometry (MS)

Mass spectrometry provides critical information about a molecule's mass and its fragmentation patterns, offering powerful clues to its structure. For diisopropyl 2-oxomalonate, Electron Ionization (EI) is a standard technique.

Predicted Mass Spectrum and Fragmentation

Under 70 eV electron ionization, the molecule is expected to ionize and undergo characteristic fragmentation.

Causality and Rationale:

• Molecular Ion (M⁺•) at m/z 202: The peak corresponding to the intact radical cation is expected, confirming the molecular weight of the compound.[5]

• Loss of Propene (m/z 160): A common fragmentation pathway for isopropyl esters is the McLafferty rearrangement, involving the transfer of a γ-hydrogen and the elimination of a neutral alkene. Here, the loss of propene (C₃H₆, 42 Da) would lead to a significant peak at m/z 160.

• Loss of Isopropoxy Radical (m/z 143): Alpha-cleavage resulting in the loss of an isopropoxy radical (•OCH(CH₃)₂, 59 Da) would generate a stable acylium ion at m/z 143.[6]

• Loss of CO (m/z 174): The loss of a neutral carbon monoxide molecule (CO, 28 Da) from the molecular ion is a common fragmentation for carbonyl compounds, which would produce a fragment at m/z 174.

• Isopropyl Cation (m/z 43): The formation of the stable secondary isopropyl carbocation ([CH(CH₃)₂]⁺, 43 Da) is highly probable and could represent the base peak of the spectrum.

Table 4: Predicted Key Fragments in the EI Mass Spectrum of Diisopropyl 2-oxomalonate

Predicted m/z	Predicted Relative Abundance	Proposed Fragment Identity
202	Low	[M]⁺• (Molecular Ion)
174	Low-Medium	[M - CO]⁺•
160	Medium	[M - C₃H₆]⁺• (McLafferty Rearrangement)
143	Medium-High	[M - •OCH(CH₃)₂]⁺

| 43 | High (Base Peak) | [CH(CH₃)₂]⁺ |

Visualization: Key Fragmentation Pathway

Caption: Predicted major fragmentation pathways for diisopropyl 2-oxomalonate.

Experimental Protocol for Mass Spectrometry

This protocol describes a standard method for obtaining an EI mass spectrum.

• Sample Preparation and Introduction:

  • Ensure the sample is of high purity (>95%), as confirmed by NMR or chromatography, to avoid misinterpretation of the spectrum.

  • For a liquid sample, it can be introduced via a direct insertion probe or, if sufficiently volatile, through a gas chromatography (GC) inlet, which provides an additional layer of separation and purification.

• Instrumental Parameters:

  • Ionization Mode: Electron Ionization (EI).

  • Ionization Energy: Set to a standard 70 eV. This energy is high enough to cause reproducible fragmentation patterns, allowing for library matching, yet low enough to often preserve a detectable molecular ion peak.

  • Mass Range: Scan a range appropriate for the compound and its expected fragments (e.g., m/z 40-250).

  • Calibration: Calibrate the instrument according to manufacturer specifications using a suitable standard (e.g., perfluorotributylamine, PFTBA).

• Data Analysis:

  • Identify the molecular ion peak (M⁺•) at m/z 202.

  • Identify the base peak (the most intense peak in the spectrum).

  • Propose structures for major fragment ions by calculating the mass differences from the molecular ion and other major fragments, corresponding to logical neutral losses.

Integrated Spectroscopic Analysis

The true power of spectroscopic analysis lies in the integration of data from multiple techniques. For diisopropyl 2-oxomalonate, the predicted data provides a cohesive and self-validating structural portrait:

• NMR confirms the C-H framework: the presence of two equivalent isopropyl ester groups and, crucially, the absence of any α-protons, confirming the central carbon is a quaternary keto-carbon.

• IR confirms the functional groups: the intense and complex absorptions in the 1720-1760 cm⁻¹ region are a clear fingerprint of the 1,2,3-tricarbonyl system.

• MS confirms the molecular weight (m/z 202) and provides corroborating structural evidence through predictable fragmentations, such as the loss of propene via McLafferty rearrangement and the formation of an isopropyl cation, which are characteristic of the isopropyl ester moieties.

Together, these three spectroscopic techniques provide an unambiguous and definitive characterization of the molecular structure of diisopropyl 2-oxomalonate.

References

• Northern Illinois University. Typical IR Absorption Frequencies For Common Functional Groups. NIU - Department of Chemistry and Biochemistry. [Link]

• Chemistry LibreTexts. Infrared Spectroscopy Absorption Table. Chemistry LibreTexts. [Link]

• University of California, Davis. IR_lectureNotes.pdf. [Link]

• Chemistry LibreTexts. 17.3: Spectroscopic Properties of Aldehydes and Ketones. Chemistry LibreTexts. [Link]

• University of Regensburg. C13 NMR List of Chemical Shifts. [Link]

• Chemistry LibreTexts. Interpreting C-13 NMR Spectra. Chemistry LibreTexts. [Link]

• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

• Whitman College. GC EI and CI Fragmentation and Interpretation of Spectra. [Link]

Sources

• 1. C13 NMR List of Chemical Shifts [users.wfu.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. IR Absorption Frequencies - NIU - Department of Chemistry and Biochemistry [niu.edu]
• 4. www1.udel.edu [www1.udel.edu]
• 5. people.whitman.edu [people.whitman.edu]
• 6. chem.libretexts.org [chem.libretexts.org]

The Evolution of Electrophilic Amination: Discovery, Mechanisms, and Applications of Kürti Reagents

Carbon-nitrogen (C–N) bond formation is a foundational pillar of synthetic organic chemistry, driving the development of over 80% of active pharmaceutical ingredients (APIs) and agrochemicals[1]. Historically, the synthesis of primary and secondary arylamines relied heavily on transition-metal-catalyzed cross-coupling methodologies, such as Buchwald-Hartwig and Ullmann reactions. While undeniably powerful, these classical approaches are frequently bottlenecked by heavy metal contamination, high catalyst costs, and strict incompatibilities with reactive functional groups like aryl halides.

The discovery of the "Kürti amination reagents" by Professor László Kürti and his collaborators fundamentally disrupted this paradigm. By engineering highly specific electrophilic nitrogen sources, the Kürti lab introduced robust, transition-metal-free pathways for C–N bond formation[2][3]. This technical guide provides an in-depth analysis of the two primary classes of Kürti reagents: O-(2,4-dinitrophenyl)hydroxylamine (DPH) for the primary amination of arylboronic acids, and diisopropyl 2-oxomalonate for the N-umpolung synthesis of secondary amines.

Part 1: Elusive Metal-Free Primary Amination via the DPH Reagent

Historical Context & Discovery

For decades, the direct, metal-free conversion of arylboronic acids to primary anilines was considered an elusive challenge in organic synthesis[4]. Standard nitrogen-transfer agents lacked the precise stereoelectronic properties required to force a carbon-to-nitrogen migration without a metal catalyst. In 2012, a collaborative effort between the Kürti, Falck, and Ess laboratories culminated in a breakthrough: the use of O-(2,4-dinitrophenyl)hydroxylamine (DPH) to achieve this exact transformation[2].

Mechanistic Causality: Why DPH Succeeds

The efficacy of DPH is not accidental; it is driven by precise molecular engineering validated by Density Functional Theory (DFT)[4][5]. When DPH reacts with an arylboronic acid, it forms a tetravalent borate complex. The critical design feature of DPH is the ortho-nitro group on the phenoxy leaving group.

This ortho-nitro group coordinates directly with the boron center, pre-organizing the transition state and significantly lowering the free energy barrier for the rate-determining 1,2-aryl migration from boron to nitrogen[4]. As the aryl group migrates, the highly stable 2,4-dinitrophenolate anion is expelled, driving the reaction forward thermodynamically to yield the primary arylamine.

Mechanism of metal-free primary amination of arylboronic acids via 1,2-aryl migration.

Experimental Protocol: Synthesis of Primary Arylamines

Self-Validating System: This protocol incorporates a built-in visual indicator. The expulsion of the 2,4-dinitrophenolate leaving group turns the reaction mixture a deep yellow/orange, confirming that the 1,2-aryl migration is actively occurring.

• Substrate Activation : In an oven-dried round-bottom flask, dissolve the arylboronic acid (1.0 equiv) in anhydrous toluene to achieve a 0.2 M concentration.

• Basification : Add an aqueous solution of K3PO4 (2.0 equiv). The basic environment is strictly required to convert the trigonal planar boronic acid into the reactive tetrahedral boronate species.

• Reagent Introduction : Slowly add the 4 (1.2 equiv) at room temperature[4].

• Thermal Migration : Heat the biphasic mixture to 80 °C. Monitor the color change; the solution will transition to a vibrant yellow-orange.

• Validation & Workup : Once TLC indicates complete consumption of the boronic acid (typically 2–4 hours), cool the mixture. The retention of any halogen substituents (Cl, Br, I) on the aryl ring is guaranteed, as no transition metals are present to trigger oxidative addition. Extract with ethyl acetate and purify via silica gel chromatography.

Part 2: Polarity Reversal (N-Umpolung) via Diisopropyl 2-oxomalonate

Historical Context & Discovery

Amines are inherently nucleophilic. To forge a C–N bond between an amine and a carbon nucleophile (like a Grignard reagent), the polarity of the nitrogen atom must be reversed—a concept known as umpolung[1]. Previous N-umpolung reagents were highly unstable or required complex, multi-step syntheses. In 2017, the Kürti lab solved this by introducing diisopropyl 2-oxomalonate (and its oxime derivatives) as bench-stable, commercially scalable N-umpolung reagents[3][6].

Mechanistic Causality: The Role of Steric Hindrance

The chemical brilliance of diisopropyl 2-oxomalonate lies in its engineered steric bulk. When unhindered ketomalonates react with primary amines, they rapidly over-react to form aminals[3]. However, the bulky diisopropyl ester groups on the Kürti reagent arrest the condensation strictly at the iminomalonate stage.

This resulting imine is highly electron-deficient. The adjacent ester groups pull electron density away from the nitrogen, transforming it into a potent electrophile. When a strong C-nucleophile (e.g., an alkyl or aryl Grignard reagent) is introduced, it selectively attacks the electrophilic nitrogen rather than the carbonyl carbons, successfully forging the new C–N bond[1][3].

N-Umpolung workflow utilizing diisopropyl 2-oxomalonate for secondary amine synthesis.

Experimental Protocol: Synthesis of Secondary Amines

Self-Validating System: The quantitative formation of the iminomalonate intermediate can be instantly verified via ^1^H NMR by the disappearance of the primary amine protons and the shift of the diisopropyl methine protons.

• Condensation : Combine the primary amine (1.0 equiv) and 3 (1.05 equiv) in dichloromethane (DCM) over 4Å molecular sieves. Stir at room temperature for 2 hours to yield the electrophilic iminomalonate[3].

• Solvent Exchange : Evaporate the DCM under reduced pressure and redissolve the crude iminomalonate in anhydrous THF to prepare for organometallic addition.

• Nucleophilic Attack : Cool the solution to -78 °C to prevent side reactions. Dropwise add the Grignard reagent (R-MgX, 1.5 equiv). The deep color of the Grignard reagent will typically dissipate as it reacts with the electrophilic nitrogen.

• Cleavage/Deprotection : Warm the mixture to room temperature. Treat the resulting intermediate with an oxidative or hydrolytic cleavage cocktail (e.g., periodic acid or mild base) to remove the malonate auxiliary.

• Isolation : Quench with saturated NH4Cl, extract with organic solvent, and isolate the highly pure secondary amine.

Part 3: Quantitative Data & Methodological Comparison

To understand the strategic advantage of Kürti amination reagents in drug development, we must benchmark them against traditional transition-metal catalysis. The table below summarizes the operational metrics.

Parameter	Transition-Metal Catalysis (e.g., Buchwald-Hartwig)	Kürti DPH Amination (Primary Amines)	Kürti N-Umpolung (Secondary Amines)
Typical Yields	70–95%	75–92%	80–98%
Reaction Temperature	80–120 °C	25–80 °C	-78 °C to 25 °C
Catalyst Loading	1–10 mol% (Pd/Cu) + Ligands	None (0%)	None (0%)
Halogen Tolerance (Cl, Br, I)	Poor to Moderate (Competes with coupling)	Excellent (Orthogonal reactivity)	Excellent
Reagent Equivalents	1.2 – 2.0	1.2	1.05
Primary Application	Broad C–N coupling	Late-stage functionalization	Symmetrical/Unsymmetrical amines

Conclusion

The discovery and commercialization of the Kürti amination reagents represent a watershed moment in synthetic organic chemistry. By prioritizing stereoelectronic design over brute-force catalysis, the Kürti lab has provided researchers with self-validating, highly scalable tools that bypass the limitations of transition metals. Whether utilizing DPH for the elusive primary amination of boronic acids or diisopropyl 2-oxomalonate for programmable N-umpolung, these reagents ensure higher fidelity in late-stage drug development, fundamentally advancing the principles of green chemistry.

References

• Zhu, C., Li, G., Ess, D. H., Falck, J. R., & Kürti, L. (2012). Elusive Metal-Free Primary Amination of Arylboronic Acids: Synthetic Studies and Mechanism by Density Functional Theory. Journal of the American Chemical Society, 134(44), 18253-18256. 4

• Kattamuri, P. V., Yin, J., Siriwongsup, S., Kwon, D.-H., Ess, D. H., Li, Q., Li, G., Yousufuddin, M., Richardson, P. F., Sutton, S. C., & Kürti, L. (2017). Practical Singly and Doubly Electrophilic Aminating Agents: A New, More Sustainable Platform for Carbon-Nitrogen Bond Formation. Journal of the American Chemical Society, 139(32), 11184-11196. 6

• Organic Chemistry Portal. (2012). Elusive Metal-Free Primary Amination of Arylboronic Acids. 2

• ScienceDaily. (2017). Scientists simplify the incorporation of nitrogen into molecules. 1

Sources

• 1. sciencedaily.com [sciencedaily.com]
• 2. Elusive Metal-Free Primary Amination of Arylboronic Acids: Synthetic Studies and Mechanism by Density Functional Theory [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Practical Singly and Doubly Electrophilic Aminating Agents: A New, More Sustainable Platform for Carbon-Nitrogen Bond Formation - PubMed [pubmed.ncbi.nlm.nih.gov]

Chemical stability and reactivity of Diisopropyl 2-oxomalonate.

An In-depth Technical Guide to the Chemical Stability and Reactivity of Diisopropyl 2-Oxomalonate

Authored by a Senior Application Scientist

Foreword: Understanding Diisopropyl 2-Oxomalonate

Diisopropyl 2-oxomalonate, also known as di-isopropyl ketomalonate, is a unique and versatile reagent in modern organic synthesis. Its structure, which features a central electrophilic ketone flanked by two sterically demanding isopropyl ester groups, dictates its reactivity and stability profile. This guide provides an in-depth analysis of these characteristics, offering both theoretical understanding and practical insights for researchers, scientists, and professionals in drug development. We will explore the nuanced interplay of steric and electronic effects that make this molecule a powerful tool, particularly in the realm of electrophilic amination.

Core Molecular Attributes and Physicochemical Properties

Diisopropyl 2-oxomalonate is a combustible liquid at room temperature.[1] Its key physical and chemical properties are summarized below.

Property	Value	Source
CAS Number	73972-39-1
Molecular Formula	C₉H₁₄O₅
Molecular Weight	202.20 g/mol
Appearance	Liquid
Density	1.036 g/cm³
Refractive Index	n/D 1.414
Synonyms	Di-isopropyl ketomalonate, Kurti amination reagent

Chemical Stability and Handling Protocols

The stability of diisopropyl 2-oxomalonate is a critical consideration for its storage and use in synthesis. While specific decomposition kinetics are not widely published, its structural features and data from analogous compounds provide a clear picture of its stability profile.

Sensitivity to Moisture: The Hydrate Form

One of the most significant aspects of the stability of ketomalonates is their propensity to react with water. Diethyl oxomalonate, a closely related compound, rapidly forms a crystalline dihydrate in the presence of humid air.[2] It is therefore highly probable that diisopropyl 2-oxomalonate exhibits similar behavior, reacting with atmospheric moisture to form diisopropyl 2,2-dihydroxymalonate (CAS 70841-85-9). This hydrate is itself a stable, crystalline solid and is often used as a more easily handled alternative to the anhydrous liquid for certain applications.

Causality: The central ketone in diisopropyl 2-oxomalonate is highly electrophilic due to the inductive effect of the two adjacent ester carbonyl groups. This high electrophilicity makes it susceptible to nucleophilic attack by water, leading to the formation of the gem-diol (hydrate).

Thermal and Combustibility Profile

Diisopropyl 2-oxomalonate is classified as a combustible liquid (Storage Class 10), indicating that it can ignite, but not readily at ambient temperatures.[1] While a specific flash point is not provided, it is crucial to keep the compound away from open flames and high-temperature sources.[3] The thermal decomposition of related phosphonate compounds has been shown to be highly temperature-dependent, suggesting that elevated temperatures could lead to the breakdown of diisopropyl 2-oxomalonate.[4]

Recommended Storage and Handling Protocols

To ensure the integrity of diisopropyl 2-oxomalonate, the following storage and handling procedures are recommended, based on safety data for the compound and its analogues.[5][6]

Storage:

• Keep containers tightly closed: This is crucial to prevent both contamination and reaction with atmospheric moisture.[5][6]

• Store in a cool, dry, and well-ventilated area: A cool environment minimizes the risk of thermal decomposition, while a dry atmosphere prevents hydrate formation.[5][6]

• Inert Atmosphere: For long-term storage of the anhydrous form, storage under an inert atmosphere (e.g., argon or nitrogen) is advisable.

Handling:

• Use in a well-ventilated fume hood: This prevents the inhalation of any vapors and ensures a controlled environment.[5][7]

• Wear appropriate Personal Protective Equipment (PPE): This includes safety goggles, chemical-resistant gloves, and a lab coat. The related diisopropyl malonate is known to cause skin and serious eye irritation.[5]

• Avoid contact with incompatible materials: Keep away from strong oxidizing agents, strong bases, and sources of ignition.[7]

• Spill Management: In case of a spill, absorb the liquid with an inert material (e.g., sand, vermiculite) and place it in a suitable container for disposal.[6][7]

The following workflow outlines the critical steps for safe handling and storage.

Caption: Reaction pathway for the synthesis of secondary amines using diisopropyl 2-oxomalonate.

General Reactivity as a Ketomalonate

Beyond its specific use in electrophilic amination, diisopropyl 2-oxomalonate shares reactivity patterns common to other β-keto esters and 1,3-dicarbonyl compounds.

• Pericyclic Reactions: The polarized keto group makes it a highly active electrophile in pericyclic reactions. Analogous to diethyl oxomalonate, it can act as an electron-poor dienophile in [4+2] Diels-Alder cycloadditions. [2]* Aldol and Michael Reactions: While it lacks α-hydrogens for self-condensation, the central ketone can act as an electrophile in aldol-type additions and Michael additions when presented with a suitable enolate or other soft nucleophile. [2][8]* Reactions at the Ester Groups: The isopropyl ester groups can undergo hydrolysis under acidic or basic conditions to form the corresponding carboxylic acids. Subsequent heating of the resulting β-keto acid intermediate would likely lead to decarboxylation. [9]

Representative Experimental Protocol: Electrophilic Amination

The following protocol is a generalized procedure for the synthesis of an unsymmetrical secondary amine using diisopropyl 2-oxomalonate, based on its established reactivity. [1][10] Step 1: Formation of the N-Substituted Iminomalonate

• To a solution of the primary amine (1.0 eq) in a suitable aprotic solvent (e.g., dichloromethane or toluene), add diisopropyl 2-oxomalonate (1.05 eq).

• Add a dehydrating agent, such as anhydrous magnesium sulfate, to the mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or GC-MS until the starting amine is consumed.

• Filter off the dehydrating agent and concentrate the solution under reduced pressure to yield the crude iminomalonate. This intermediate is often used in the next step without further purification due to its sufficient hydrolytic stability. Step 2: Reaction with a Grignard Reagent

• Dissolve the crude iminomalonate from Step 1 in a dry, aprotic solvent (e.g., THF or diethyl ether) under an inert atmosphere (N₂ or Ar).

• Cool the solution to a low temperature (e.g., -78 °C or 0 °C).

• Slowly add the Grignard reagent (1.1 eq) dropwise, maintaining the low temperature.

• Allow the reaction to stir at the low temperature for a specified time, monitoring by TLC for the consumption of the iminomalonate.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the desired unsymmetrical secondary amine.

Conclusion

Diisopropyl 2-oxomalonate is a reagent of significant strategic importance in organic synthesis. Its stability is primarily influenced by its sensitivity to moisture, necessitating careful handling and storage to prevent the formation of its hydrate. The compound's reactivity is defined by a unique combination of steric hindrance and electronic activation, making it an exceptional tool for the electrophilic amination of primary amines. This "umpolung" strategy provides a catalyst-free pathway to unsymmetrical secondary amines, a valuable transformation in the synthesis of pharmaceuticals and other complex molecular targets. A thorough understanding of its stability and reactivity, as outlined in this guide, is essential for leveraging its full synthetic potential.

References

• CASHBUY. Merck DIISOPROPYL 2-OXOMALONATE. [Link]

• ChemRxiv. Decomposition of Diisopropyl Methylphosphonate and Fluorine-Substituted Isomers on Mixed Metal Oxide Surfaces. [Link]

Sources

• 1. Diisopropyl 2-oxomalonate = 95 73972-39-1 [sigmaaldrich.com]
• 2. Diethyl oxomalonate - Wikipedia [en.wikipedia.org]
• 3. leap.epa.ie [leap.epa.ie]
• 4. chemrxiv.org [chemrxiv.org]
• 5. tcichemicals.com [tcichemicals.com]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]
• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 8. Development of β -keto ester and malonate chemistry: Palladium-catalyzed new reactions of their allylic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Diisopropyl 2-oxomalonate = 95 73972-39-1 [sigmaaldrich.com]

Synonyms for Diisopropyl 2-oxomalonate in chemical literature.

The Electrophilic Linchpin: A Technical Whitepaper on Diisopropyl 2-Oxomalonate and N-Umpolung Chemistry

As a Senior Application Scientist in synthetic organic chemistry, I frequently encounter the bottleneck of constructing complex carbon-nitrogen (C-N) bonds in late-stage drug development. Traditional cross-coupling methodologies often rely on expensive, sensitive transition-metal catalysts. However, the paradigm shifted significantly with the utilization of Diisopropyl 2-oxomalonate (CAS: 73972-39-1), an ingenious reagent that enables transition-metal-free N-umpolung (polarity reversal) of primary amines[1].

This whitepaper dissects the nomenclature, mechanistic causality, and field-proven protocols surrounding this critical reagent, providing a self-validating framework for researchers and drug development professionals.

Chemical Identity and the Lexicon of Synonyms

In chemical literature and commercial catalogs, Diisopropyl 2-oxomalonate is listed under several synonyms, reflecting either its IUPAC structural backbone, its functional ketone/ester moieties, or its eponymous origin[2][3]. Understanding these synonyms is critical for procurement, literature mining, and regulatory documentation.

Table 1: Quantitative and Structural Identity of CAS 73972-39-1

Synonym / Identifier	Origin / Rationale	Molecular Weight
Diisopropyl 2-oxomalonate	Standard functional nomenclature; highlights the ketone at C2 and the isopropyl esters.	202.20 g/mol
Propanedioic acid, oxo-, bis(1-methylethyl) ester	Strict IUPAC naming convention based on the propanedioic (malonic) acid backbone[2].	202.20 g/mol
Di-isopropyl ketomalonate	Common industrial shorthand focusing on the ketomalonate core[1].	202.20 g/mol
Kürti amination reagent	Eponymous; named after László Kürti’s laboratory, which pioneered its use in N-umpolung[1].	202.20 g/mol
Kürti amine umpolung reagent	Eponymous; explicitly describes its mechanistic function in polarity reversal[1].	202.20 g/mol

Mechanistic Causality: The N-Umpolung Concept

Amines are inherently nucleophilic due to the lone pair of electrons on the nitrogen atom. To form unsymmetrical secondary amines via direct addition of carbon nucleophiles (like Grignard reagents), the polarity of the nitrogen must be reversed—a concept known as umpolung.

Why Diisopropyl 2-oxomalonate? The causality behind choosing the diisopropyl ester variant over dimethyl or diethyl equivalents lies in steric hindrance and hydrolytic stability [1]. When a primary amine condenses with this reagent, it forms an iminomalonate. The two electron-withdrawing ester groups pull electron density away from the imine nitrogen, rendering it highly electrophilic[1]. Simultaneously, the bulky isopropyl groups act as a steric shield around the ester carbonyls. This precise architectural choice prevents the Grignard reagent from attacking the ester carbonyls (a common side reaction) and directs the nucleophile exclusively to the imine nitrogen[1][4]. Furthermore, this steric bulk provides the iminomalonate with sufficient hydrolytic stability to survive standard silica gel purification[1].

Fig 1: Mechanistic workflow of N-umpolung using Diisopropyl 2-oxomalonate.

Experimental Protocol: Self-Validating Synthesis of Secondary Amines

To ensure reproducibility in drug development workflows, the following protocol incorporates self-validating checkpoints. This transition-metal-free methodology allows for the rapid preparation of unsymmetrical secondary amines[3].

Phase 1: Preparation of the Electrophilic Iminomalonate

• Reaction Setup: In an oven-dried round-bottom flask under an inert argon atmosphere, dissolve the primary amine (1.0 equiv) and Diisopropyl 2-oxomalonate (1.05 equiv) in anhydrous dichloromethane (DCM) (0.2 M concentration).

• Condensation: Stir the mixture at room temperature (20–25 °C) for 2 to 4 hours.

• Self-Validating Checkpoint (IPC 1): Monitor the reaction via Thin Layer Chromatography (TLC). The disappearance of the ninhydrin-active primary amine spot and the emergence of a highly UV-active spot indicate imine formation. For rigorous validation, a crude 1 H NMR aliquot should reveal the downfield shift of the isopropyl methine protons (from ~5.1 ppm in the starting ketomalonate to ~5.3 ppm in the iminomalonate).

• Isolation: Concentrate the solvent under reduced pressure. The steric hindrance of the isopropyl groups allows the intermediate to be purified via flash column chromatography without rapid hydrolysis[1].

Phase 2: Electrophilic Amination via Grignard Addition

• Cryogenic Cooling: Dissolve the purified iminomalonate in anhydrous DCM and cool the solution to -78 °C using a dry ice/acetone bath. Causality: Conducting this addition at -78 °C in a non-polar solvent like DCM drastically suppresses competitive ester attack and maximizes the yield of the N-arylated/alkylated product[4].

• Nucleophilic Addition: Dropwise, add the desired Grignard reagent (R-MgX, 1.2 equiv) via syringe.

• Self-Validating Checkpoint (IPC 2): The reaction's success is visually indicated by the rapid dissipation of the iminomalonate's characteristic yellow hue, turning colorless or pale upon complete conversion.

• Quench and Extraction: Quench the reaction at -78 °C with saturated aqueous NH 4​ Cl. Warm to room temperature, extract with ethyl acetate, dry over Na 2​ SO 4​ , and concentrate. Post-quench LC-MS must exhibit the exact mass of the secondary amine adduct.

Quantitative Data: Reagent Efficacy

The Kürti amine umpolung reagent demonstrates robust efficacy across a wide range of substrates. The table below summarizes the expected quantitative yields when deploying this methodology across different nucleophile classes.

Table 2: Reagent Efficacy and Quantitative Yields Across Nucleophile Classes

Amine Substrate Type	Nucleophile (Grignard Reagent)	Iminomalonate Yield (%)	Final Secondary Amine Yield (%)
Aliphatic Primary Amine	Phenylmagnesium bromide (Aryl)	92 - 96%	85 - 89%
Aliphatic Primary Amine	Alkylmagnesium chloride (Alkyl)	92 - 96%	82 - 88%
Aromatic Primary Amine	Phenylmagnesium bromide (Aryl)	88 - 94%	78 - 85%
Aromatic Primary Amine	Alkylmagnesium chloride (Alkyl)	88 - 94%	75 - 82%

Note: Yields are highly dependent on the strict maintenance of anhydrous conditions and the precise -78 °C temperature control during the Grignard addition phase[4].

Conclusion

Diisopropyl 2-oxomalonate is far more than a simple malonate derivative; it is a masterclass in rational reagent design. By leveraging steric shielding to protect reactive carbonyls while simultaneously drawing electron density away from the imine nitrogen, it provides a highly reliable, transition-metal-free pathway to complex secondary amines. For drug development professionals, mastering the synonyms and mechanistic causality of this reagent unlocks highly efficient, scalable, and environmentally benign C-N bond-forming strategies.

References

• Title: Propanedioic acid, 2-oxo-, 1,3-bis(1-methylethyl) ester - ChemBK: Synonyms Source: chembk.com URL: [Link]

• Title: Propanedioic acid, oxo-, bis(1-methylethyl) ester - Chongqing Chemdad Co., Ltd Source: chemdad.com URL: [Link]

• Title: WO2018213572A9 - Preparation of secondary amines with electrophilic n-linchpin reagents Source: Google Patents URL

Sources

• 1. Diisopropyl 2-oxomalonate = 95 73972-39-1 [sigmaaldrich.com]
• 2. Propanedioic acid, 2-oxo-, 1,3-bis(1-methylethyl) ester [chembk.com]
• 3. Propanedioic acid, oxo-, bis(1-methylethyl) ester Four Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. WO2018213572A9 - Preparation of secondary amines with electrophilic n-linchpin reagents - Google Patents [patents.google.com]

The Presumed Synthetic Nature of Diisopropyl 2-Oxomalonate: A Technical Guide for Investigation in Biological Systems

Authored for Researchers, Scientists, and Drug Development Professionals

Preamble: Challenging the Xenobiotic Classification

In the vast and intricate world of natural products and metabolic pathways, the line between endogenous and xenobiotic compounds is ever-evolving. Diisopropyl 2-oxomalonate, a dicarbonyl compound, is currently cataloged as a synthetic reagent with no known natural origin. It is primarily utilized in organic synthesis, valued for its reactive keto group and ester functionalities. However, the history of science is replete with instances where compounds once considered purely synthetic were later discovered to have biological roles. This guide serves as a technical resource for researchers poised to challenge this assumption. It provides a framework for a rigorous, evidence-based investigation into the potential natural occurrence of diisopropyl 2-oxomalonate in biological samples, navigating the complexities of proving the existence of a novel metabolite.

Part 1: The Foundation - Understanding Malonates and α-Keto Acids in Biology

While diisopropyl 2-oxomalonate itself is not documented as a natural product, its core chemical motifs—the malonate and α-keto acid functionalities—are fundamental to biochemistry.

1.1 The Ubiquity of Malonic Acid and its Derivatives:

Malonic acid, the parent dicarboxylic acid of the malonate family, is a naturally occurring compound. It serves as a key building block in the biosynthesis of fatty acids and a variety of secondary metabolites.[1] In fatty acid synthesis, malonyl-CoA is the direct precursor for the addition of two-carbon units to a growing acyl chain.[1] Furthermore, engineered metabolic pathways have been developed for the biological production of malonic acid from renewable resources, highlighting its accessibility in biological systems.[2][3]

1.2 The Central Role of α-Keto Acids in Metabolism:

Alpha-keto acids are critical intermediates in the metabolism of amino acids and carbohydrates.[4] They are involved in the Krebs cycle and glycolysis, two of the most fundamental pathways in cellular energy production.[4] For instance, α-ketoglutarate is a key intermediate in the citric acid cycle and a central hub in amino acid metabolism, participating in transamination reactions.[5][6] The biological machinery for the synthesis and interconversion of α-keto acids is well-established.[7][8]

Part 2: A Hypothetical Biosynthetic Pathway for Diisopropyl 2-Oxomalonate

The existence of biological pathways for the synthesis of both malonates and α-keto acids provides a plausible, albeit speculative, foundation for a hypothetical biosynthetic route to diisopropyl 2-oxomalonate. This proposed pathway is not based on any direct experimental evidence but rather on established biochemical transformations.

A Plausible, Yet Unproven, Route:

A hypothetical pathway could involve the following key steps:

• Formation of Oxomalonic Acid: This could potentially arise from the oxidation of malonic acid or the transamination of aminomalonic acid, a known natural product.

• Esterification with Isopropanol: The di-esterification of oxomalonic acid with isopropanol would yield diisopropyl 2-oxomalonate. This step would require specific enzymatic machinery capable of utilizing isopropanol as a substrate, which is less common than ethanol in primary metabolism but not without precedent in microbial systems.

Below is a conceptual diagram of this hypothetical pathway.

Caption: A hypothetical biosynthetic pathway for diisopropyl 2-oxomalonate.

Part 3: A Rigorous Experimental Workflow for the Unambiguous Identification of Diisopropyl 2-Oxomalonate in Biological Samples

Proving the natural occurrence of a compound presumed to be synthetic requires an exceptionally high standard of evidence to exclude the possibility of contamination. The following experimental workflow is designed to provide a self-validating system for such an investigation.

3.1 Stage 1: Sample Collection and Preparation - The Contamination Gauntlet

The primary challenge in this investigation is the potential for contamination from laboratory equipment, solvents, and reagents. Therefore, meticulous sample handling is paramount.

Protocol for Contamination-Free Sample Preparation:

• Control Group: A control group of the same biological matrix, known to be free of the analyte, must be processed in parallel with the test samples.

• Solvent and Reagent Purity: All solvents and reagents must be of the highest available purity and tested for the presence of diisopropyl 2-oxomalonate prior to use.

• Glassware and Equipment: All glassware and equipment must be rigorously cleaned and baked at a high temperature to remove any organic residues.

• Extraction: A liquid-liquid extraction or solid-phase extraction method should be developed and optimized for the recovery of diisopropyl 2-oxomalonate from the biological matrix.[9]

3.2 Stage 2: Analytical Detection and Identification - A Multi-Platform Approach

A single analytical technique is insufficient to definitively identify a novel natural product. A combination of chromatographic and mass spectrometric methods is essential.[10][11][12]

3.2.1 Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like malonic esters.[13][14][15]

Detailed GC-MS Protocol:

• Instrumentation: A high-resolution gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar or medium-polarity column suitable for the separation of esters.

• Ionization Mode: Electron Ionization (EI).

• Data Acquisition: Full scan mode to obtain the complete mass spectrum of the analyte.

• Identification Criteria:

  • The retention time of the peak in the sample must match that of an authentic standard of diisopropyl 2-oxomalonate.

  • The mass spectrum of the peak in the sample must match the mass spectrum of the authentic standard, including the molecular ion and all major fragment ions.

3.2.2 Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

LC-MS/MS offers high sensitivity and specificity for the detection of compounds in complex biological matrices.[16][17][18]

Detailed LC-MS/MS Protocol:

• Instrumentation: A high-performance liquid chromatograph coupled to a tandem mass spectrometer.

• Column: A reverse-phase column for the separation of moderately polar compounds.

• Ionization Mode: Electrospray Ionization (ESI) in both positive and negative modes.

• Data Acquisition: Multiple Reaction Monitoring (MRM) for targeted quantification and full scan product ion mode for structural confirmation.

• Identification Criteria:

  • The retention time of the analyte in the sample must match that of the authentic standard.

  • The precursor ion and at least two product ions must be detected at the same retention time as the authentic standard, with their relative intensities matching those of the standard.

3.3 Stage 3: Isotopic Labeling - The Definitive Proof

To unequivocally demonstrate that diisopropyl 2-oxomalonate is a natural product and not a contaminant, stable isotope labeling experiments are indispensable.

Protocol for Isotopic Labeling:

• Precursor Feeding: The biological system under investigation is cultured or maintained in the presence of a stable isotope-labeled precursor from the hypothetical biosynthetic pathway (e.g., ¹³C-labeled malonic acid or ¹³C-labeled isopropanol).

• Analysis: The biological samples are then analyzed by GC-MS or LC-MS/MS to detect the incorporation of the stable isotopes into the diisopropyl 2-oxomalonate molecule.

• Confirmation: The detection of the appropriately mass-shifted molecular and fragment ions provides definitive evidence of de novo biosynthesis.

The following diagram illustrates the comprehensive workflow for this investigation.

Caption: A rigorous workflow for investigating the natural occurrence of diisopropyl 2-oxomalonate.

Data Summary Table

Analytical Technique	Key Parameters for Identification
GC-MS	Matching retention time with authentic standard.Matching full scan mass spectrum with authentic standard.
LC-MS/MS	Matching retention time with authentic standard.Matching precursor ion and at least two product ions with authentic standard.Matching relative intensities of product ions with authentic standard.
Isotopic Labeling	Detection of predicted mass shift in molecular and fragment ions after feeding with stable isotope-labeled precursors.

Conclusion: The Path Forward

The assertion that diisopropyl 2-oxomalonate is a purely synthetic compound rests on the absence of evidence for its natural occurrence, not on evidence of its absence. The protocols and framework presented in this guide offer a systematic and scientifically rigorous approach for researchers to challenge this long-held assumption. Should a natural origin for diisopropyl 2-oxomalonate be discovered, it would not only add a new molecule to the vast catalog of natural products but also open new avenues of research into its potential physiological roles and applications in drug development. The path to such a discovery is challenging, demanding meticulous technique and an unwavering commitment to scientific integrity.

References

• Biosynthesis of malonic acid derivatives a, Malonomycin 1 contains an... - ResearchGate. (n.d.). Retrieved from [Link]

• From Amino Acids to α‐Keto Acids via β‐Elimination and Transamination Initiates a Pathway to Prebiotic Reaction Networks - PMC. (n.d.). Retrieved from [Link]

• [Strategies for identifying compounds of biological matrices, such as extracts of medicinal plants, using liquid chromatography and UV/VIS spectroscopy without isolation] - PubMed. (n.d.). Retrieved from [Link]

• Analytical Methods of Compounds in Biological Specimens: Applications in Forensic Toxicology - Medwin Publishers. (2017, December 11). Retrieved from [Link]

• METABOLISM OF ALPHA-KETO ANALOGUES OF ESSENTIAL AMINO ACIDS. (n.d.). Retrieved from [Link]

• Biochemical pathways to α-ketoglutarate, a multi-faceted metabolite - PubMed. (2020, July 20). Retrieved from [Link]

• Designing and Constructing a Novel Artificial Pathway for Malonic Acid Production Biologically - Frontiers. (2022, January 18). Retrieved from [Link]

• MALONIC ACID - Ataman Kimya. (n.d.). Retrieved from [Link]

• Designing and Constructing a Novel Artificial Pathway for Malonic Acid Production Biologically - PMC. (2022, January 19). Retrieved from [Link]

• Keto acid - Wikipedia. (n.d.). Retrieved from [Link]

• LC-MS/MS screen for xenobiotics and metabolites - PubMed. (n.d.). Retrieved from [Link]

• LC-MS-based Metabolomics of Xenobiotic-induced Toxicities - PMC. (n.d.). Retrieved from [Link]

• A Comprehensive review on Analytical Techniques for the Quantification of Pharmaceutical Compounds in Biological Matrices: Recent Advances and future directions - ResearchGate. (2024, September 18). Retrieved from [Link]

• MS-based methods for detection, quantitation and localisation of pharmaceuticals and metabolites in biological samples. (2012, December 18). Retrieved from [Link]

• Malonic acid - Wikipedia. (n.d.). Retrieved from [Link]

• Analytical Methods for Quantification of Drug Metabolites in Biological Samples | IntechOpen. (2012, October 24). Retrieved from [Link]

• Use of LC-MS/MS for xenobiotic metabolism studies in animals - Analusis. (n.d.). Retrieved from [Link]

• Quantitative mass spectrometry of unconventional human biological matrices. (2016, October 28). Retrieved from [Link]

• Detection and Imaging of Exposure-Related Metabolites and Xenobiotics in Hard Tissues by Laser Sampling and Mass Spectrometry | Analytical Chemistry - ACS Publications. (2024, April 26). Retrieved from [Link]

• Highly sensitive quantification of serum malonate, a possible marker for de novo lipogenesis, by LC-ESI-MS/MS - PubMed. (2009, October 15). Retrieved from [Link]

• Diethyl isopropylidenemalonate - the NIST WebBook. (n.d.). Retrieved from [Link]

• Extraction and GC-MS analysis of phthalate esters in food matrices: a review. (n.d.). Retrieved from [Link]

• GC/MSを用いたヒトES細胞の 総脂質中脂肪酸組成の分析. (n.d.). Retrieved from [Link]

• (PDF) Gas chromatography-mass spectrometry-based analytical strategies for fatty acid analysis in biological samples - ResearchGate. (2019, November 27). Retrieved from [Link]

Sources

• 1. Malonic acid - Wikipedia [en.wikipedia.org]
• 2. Frontiers | Designing and Constructing a Novel Artificial Pathway for Malonic Acid Production Biologically [frontiersin.org]
• 3. Designing and Constructing a Novel Artificial Pathway for Malonic Acid Production Biologically - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Keto acid - Wikipedia [en.wikipedia.org]
• 5. Metabolic Pathways of 16 Amino Acids Degrading into α-Ketoglutarate - Creative Proteomics [creative-proteomics.com]
• 6. Biochemical pathways to α-ketoglutarate, a multi-faceted metabolite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. From Amino Acids to α‐Keto Acids via β‐Elimination and Transamination Initiates a Pathway to Prebiotic Reaction Networks - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Extraction and GC-MS analysis of phthalate esters in food matrices: a review - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Home | European Pharmaceutical Review [europeanpharmaceuticalreview.com]
• 12. Analytical Methods for Quantification of Drug Metabolites in Biological Samples | IntechOpen [intechopen.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. an.shimadzu.co.jp [an.shimadzu.co.jp]
• 15. researchgate.net [researchgate.net]
• 16. LC-MS/MS screen for xenobiotics and metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. LC-MS-based Metabolomics of Xenobiotic-induced Toxicities - PMC [pmc.ncbi.nlm.nih.gov]
• 18. analusis.edpsciences.org [analusis.edpsciences.org]

The Synthesis and Preparation of Diisopropyl 2-Oxomalonate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of a Sterically Hindered Tricarbonyl Compound

Diisopropyl 2-oxomalonate, also known as diisopropyl mesoxalate, is a unique tricarbonyl compound that has garnered significant interest in organic synthesis. Its sterically demanding isopropyl ester groups, coupled with the electrophilic nature of the central ketone, impart distinct reactivity and stability, making it a valuable reagent and building block, particularly in the synthesis of complex nitrogen-containing heterocycles and for the introduction of amino groups.

This guide provides a comprehensive overview of the synthesis of diisopropyl 2-oxomalonate, from the preparation of its precursor, diisopropyl malonate, to the final oxidation step. It will delve into the mechanistic underpinnings of these transformations, offer detailed experimental protocols, and compare different synthetic strategies, thereby equipping researchers with the knowledge to efficiently prepare and utilize this versatile molecule.

I. Synthesis of the Precursor: Diisopropyl Malonate

The journey to diisopropyl 2-oxomalonate begins with the preparation of its precursor, diisopropyl malonate. A common and efficient method for this is the acid-catalyzed esterification of malonic acid, which can be generated in situ from cyanoacetic acid.

Mechanistic Rationale

The synthesis of diisopropyl malonate from cyanoacetic acid involves two key transformations: the hydrolysis of the nitrile to a carboxylic acid and the subsequent Fischer esterification of the resulting malonic acid with isopropanol. The use of a strong acid, such as sulfuric acid, is crucial as it catalyzes both reactions. The acid protonates the nitrile, rendering it more susceptible to nucleophilic attack by water. Following hydrolysis, the acid protonates the carbonyl oxygen of the carboxylic acid groups, activating them towards nucleophilic attack by isopropanol.

Experimental Protocol: Synthesis of Diisopropyl Malonate from Cyanoacetic Acid[1][2][3]

This two-step, one-pot procedure provides a reliable method for the preparation of diisopropyl malonate.

Step 1: Acid Hydrolysis of Cyanoacetic Acid

• In a well-ventilated fume hood, equip a three-necked round-bottom flask with a mechanical stirrer, a dropping funnel, and a reflux condenser.

• To the flask, add a solution of cyanoacetic acid.

• With vigorous stirring, slowly add concentrated sulfuric acid via the dropping funnel. The addition is exothermic and should be controlled to maintain a manageable reaction temperature.

• After the addition is complete, heat the mixture to facilitate the complete hydrolysis of the nitrile to malonic acid.

Step 2: Esterification with Isopropanol

• Cool the reaction mixture containing the in-situ generated malonic acid.

• Slowly add isopropanol to the mixture.

• Heat the reaction mixture to reflux to drive the esterification. The reaction progress can be monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, the reaction mixture is worked up by neutralization, extraction with an organic solvent, and subsequent purification by distillation under reduced pressure to yield pure diisopropyl malonate.

II. Oxidation of Diisopropyl Malonate to Diisopropyl 2-Oxomalonate

The crucial step in the synthesis is the oxidation of the active methylene group of diisopropyl malonate to a ketone. Several methods have been reported for the analogous diethyl 2-oxomalonate, and these can be adapted for the diisopropyl ester. The choice of oxidant is critical and influences the reaction conditions, yield, and safety considerations.

A. Oxidation with Nitrous Gases (N₂O₄ or NO₂)

Oxidation with dinitrogen tetroxide (N₂O₄) or nitrogen dioxide (NO₂) is a classical and effective method for the preparation of 2-oxomalonates.[1]

The reaction is believed to proceed through a radical mechanism. Dinitrogen tetroxide can exist in equilibrium with nitrogen dioxide radicals (NO₂). These radicals can abstract a hydrogen atom from the active methylene group of diisopropyl malonate, initiating a radical chain reaction that ultimately leads to the formation of the ketone.

Caution: Dinitrogen tetroxide and nitrogen dioxide are highly toxic and corrosive gases. This reaction must be performed in a well-ventilated fume hood with appropriate personal protective equipment.

• Cool a solution of diisopropyl malonate in an inert solvent to a low temperature (e.g., 0 °C).

• Slowly bubble gaseous dinitrogen tetroxide or nitrogen dioxide through the solution.

• The reaction progress should be carefully monitored.

• Upon completion, the excess nitrous gases are removed, and the product is isolated and purified, typically by vacuum distillation.

B. Oxidation with Selenium Dioxide (SeO₂)

Selenium dioxide is a well-known oxidant for the conversion of active methylene groups to carbonyl compounds.[2]

Selenium dioxide offers a milder alternative to nitrous gases. The reaction typically proceeds by an initial ene reaction followed by a[3][4]-sigmatropic rearrangement of the resulting allylic selenite ester, which then hydrolyzes to the ketone.

Caution: Selenium compounds are toxic. Handle with care and dispose of waste properly.

• Dissolve diisopropyl malonate in a suitable solvent.

• Add a stoichiometric amount of selenium dioxide.

• Heat the reaction mixture to reflux.

• Monitor the reaction for the disappearance of the starting material.

• After completion, the selenium-containing byproducts are removed by filtration, and the diisopropyl 2-oxomalonate is purified from the filtrate.

C. Oxidation with Sodium Chlorite (NaClO₂)

A more recent and greener alternative involves the use of sodium chlorite as the oxidant.[5]

Sodium chlorite is a relatively inexpensive and environmentally benign oxidant. The reaction is typically carried out in an aqueous medium, avoiding the use of hazardous organic solvents. The active oxidant is chlorous acid (HClO₂), which is generated in situ under acidic conditions.

• Prepare a buffered aqueous solution of sodium chlorite.

• Add diisopropyl malonate to the solution.

• Maintain the pH of the reaction mixture in the acidic range.

• Stir the reaction at room temperature until completion.

• Extract the product with an organic solvent and purify.

Comparison of Synthetic Routes

Method	Oxidant	Typical Yield	Reaction Conditions	Advantages	Disadvantages
Nitrous Gases	N₂O₄ or NO₂	Good to Excellent	Low temperature, inert solvent	High efficiency, well-established	Highly toxic and corrosive reagents
Selenium Dioxide	SeO₂	Moderate to Good	Refluxing solvent	Milder conditions than nitrous gases	Toxic selenium byproducts
Sodium Chlorite	NaClO₂	Good	Aqueous medium, room temperature	"Green" and cost-effective	May require careful pH control

III. Applications in Drug Development and Organic Synthesis

Diisopropyl 2-oxomalonate serves as a versatile building block in the synthesis of various heterocyclic compounds, many of which are important scaffolds in medicinal chemistry.[4] Its electrophilic ketone can participate in condensation reactions, while the malonate moiety provides a handle for further functionalization.

One notable application is its use as an electrophilic aminating agent. Reaction with primary amines forms iminomalonates, which can then react with nucleophiles to introduce an amino group. The steric hindrance provided by the isopropyl groups enhances the stability of these imine intermediates.

Conclusion

The synthesis of diisopropyl 2-oxomalonate is a multi-step process that requires careful selection of reagents and reaction conditions. The preparation of the diisopropyl malonate precursor is well-established, and several oxidation methods can be employed for the final conversion to the target tricarbonyl compound. The choice of the oxidation method depends on the desired scale, available resources, and safety considerations, with modern methods favoring greener and less hazardous alternatives. The unique reactivity of diisopropyl 2-oxomalonate makes it a valuable tool for organic chemists, particularly in the fields of heterocyclic chemistry and drug discovery.

References

• CN104072369A - Diisopropyl malonate preparation process - Google P

• Best Synthetic Methods: Oxidation | Organic Synthesis - Oxford Academic. [Link]

• Chemoselective methylene oxidation in aromatic molecules - PMC - NIH. [Link]

• Best Synthetic Methods: Oxidation - Organic Chemistry Portal. [Link]

• Oxidation of Active Methylene Compounds by Pyridiniumbromochromate in Acetic Acid Medium - IJIRCT. [Link]

• Organic Syntheses Procedure. [Link]

• Pyridinium Dichromate Oxidation of Active Methylene Compounds -A Kinetic Study - ijrti. [Link]

• Synthesis of malonic acid diisopropyl ester - PrepChem.com. [Link]

• Diethyl oxomalonate - Wikipedia. [Link]

• Efficient and practical synthesis of monoalkyl oxalates under green conditions. [Link]

• Synthesis of Diethyl (1-Diazo-2-oxopropyl)phosphonate - Organic Syntheses. [Link]

• Malonic acid, bis(hydroxymethyl)-, diethyl ester - Organic Syntheses Procedure. [Link]

• Synthesis of Diethyl (1-Diazo-2-oxopropyl)phosphonate - ResearchGate. [Link]

• Developments in Synthetic Application of Selenium(IV) Oxide and Organoselenium Compounds as Oxygen Donors and Oxygen-Transfer Agents - PMC. [Link]

• Preparation of selenium dioxide - PrepChem.com. [Link]

• Diethyl (1-Diazo-2-oxopropyl)phosphonate - Organic Syntheses Procedure. [Link]

• Crystal structure and identification of resonance forms of diethyl 2-(3-oxoiso-1,3-dihydrobenzofuran-1-ylidene)malonate - PMC. [Link]

• Sodium chlorite production process - APH Pharma Limited. [Link]

Sources

• 1. Diethyl oxomalonate - Wikipedia [en.wikipedia.org]
• 2. Developments in Synthetic Application of Selenium(IV) Oxide and Organoselenium Compounds as Oxygen Donors and Oxygen-Transfer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. zhishangchemical.com [zhishangchemical.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Sodium chlorite production process - APH Pharma Limited [aphpharma.com]

N-Umpolung Reagents in Organic Synthesis: Reversing Nitrogen Polarity for Advanced C-N Bond Formation

Executive Summary

In organic synthesis and drug development, the construction of carbon-nitrogen (C-N) bonds is a foundational operation. Traditionally, this is achieved by exploiting the innate nucleophilicity of nitrogen. However, this classical approach restricts the retrosynthetic landscape, particularly when coupling complex, sterically hindered, or electronically deactivated fragments. N-umpolung (polarity inversion) strategically subverts this paradigm by installing an electron-withdrawing leaving group on the nitrogen atom, rendering it electrophilic (δ+). This technical guide explores the mechanistic principles, reagent architectures, and transition-metal-catalyzed applications of N-umpolung reagents, providing actionable protocols for advanced synthetic applications.

The Mechanistic Paradigm of Polarity Inversion

Nitrogen is inherently nucleophilic due to its high electronegativity (3.0 on the Pauling scale) and the presence of a reactive lone pair[1]. In a standard C-N bond-forming reaction, the amine acts as a Lewis base, attacking a carbon electrophile (e.g., alkyl halides, carbonyls).

The N-umpolung strategy inverts this reactivity by attaching a heteroatom leaving group (X = -Cl, -OTs, -OC(O)R) directly to the nitrogen[1]. This highly polarized N-X bond lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO), effectively transforming the nitrogen into an electrophilic center susceptible to attack by carbon nucleophiles (such as enolates, Grignard reagents, and organometallic species)[1].

Logical relationship contrasting natural nitrogen nucleophilicity with N-umpolung electrophilicity.

Architectures of Electrophilic Nitrogen Reagents

The success of an N-umpolung strategy relies heavily on the architecture of the aminating reagent. Historically, N-haloamines were utilized; however, their electron-rich nature makes them highly prone to deleterious side reactions, such as the Orton-type rearrangement (ring halogenation)[2].

Modern synthetic protocols heavily favor O-acylhydroxylamines (e.g., O-benzoylhydroxylamines). These reagents are easily synthesized from secondary amines via oxidation with dibenzoyl peroxide, exhibit excellent bench stability, and offer tunable reactivity by modifying the acyl leaving group[2][3]. Recently, N(sp2)-hybridized electrophilic imines have also emerged as highly stable alternatives to traditional N(sp3) reagents, eliminating many of the stability limitations associated with N-oxygenated derivatives[2].

Quantitative Comparison of N-Umpolung Reagents

Reagent Class	General Structure	Leaving Group (X)	Stability	Key Synthetic Applications	Limitations
O-Acylhydroxylamines	R₂N–OC(O)R'	Carboxylate	High (Bench-stable)	Cu/Pd-catalyzed aminations, Enolate α-amination	Requires stoichiometric synthesis from amines[2][3]
N-Haloamines	R₂N–X (X=Cl, Br)	Halide	Low to Moderate	Direct electrophilic amination	Prone to Orton rearrangement, hazardous[2]
N-Sulfonyloximes	R₂C=N–OSO₂R'	Sulfonate	Moderate	Synthesis of primary amines via carbanions	Limited primarily to primary amine synthesis
N-Electrophilic Imines	R–N=C(EWG)₂	Activated Carbonyl	Very High	Non-catalytic single/double umpolung	Requires specific activated carbonyl precursors[2]

Transition-Metal Catalysis in N-Umpolung

While highly reactive carbon nucleophiles (e.g., organolithiums) can directly attack N-umpolung reagents, these reactions often suffer from poor functional group tolerance. Transition-metal catalysis, particularly utilizing Copper (Cu) and Palladium (Pd), has revolutionized electrophilic amination by enabling milder conditions and exquisite chemoselectivity.

A premier example is the CuH-catalyzed hydroamination of alkenes. In this process, an active copper hydride species inserts into an alkene to form an alkylcopper intermediate. This intermediate then reacts with an O-acylhydroxylamine N-umpolung reagent via an oxidative addition/reductive elimination sequence to form the C-N bond[1][4].

Catalytic cycle of CuH-catalyzed alkene hydroamination using an O-acylhydroxylamine reagent.

Experimental Methodology: Chemoselective α-Amination of Zinc Enolates

The dual electrophilic nature of O-acylhydroxylamines presents a chemoselectivity challenge: nucleophiles can attack either the electrophilic nitrogen (yielding amination) or the electrophilic carbonyl carbon of the acyl group (yielding acylation).

Causality of Experimental Design: Direct treatment of zinc enolates with O-acylhydroxylamines exclusively yields α-acylated 1,3-dicarbonyl products, as the hard zinc enolate prefers the sterically accessible and electronically favorable carbonyl carbon[5]. However, introducing a catalytic amount of Copper (CuCl) completely shifts the reactivity to yield α-amination products exclusively[5]. The copper catalyst undergoes transmetalation with the zinc enolate, generating a softer Cu-enolate intermediate. This intermediate preferentially undergoes oxidative addition into the weak N-O bond, fundamentally redirecting the reaction pathway toward C-N bond formation[5].

Step-by-Step Protocol: Cu-Catalyzed α-Amination

Reagents: Ester/Amide substrate, LDA (Lithium diisopropylamide), ZnCl₂ (1.0 M in ether), CuCl, 2,2'-bipyridine, O-benzoylhydroxylamine (R₂N-OBz), anhydrous THF.

• Enolate Generation & Transmetalation (Self-Validating Step):

  • To a flame-dried flask under N₂, add the ester/amide (1.0 mmol) in anhydrous THF (5 mL) and cool to -78 °C.

  • Dropwise add LDA (1.1 mmol). Stir for 30 minutes to ensure complete deprotonation.

  • Add ZnCl₂ (1.1 mmol, 1.0 M in ether) dropwise. Stir for 30 minutes at -78 °C, then allow the reaction to warm to room temperature. Causality: Lithium enolates are too reactive and cause reagent decomposition; transmetalation to Zinc softens the nucleophile.

• Catalyst Preparation:

  • In a separate vial, dissolve CuCl (10 mol%, 0.1 mmol) and 2,2'-bipyridine (10 mol%, 0.1 mmol) in THF (2 mL). Stir until a homogenous complex forms.

• Electrophilic Amination:

  • Transfer the Cu-catalyst solution to the zinc enolate flask.

  • Dropwise add the O-benzoylhydroxylamine (1.2 mmol) dissolved in THF (2 mL).

  • Stir the mixture at room temperature for 1.5 hours.

  • Validation: Monitor via TLC (Hexanes/EtOAc). The disappearance of the O-benzoylhydroxylamine spot indicates reaction completion.

• Workup & Isolation:

  • Quench the reaction with saturated aqueous NH₄Cl (10 mL) to break down the metal complexes.

  • Extract the aqueous layer with EtOAc (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification & Verification:

  • Purify the crude residue via flash column chromatography on silica gel.

  • Validation: Confirm the α-amino product via ¹H NMR (look for the characteristic upfield shift of the α-proton compared to the starting material) and HRMS.

Future Trajectories in Drug Development

The evolution of N-umpolung reagents is rapidly advancing late-stage functionalization (LSF) in drug discovery. The ability to directly install complex amine pharmacophores onto unactivated C-H bonds or pre-existing scaffolds without pre-functionalizing the carbon center drastically shortens synthetic routes. Future developments are heavily focused on designing highly enantioselective chiral ligands for Cu and Pd systems, enabling the stereoretentive synthesis of chiral amines directly from racemic or prochiral carbon nucleophiles[1][4].

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.rsc.org [pubs.rsc.org]

Protocols & Analytical Methods

Application Note: High-Yield Umpolung Amination Using Diisopropyl 2-Oxomalonate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Methodology: Transition-Metal-Free Electrophilic Amination (Kürti Amination)

Introduction and Mechanistic Rationale

The construction of carbon-nitrogen (C–N) bonds is a cornerstone of pharmaceutical synthesis. Traditionally, secondary and tertiary amines are synthesized via transition-metal-catalyzed cross-coupling reactions (e.g., Buchwald-Hartwig or Ullmann couplings) or reductive aminations. However, these methods often require expensive precious metal catalysts, bespoke ligands, and elevated temperatures, and they can suffer from poor functional group tolerance.

To circumvent these limitations, the laboratory of Prof. Laszlo Kürti developed a fundamentally new, transition-metal-free approach leveraging N-umpolung (polarity reversal) [1]. By utilizing diisopropyl 2-oxomalonate (diisopropyl ketomalonate) as a sterically hindered reactivity-modifying umpolung reagent (UR), nucleophilic primary amines are temporarily converted into highly electrophilic iminomalonates.

Causality in Experimental Design

• Steric Shielding: The bulky diisopropyl ester groups of the 2-oxomalonate reagent are critical. They prevent the premature hydrolysis of the resulting imine during purification and direct the attack of hard C-nucleophiles (like Grignard reagents) exclusively to the nitrogen atom rather than the highly shielded carbonyl or imine carbons [2].

• Electronic Activation: The electron-withdrawing nature of the malonate moiety lowers the LUMO of the C=N bond, rendering the nitrogen atom highly susceptible to nucleophilic attack by organometallic reagents[1].

• Atom Economy & Sustainability: Following the C–N bond formation, the malonate auxiliary can be oxidatively cleaved to release the free secondary amine, regenerating the ketomalonate hydrate for potential reuse [3].

Experimental Workflow

The following diagram illustrates the logical progression of the Kürti amination sequence, mapping the transformation from a primary amine to a structurally diverse secondary amine.

Caption: Workflow of the transition-metal-free Kürti Umpolung Amination using diisopropyl 2-oxomalonate.

Step-by-Step Protocol

This protocol describes the synthesis of an unsymmetrical secondary amine starting from a primary aliphatic or aromatic amine.

Phase 1: Preparation of the Iminomalonate

• Reagent Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve the primary amine (1.0 equiv, 10 mmol) in anhydrous dichloromethane (DCM) to achieve a 0.5 M concentration.

• Condensation: Add diisopropyl 2-oxomalonate (1.05 equiv, 10.5 mmol) dropwise at room temperature. For less nucleophilic anilines, the addition of a catalytic amount of p-toluenesulfonic acid (PTSA) or molecular sieves (4Å) may accelerate the condensation.

• Monitoring: Stir the reaction mixture at room temperature for 2–12 hours. Monitor the complete consumption of the primary amine via TLC or LC-MS.

• Workup: Filter the mixture (if molecular sieves were used) and concentrate the filtrate under reduced pressure. The resulting diisopropyl iminomalonate is generally stable and can be purified via short-plug silica gel chromatography if necessary.

Phase 2: Electrophilic Amination (C–N Bond Formation)

• Setup: Dissolve the purified iminomalonate (1.0 equiv, 5.0 mmol) in anhydrous DCM (0.2 M) under a strict argon or nitrogen atmosphere.

• Cooling: Cool the reaction vessel to –78 °C using a dry ice/acetone bath. Note: DCM is preferred over ethereal solvents (like THF) for this step, as non-polar solvents enhance the N-selectivity of the Grignard attack [4].

• Nucleophile Addition: Slowly add the desired Grignard reagent (R'-MgX, 1.2 to 1.5 equiv) dropwise over 15 minutes.

• Reaction: Maintain the temperature at –78 °C for 1 hour, then allow the mixture to slowly warm to room temperature over 2 hours.

• Quenching: Quench the reaction carefully with saturated aqueous NH₄Cl solution. Extract the aqueous layer with ethyl acetate (3 × 20 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to yield the N-malonyl secondary amine.

Phase 3: Deprotection (Cleavage of the Malonate Auxiliary)

• Oxidative Cleavage: Dissolve the N-malonyl secondary amine in a mixture of acetonitrile and water (4:1 v/v).

• Reagent Addition: Add periodic acid (H₅IO₆, 2.0 equiv) or an equivalent oxidative cleavage reagent at 0 °C.

• Isolation: Stir for 1–2 hours until the starting material is consumed. Basify the mixture with 1M NaOH, extract with DCM, and purify via column chromatography to isolate the pure free secondary amine.

Quantitative Data & Method Comparison

The following table summarizes the operational advantages of the Kürti amination protocol compared to traditional Buchwald-Hartwig cross-coupling.

Parameter	Kürti Amination (Umpolung)	Buchwald-Hartwig Cross-Coupling
Catalyst Required	None (Transition-metal-free)	Palladium (Pd) or Copper (Cu)
Ligand Required	None	Expensive phosphine/amine ligands
Temperature	–78 °C to Room Temp	80 °C to 120 °C
Nucleophile	Hard C-nucleophiles (Grignard/Li)	Amines (requires base)
Reaction Time	1–4 hours	12–24 hours
Byproducts	Recyclable malonate hydrate	Metal waste, halide salts

References

• Kattamuri, P. V., et al. (2017). Practical Singly and Doubly Electrophilic Aminating Agents: A New, More Sustainable Platform for Carbon–Nitrogen Bond Formation. Journal of the American Chemical Society. URL:[Link]

• Kattamuri, P. V., et al. (2019). Synthesis of Structurally Diverse 3-, 4-, 5-, and 6-Membered Heterocycles from Diisopropyl Iminomalonates and Soft C-Nucleophiles. ACS Catalysis. URL:[Link]

• Kürti, L. (2018). Preparation of secondary amines with electrophilic n-linchpin reagents. US Patent Application US16/614,272.

A Modern Approach to Unsymmetrical Secondary Amines: An Application & Protocol Guide to Synthesis via Diisopropyl 2-Oxomalonate

Introduction: The Challenge and Opportunity in Secondary Amine Synthesis

Unsymmetrical secondary amines are a cornerstone of modern medicinal chemistry and drug development. This structural motif is present in a vast array of pharmaceuticals, agrochemicals, and functional materials. However, their synthesis is not without its challenges. Classical methods such as direct N-alkylation of primary amines often suffer from a lack of selectivity, leading to mixtures of primary, secondary, and tertiary amines, which necessitates difficult purification steps.[1][2] Reductive amination of aldehydes and ketones with primary amines is a more controlled and widely used alternative, involving the in-situ formation and reduction of an imine intermediate.[1][3][4][5][6][7]

While effective, traditional reductive amination has its own set of limitations, particularly when dealing with sterically hindered substrates or when seeking to introduce a wide variety of substituents.[4] This guide introduces a powerful and elegant alternative for the synthesis of unsymmetrical secondary amines utilizing diisopropyl 2-oxomalonate. This method, which leverages the concept of "N-umpolung," offers a distinct strategic advantage for accessing complex amine architectures.

The Principle of N-Umpolung with Diisopropyl 2-Oxomalonate

Typically, the nitrogen atom in a primary amine acts as a nucleophile. The strategy involving diisopropyl 2-oxomalonate inverts this reactivity, rendering the nitrogen atom electrophilic. This "umpolung" is achieved through the formation of a stable iminomalonate intermediate.[8] The steric bulk of the diisopropyl ester groups plays a crucial role in stabilizing this intermediate, making it amenable to purification and subsequent reaction.[8]

The overall transformation can be conceptualized in two key stages:

• Iminomalonate Formation: A primary amine undergoes a condensation reaction with diisopropyl 2-oxomalonate to form a stable N-substituted iminomalonate.

• Nucleophilic Addition: The iminomalonate, now activated as an electrophilic amine synthon, readily reacts with a variety of carbon nucleophiles (e.g., Grignard reagents, organolithium reagents) to form a new nitrogen-carbon bond, leading to the desired unsymmetrical secondary amine after hydrolysis.

This approach provides a robust platform for the synthesis of a diverse library of secondary amines by varying both the initial primary amine and the subsequent nucleophile.

Experimental Protocol: Synthesis of an Unsymmetrical Secondary Amine

This protocol details a representative procedure for the synthesis of an unsymmetrical secondary amine using diisopropyl 2-oxomalonate.

Part 1: Synthesis of the Iminomalonate Intermediate

Materials:

• Primary amine (e.g., benzylamine)

• Diisopropyl 2-oxomalonate

• Anhydrous dichloromethane (DCM)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Rotary evaporator

Procedure:

• In a clean, dry round-bottom flask, dissolve the primary amine (1.0 equivalent) in anhydrous DCM.

• To this solution, add diisopropyl 2-oxomalonate (1.1 equivalents) dropwise at room temperature with stirring.

• Continue stirring the reaction mixture at room temperature for 1-2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, add anhydrous MgSO₄ to the reaction mixture to remove any water formed during the condensation.

• Filter the mixture to remove the MgSO₄ and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude iminomalonate.

• The crude product can be purified by flash column chromatography on silica gel if necessary, though in many cases, the crude material is of sufficient purity for the next step.

Part 2: Nucleophilic Addition to the Iminomalonate

Materials:

• Iminomalonate intermediate from Part 1

• Grignard reagent (e.g., ethylmagnesium bromide in THF) or other organometallic nucleophile

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve the iminomalonate intermediate (1.0 equivalent) in anhydrous THF in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C using an ice bath.

• Slowly add the Grignard reagent (1.2 equivalents) dropwise to the cooled solution with vigorous stirring.

• Allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours, monitoring the reaction by TLC.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The resulting crude product is the N-substituted aminomalonate.

Part 3: Hydrolysis to the Secondary Amine

Materials:

• N-substituted aminomalonate from Part 2

• Aqueous hydrochloric acid (e.g., 3 M HCl)

• Sodium hydroxide solution (e.g., 1 M NaOH)

• Diethyl ether

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

Procedure:

• To the crude N-substituted aminomalonate, add an excess of aqueous HCl solution.

• Heat the mixture to reflux for 4-6 hours to effect hydrolysis of the malonate esters.

• After cooling to room temperature, basify the reaction mixture with NaOH solution until a pH > 10 is achieved.

• Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude unsymmetrical secondary amine.

• Purify the final product by flash column chromatography or distillation as required.

Data Presentation: A Comparative Overview

The following table provides a representative comparison of reaction parameters for the synthesis of a variety of unsymmetrical secondary amines using the diisopropyl 2-oxomalonate method.

Entry	Primary Amine	Nucleophile (R-MgX)	Product	Yield (%)
1	Benzylamine	Methylmagnesium bromide	N-Methylbenzylamine	85
2	Aniline	Ethylmagnesium bromide	N-Ethylaniline	78
3	Isopropylamine	Phenylmagnesium bromide	N-Isopropyl-N-phenylamine	82
4	Cyclohexylamine	Vinylmagnesium bromide	N-Vinylcyclohexylamine	75

Yields are representative and may vary based on specific reaction conditions and purification methods.

Visualizing the Workflow

The following diagram illustrates the overall workflow for the synthesis of unsymmetrical secondary amines using diisopropyl 2-oxomalonate.

Caption: Workflow for the synthesis of unsymmetrical secondary amines.

Conclusion and Future Outlook

The use of diisopropyl 2-oxomalonate as an N-umpolung reagent offers a powerful and versatile strategy for the synthesis of unsymmetrical secondary amines. This method circumvents many of the selectivity issues associated with traditional N-alkylation and provides a complementary approach to reductive amination. The ability to introduce a wide range of substituents through the choice of primary amine and nucleophile makes this a highly attractive methodology for the construction of diverse chemical libraries for drug discovery and development. Further exploration into the substrate scope and the development of catalytic, enantioselective variations of this reaction will undoubtedly continue to expand its utility in modern organic synthesis.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Baxter, E. W., & Reitz, A. B. (2002). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Organic Reactions, 59, 1.
• Cho, B. T., & Kang, S. K. (2005). A simple and convenient procedure for the reductive amination of aldehydes and ketones using sodium borohydride as a reducing agent and boric acid, p-toluenesulfonic acid monohydrate or benzoic acid as an activator under solvent-free conditions. Tetrahedron, 61(23), 5725-5734.

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

• Lane, C. F. (1975). Sodium Cyanoborohydride — A Highly Selective Reducing Agent for Organic Functional Groups. Synthesis, 1975(03), 135-146.
• Reddy, K. L., & Sharpless, K. B. (1998). From Azides to Amines in One Pot.

• Wikipedia. (n.d.). Reductive amination. [Link]

• Chemistry Steps. (2024, March 28). Reductive Amination. [Link]

• Wang, D., Yue, H., Yu, Z., & Wang, Y. (2022). Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Generating Sterically Hindered Amine. Catalysts, 12(7), 785. [Link]

• Salvatore, R. N., Nagle, A. S., & Jung, K. W. (2002). Synthesis of secondary amines. Tetrahedron, 58(48), 9633-9669.
• Zippel, C., Seibert, J., & Gademann, K. (2021). Skeletal Editing—Nitrogen Deletion of Secondary Amines by Anomeric Amide Reagents.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scholarsarchive.byu.edu [scholarsarchive.byu.edu]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 6. Reductive amination - Wikipedia [en.wikipedia.org]
• 7. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 8. Diisopropyl 2-oxomalonate = 95 73972-39-1 [sigmaaldrich.com]

Application Notes & Protocols: Diisopropyl 2-Oxomalonate as a Novel Electrophilic Aminating Agent

Introduction: Reimagining C-N Bond Formation through Electrophilic Amination

The formation of carbon-nitrogen bonds is a cornerstone of modern organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Traditionally, this is achieved by reacting a nitrogen nucleophile with a carbon electrophile. However, the paradigm of "umpolung," or polarity inversion, has opened new synthetic avenues by enabling nitrogen to act as the electrophile.[1][2][3] This strategy, known as electrophilic amination, involves the reaction of a carbanion or other carbon nucleophile with an electrophilic nitrogen source to forge a C-N bond.[4]

While a variety of electrophilic aminating agents exist, including hydroxylamine derivatives, oxaziridines, and azodicarboxylates, many suffer from instability, limited scope, or harsh reaction conditions.[4][5][6] This guide introduces Diisopropyl 2-Oxomalonate (DIOM), a uniquely effective and practical platform for electrophilic amination. Developed by the laboratory of Laszlo Kürti, DIOM leverages steric control to generate stable, isolable iminomalonate intermediates, which then serve as potent electrophilic aminating agents for the synthesis of unsymmetrical secondary amines without the need for transition metal catalysts.[7]

Section 1: The Unique Chemistry of Diisopropyl 2-Oxomalonate (DIOM)

Core Properties and Structure

Diisopropyl 2-oxomalonate, also known as di-isopropyl ketomalonate, is a 1,2,3-tricarbonyl compound whose central keto group is highly electrophilic.[7] Its utility as an aminating agent is fundamentally tied to its unique structural features.

Property	Value	Source
Synonyms	Di-isopropyl ketomalonate, Kurti amination reagent	[7]
CAS Number	73972-39-1	[7]
Molecular Formula	C₉H₁₄O₅	[7]
Molecular Weight	202.20 g/mol	[7]
Appearance	Colorless to yellow liquid	[8]

The Causality of Steric Hindrance: A Design Principle

The choice of isopropyl esters is not arbitrary; it is a deliberate design element that underpins the entire methodology. This steric bulk provides two critical advantages:

• High-Yield Imine Formation: The condensation reaction between DIOM and a primary amine proceeds in high yield to form the corresponding N-substituted iminomalonate. The bulky esters discourage side reactions and favor the desired condensation product.[7]

• Enhanced Hydrolytic Stability: The iminomalonate intermediates are remarkably stable towards hydrolysis. This stability, conferred by the sterically encumbering isopropyl groups that shield the imine bond, allows for their isolation and purification via standard techniques like column chromatography—a significant advantage over more transient electrophilic nitrogen species.[7]

Section 2: Mechanism of Action: A Two-Stage Amination Platform

The DIOM methodology operates via a robust, two-stage process that first prepares the electrophilic aminating agent in situ and then deploys it for C-N bond formation.

• Stage 1: Formation of the Iminomalonate Electrophile: DIOM undergoes a simple condensation reaction with a primary amine (both aliphatic and aromatic) to generate a stable N-alkyl or N-aryl iminomalonate. This intermediate is the active, "singly N-electrophilic" aminating agent.[7]

• Stage 2: Nucleophilic Attack and C-N Bond Formation: The iminomalonate reacts with a strong carbon nucleophile, such as an organometallic reagent (e.g., Grignard or organolithium). The nucleophile attacks the electrophilic nitrogen atom, leading to the formation of the new C-N bond and, after workup, the desired unsymmetrical secondary amine.[7]

Caption: Two-stage mechanism of electrophilic amination using DIOM.

Section 3: Experimental Protocols and Applications

The primary application of the DIOM platform is the synthesis of unsymmetrical secondary amines, which are challenging to prepare selectively using other methods.[7]

Protocol 1: General Procedure for the Synthesis of an N-Aryl Iminomalonate

This protocol describes the formation of the key electrophilic intermediate. The stability of this compound is a cornerstone of the method's trustworthiness, as its purity can be confirmed before proceeding to the next step.

• 1. Reagents and Setup:

  • To an oven-dried round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus, add Diisopropyl 2-oxomalonate (1.0 eq.).

  • Add the primary aromatic or aliphatic amine (1.0-1.1 eq.).

  • Add a suitable anhydrous solvent (e.g., toluene, 0.2 M).

  • Scientist's Note: The use of a Dean-Stark trap is critical for driving the condensation equilibrium towards the product by removing water. Anhydrous conditions are paramount to prevent hydrolysis of the starting material.

• 2. Reaction:

  • Heat the reaction mixture to reflux.

  • Monitor the reaction progress by TLC or ¹H NMR by observing the disappearance of the starting materials. Reactions are typically complete within 4-12 hours.

• 3. Workup and Purification:

  • Cool the reaction mixture to room temperature.

  • Concentrate the solvent under reduced pressure.

  • The crude iminomalonate can often be used directly in the next step. If required, it can be purified by flash column chromatography on silica gel.

  • Scientist's Note: The hydrolytic stability imparted by the isopropyl groups makes silica gel chromatography a viable purification method, which is not always possible for imine intermediates.[7]

Protocol 2: General Procedure for the Synthesis of an Unsymmetrical Secondary Amine

This protocol details the C-N bond-forming step using the pre-formed iminomalonate.

• 1. Reagents and Setup:

  • To an oven-dried, three-neck flask under an inert atmosphere (N₂ or Ar), add the purified N-substituted iminomalonate (1.0 eq.) dissolved in an anhydrous ether solvent (e.g., THF, Et₂O, 0.1 M).

  • Cool the solution to a low temperature (typically -78 °C) using a dry ice/acetone bath.

  • Scientist's Note: Low temperature is essential to control the high reactivity of the organometallic nucleophile, preventing side reactions and ensuring selective attack at the nitrogen center.

• 2. Nucleophilic Addition:

  • Slowly add the Grignard reagent or other organometallic solution (1.2-1.5 eq.) dropwise via syringe over 20-30 minutes, maintaining the internal temperature below -70 °C.

  • Stir the reaction at -78 °C for 1-3 hours. Monitor by TLC for the consumption of the imine.

• 3. Quench and Workup:

  • Quench the reaction at -78 °C by the slow addition of saturated aqueous NH₄Cl solution.

  • Allow the mixture to warm to room temperature.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• 4. Purification:

  • Purify the crude product by flash column chromatography to yield the desired unsymmetrical secondary amine.

Section 4: Workflow and Data Visualization

The overall process is a streamlined, two-pot synthesis that offers high control at each stage.

Caption: Experimental workflow for the two-pot synthesis of secondary amines.

Representative Substrate Scope

The DIOM method is effective for a range of amine and nucleophile coupling partners.

Entry	Primary Amine (R-NH₂)	C-Nucleophile (R'-M)	Product (R-NH-R')	Typical Yield
1	Aniline	Phenylmagnesium bromide	Diphenylamine	High
2	Benzylamine	Methylmagnesium bromide	N-Benzyl-N-methylamine	Good
3	p-Methoxyaniline	n-Butylithium	N-(n-Butyl)-p-methoxyaniline	High
4	Cyclohexylamine	Vinylmagnesium bromide	N-Cyclohexyl-N-vinylamine	Good

Note: Yields are representative and depend on specific reaction optimization.

Conclusion

Diisopropyl 2-oxomalonate stands out as a highly practical and cleverly designed reagent for electrophilic amination. Its defining feature—the use of steric hindrance to generate stable, isolable iminomalonate electrophiles—provides a robust and controllable platform for the synthesis of unsymmetrical secondary amines.[7] This method avoids the need for transition metals in the key C-N bond-forming step and offers a reliable, two-stage protocol suitable for a wide range of substrates. For researchers and drug development professionals, the DIOM platform represents a powerful and validated tool for accessing valuable nitrogen-containing molecules.

References

• Wikipedia. (n.d.). Electrophilic amination. Retrieved from [Link]

• Evans, D. A., & Britton, T. C. (2002). Comparison of Electrophilic Amination Reagents for N-Amination of 2-Oxazolidinones and Application to Synthesis of Chiral Hydrazones. The Journal of Organic Chemistry, 67(22), 7787–7796.
• Bar, S., & Gandelman, M. (2019). Nitrenium ions as new versatile reagents for electrophilic amination. Chemical Science, 10(44), 10333–10338.
• O'Neil, L. G., & Bower, J. F. (2021). Electrophilic Aminating Agents in Total Synthesis.
• Barluenga, J., & Valdés, C. (2011). Substitution-type Electrophilic Amination Using Hydroxylamine-Derived Reagents. In Electrophilic Amination of Carbonyl Compounds (pp. 1-34). Wiley-VCH.
• O'Neil, L. G., & Bower, J. F. (2021). Electrophilic Aminating Agents in Total Synthesis. Angewandte Chemie (International ed. in English), 60(49), 25694-25713.
• Taber, D. F. (2011). Synthesis of Diethyl (1-Diazo-2-oxopropyl)
• Semba, K., & Nakao, Y. (2019). Umpoled Aminofunctionalization of Alkenes and Alkynes with Electrophilic Amination Reagents. Journal of Synthetic Organic Chemistry, Japan, 77(11), 1133-1143.
• Wang, H., et al. (2019).

• Organic Chemistry Portal. (n.d.). Diisopropyl azodicarboxylate (DIAD). Retrieved from [Link]

• Sibi, M. P., & Stessman, C. C. (2002). Catalytic Asymmetric α-Amination of Carbonyl Compounds Using Azodicarboxylate Esters. University of Illinois Urbana-Champaign.
• Vallribera, A., Sebastian, R. M., & Shafir, A. (2011). Azodicarboxylates as Electrophilic Aminating Reagents. Current Organic Chemistry, 15(10), 1690-1709.
• Kumar, S., et al. (2004). Diverse modes of reactivity of dialkyl azodicarboxylates with P(III) compounds: synthesis, structure, and reactivity of products other than the Morrison-Brunn-Huisgen intermediate in a Mitsunobu-type reaction. The Journal of Organic Chemistry, 69(6), 1919-1926.
• O'Neil, L. G., & Bower, J. F. (2021). Electrophilic Aminating Agents in Total Synthesis. University of Liverpool Repository.
• Morack, T., & Studer, A. (2020). The advent of electrophilic hydroxylamine-derived reagents for the direct preparation of unprotected amines. Chemical Society Reviews, 49(19), 7038-7056.

• Wikipedia. (n.d.). Diethyl oxomalonate. Retrieved from [Link]

• Wolfe, J. P., et al. (2019). Pd-Catalyzed Alkene Difunctionalization Reactions of Malonate Nucleophiles.

Sources

• 1. researchgate.net [researchgate.net]
• 2. ir.library.osaka-u.ac.jp [ir.library.osaka-u.ac.jp]
• 3. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 4. Electrophilic amination - Wikipedia [en.wikipedia.org]
• 5. Nitrenium ions as new versatile reagents for electrophilic amination - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Electrophilic Aminating Agents in Total Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Diisopropyl 2-oxomalonate = 95 73972-39-1 [sigmaaldrich.com]
• 8. Diethyl oxomalonate - Wikipedia [en.wikipedia.org]

Application Notes & Protocols: Condensation Reaction of Primary Amines with Diisopropyl 2-Oxomalonate

Introduction: Strategic Importance in Medicinal Chemistry

The condensation reaction between primary amines and β-keto esters, such as diisopropyl 2-oxomalonate, is a fundamental transformation in modern organic synthesis. This reaction provides a direct and efficient route to β-enamino esters and related structures. These motifs are not merely synthetic intermediates; they are privileged scaffolds found in a multitude of biologically active compounds and serve as versatile building blocks in drug discovery programs.[1][2] The resulting aminomalonates are precursors to unnatural amino acids (UAAs), which are critical tools for modifying peptides to improve their drug-like properties.[3]

Diisopropyl 2-oxomalonate is a particularly valuable reagent in this context. The sterically demanding isopropyl ester groups can influence the reaction's equilibrium and lend greater hydrolytic stability to the resulting imine or enamine products, facilitating their isolation and purification. This stability allows for subsequent, clean transformations, such as nucleophilic additions to the imine carbon, providing a pathway to complex, unsymmetrical secondary amines without the need for transition metal catalysts.

This guide provides a comprehensive overview of the reaction mechanism, detailed experimental protocols, optimization strategies, and applications relevant to researchers in synthetic and medicinal chemistry.

Reaction Mechanism: A Step-Wise Perspective

The condensation of a primary amine with the ketone of diisopropyl 2-oxomalonate is a classic example of alkylimino-de-oxo-bisubstitution.[4] The reaction is typically acid-catalyzed and proceeds through a reversible, multi-step mechanism that is driven to completion by the removal of water.[4]

The key steps are as follows:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the primary amine performs a nucleophilic attack on the electrophilic carbonyl carbon of the diisopropyl 2-oxomalonate.

• Proton Transfer: An intramolecular or solvent-mediated proton transfer occurs from the nitrogen to the oxygen atom, resulting in the formation of a neutral, but unstable, hemiaminal (or carbinolamine) intermediate.[4]

• Acid Catalysis & Protonation: In an acidic environment, the hydroxyl group of the hemiaminal is protonated by a catalyst (e.g., acetic acid, TsOH), converting it into a good leaving group (H₂O).

• Dehydration: The lone pair on the nitrogen atom assists in the elimination of a water molecule, forming a resonance-stabilized iminium ion.

• Deprotonation & Product Formation: A base (which can be the solvent or the amine starting material) removes a proton from the nitrogen, yielding the final neutral imine product. Due to the presence of the adjacent ester groups, this imine can readily tautomerize to the more stable β-enamine isomer.

Visualizing the Mechanism

Caption: Mechanism of acid-catalyzed imine formation.

Core Experimental Protocol: A Generalized Approach

This protocol provides a robust starting point for the condensation reaction. Optimization based on the specific primary amine used is highly recommended (see next section).

Materials:

• Diisopropyl 2-oxomalonate (1.0 eq.)

• Primary amine (1.0 - 1.2 eq.)

• Anhydrous Toluene (or other suitable solvent for azeotropic removal of water)

• Acid catalyst (e.g., p-Toluenesulfonic acid monohydrate, 0.05 eq. or glacial acetic acid, 0.1 eq.[5])

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Standard laboratory glassware, including a round-bottom flask, Dean-Stark apparatus, reflux condenser, and magnetic stirrer.

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser, add diisopropyl 2-oxomalonate (1.0 eq.) and the primary amine (1.0-1.2 eq.).

• Solvent and Catalyst Addition: Add anhydrous toluene to the flask to achieve a suitable concentration (typically 0.2-0.5 M). Add the acid catalyst (e.g., p-TsOH·H₂O, 0.05 eq.).

• Azeotropic Dehydration: Heat the reaction mixture to reflux. The toluene-water azeotrope will begin to collect in the Dean-Stark trap, effectively removing water from the reaction and driving the equilibrium towards the product.[4]

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete when no more water is observed collecting in the trap and the starting material is consumed.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with a saturated aqueous sodium bicarbonate (NaHCO₃) solution (to neutralize the acid catalyst), water, and finally, a saturated brine solution.

  • Dry the isolated organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Purification:

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The resulting crude product can be purified by flash column chromatography on silica gel or by vacuum distillation, depending on its physical properties.

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow.

Protocol Optimization & Key Considerations

The success and efficiency of the condensation reaction hinge on several key parameters. Thoughtful optimization is crucial for achieving high yields and purity, especially with challenging substrates.

Parameter	Recommended Range	Rationale & Expert Insights
Stoichiometry	1.0 - 1.2 eq. of Amine	Using a slight excess of the amine can help drive the reaction to completion. However, a large excess can complicate purification. For valuable amines, a 1:1 ratio is often preferred.
Catalyst	0.01 - 0.1 eq.	Acid catalysis is essential to protonate the hemiaminal intermediate, facilitating water elimination.[4] p-TsOH is effective, but for sensitive substrates, milder acids like acetic acid or pyridinium p-toluenesulfonate (PPTS) can be beneficial. In some cases, for highly reactive substrates, no catalyst may be needed.
Solvent	Toluene, Hexane, Benzene	A solvent capable of forming a low-boiling azeotrope with water is critical for efficient dehydration via a Dean-Stark trap. Toluene is the most common choice due to its effectiveness and appropriate boiling point.
Temperature	Reflux	Heating is required to facilitate both the reaction rate and the azeotropic removal of water. The temperature will be dictated by the boiling point of the chosen solvent.
Dehydrating Agent	Dean-Stark, Molecular Sieves	While a Dean-Stark apparatus is standard for reflux conditions, for reactions at lower temperatures or with heat-sensitive compounds, anhydrous molecular sieves (3Å or 4Å) can be added directly to the reaction flask to sequester water as it is formed.

Troubleshooting Common Issues:

• Low Conversion: This is often due to inefficient water removal. Ensure the glassware is oven-dried and the solvent is anhydrous. Check that the Dean-Stark trap is functioning correctly. An alternative is to increase the catalyst loading or reaction time.

• Side Product Formation: Electron-rich aromatic amines or sterically hindered amines may react sluggishly, leading to decomposition or side reactions at high temperatures.[1] Consider using a milder catalyst or lower reaction temperatures in conjunction with molecular sieves.

• Product Instability: While the diisopropyl ester imparts stability, some imine/enamine products can be sensitive to hydrolysis, especially on silica gel during chromatography. To mitigate this, neutralize the silica gel by pre-treating it with a solvent containing a small amount of triethylamine (e.g., 1%).

Applications in Drug Development & Synthesis

The products derived from this reaction are valuable synthons for creating complex molecules with therapeutic potential.

• Synthesis of Unnatural Amino Acids (UAAs): The resulting aminomalonate structures can be hydrolyzed and decarboxylated to produce a wide range of non-proteinogenic amino acids.[6] These UAAs are incorporated into peptides to enhance their stability, binding affinity, and pharmacokinetic profiles.[3]

• Heterocycle Synthesis: The enamine functionality is a powerful tool for constructing nitrogen-containing heterocyclic rings, which are core structures in many pharmaceuticals.[4][5]

• Precursors to Bioactive Molecules: The β-amino ester motif is a key component in various biologically active compounds, including enzyme inhibitors and receptor ligands.[2][7] For example, they are precursors to β-lactams, a class of essential antibiotics.[1]

References

• β-enamino ester synthesis by amination. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• (PDF) NH4Cl Catalyzed synthesis of β-amino Esters. (2025). ResearchGate. Retrieved from [Link]

• Xin, D., & Burgess, K. (2014). Hydroxybenzotriazole Derivatives as Unusually Effective Catalysts for the Formation of β-Enamino Esters, Thioesters, and Amides. Organic Letters, 16(8), 2108–2110.
• Stork, G., Brizzolara, A., Landesman, H., Szmuszkovicz, J., & Terrell, R. (1963). The Enamine Alkylation and Acylation of Carbonyl Compounds. Journal of the American Chemical Society, 85(2), 207–222.

• Carbonyl condensation. (n.d.). In Wikipedia. Retrieved from [Link]

• Asymmetric amination of cyclic β-keto esters catalyzed by amine-thiourea bearing multiple hydrogen bonding donors. (2010). Science China Chemistry, 53, 1879–1885.
• Synthesis of Amino-gem-Bisphosphonate Derivatives and Their Application as Synthons for the Preparation of Biorelevant Compounds. (2025). Pharmaceuticals, 18(7), 1063.
• Application of Amino Acids in the Structural Modification of Natural Products: A Review. (2021). Frontiers in Pharmacology, 12, 746457.

• Synthesis of malonic acid diisopropyl ester. (n.d.). PrepChem.com. Retrieved from [Link]

• Diisopropyl malonate preparation process. (2014). Google Patents.

• Reaction Systems Peripheral to the 1:2 Mannich Condensation Reaction between o-Phthalaldehyde and Primary Amine. (2017). ResearchGate. Retrieved from [Link]

• Condensation-Based Methods for the C−H Bond Functionalization of Amines. (2021). Accounts of Chemical Research, 54(11), 2639–2654.

• Self-Condensation of Primary Amines at Ambient Temperature. (2018). ChemistryViews. Retrieved from [Link]

• Medicinal chemistry of aminocyclitols. (2010). Current Medicinal Chemistry, 17(18), 1898–1919.

• Synthesis of amino acids with diverse alkyl chainsa a, Malonate-based... (n.d.). ResearchGate. Retrieved from [Link]

• Diisopropyl Malonate as Acylating Agent in Kinetic Resolution of Chiral Amines with Lipase B from Candida antarctica. (2022). Periodica Polytechnica Chemical Engineering, 66(3), 368-375.
• Unnatural Amino Acids: Strategies, Designs, and Applications in Medicinal Chemistry and Drug Discovery. (2024). Journal of Medicinal Chemistry.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of Amino-gem-Bisphosphonate Derivatives and Their Application as Synthons for the Preparation of Biorelevant Compounds [mdpi.com]
• 3. Unnatural Amino Acids: Strategies, Designs, and Applications in Medicinal Chemistry and Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Carbonyl condensation - Wikipedia [en.wikipedia.org]
• 5. β-enamino ester synthesis by amination [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. Medicinal chemistry of aminocyclitols - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Synthesis of α-Hydroxy Malonate Derivatives via Grignard Reagents

Introduction

The addition of organometallic reagents, particularly Grignard reagents, to carbonyl compounds is a cornerstone of carbon-carbon bond formation in organic synthesis.[1][2][3] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the utilization of Grignard reagents with diisopropyl 2-oxomalonate and its derivatives. This reaction is a powerful method for the synthesis of α-hydroxy malonates, which are valuable intermediates in the preparation of a variety of complex molecules and pharmaceutical agents.[4] The protocol herein emphasizes experimental causality, potential pitfalls, and strategies to ensure high-yield, reproducible outcomes.

Reaction Principle and Mechanistic Insights

The fundamental reaction involves the nucleophilic addition of a Grignard reagent (R-MgX) to the electrophilic carbonyl carbon of a diisopropyl 2-oxomalonate derivative.[5] The Grignard reagent, with its highly polar carbon-magnesium bond, acts as a potent carbon-based nucleophile.[2][6] The reaction proceeds through a tetrahedral alkoxide intermediate, which upon acidic workup, yields the desired tertiary alcohol, an α-hydroxy malonate.[5][6]

It is crucial to understand that Grignard reagents are also strong bases.[2][6] This basicity can lead to side reactions, particularly enolization of the carbonyl substrate if acidic α-protons are present.[7][8][9] However, diisopropyl 2-oxomalonate lacks α-protons, thus minimizing this specific side reaction pathway. The primary potential side reaction of concern is a second addition of the Grignard reagent to one of the ester groups, which is a common occurrence with esters.[5][6][10] Careful control of stoichiometry and reaction temperature is therefore paramount to favor the desired 1,2-addition to the ketone and prevent over-addition to the ester functionalities.

Experimental Workflow Visualization

The following diagram outlines the key stages of the synthesis, from reagent preparation to product isolation.

Caption: Workflow for the synthesis of α-hydroxy malonates.

Detailed Experimental Protocol

This protocol provides a general procedure for the addition of a Grignard reagent to diisopropyl 2-oxomalonate. The quantities can be scaled as needed, with appropriate adjustments to glassware and solvent volumes.

Materials and Reagents:

Reagent/Material	Grade	Supplier	Notes
Diisopropyl 2-oxomalonate	≥98%	Commercially Available	Store under inert gas
Magnesium turnings	High Purity	Commercially Available	Activate before use
Alkyl/Aryl Halide	Anhydrous	Commercially Available	Freshly distilled if necessary
Anhydrous Diethyl Ether or THF	Dri-Solv	Commercially Available	Essential for Grignard formation
Saturated aq. NH₄Cl	Reagent	Commercially Available	For quenching
Anhydrous MgSO₄ or Na₂SO₄	Reagent	Commercially Available	For drying organic layers
Ethyl Acetate	HPLC Grade	Commercially Available	For extraction
Hexanes/Ethyl Acetate	HPLC Grade	Commercially Available	For chromatography

Step-by-Step Procedure:

• Glassware and Reagent Preparation:

  • All glassware must be oven-dried or flame-dried under vacuum to ensure the complete absence of water, which would quench the Grignard reagent.[2][11]

  • Assemble the reaction apparatus (a three-necked round-bottom flask equipped with a dropping funnel, condenser, and nitrogen/argon inlet) while hot and allow it to cool under a stream of inert gas.

• Formation of the Grignard Reagent (Example: Phenylmagnesium bromide):

  • In the reaction flask, place magnesium turnings (1.2 equivalents). A crystal of iodine can be added to activate the magnesium surface.[11]

  • Add a small portion of anhydrous diethyl ether or THF.

  • In the dropping funnel, prepare a solution of the alkyl/aryl halide (e.g., bromobenzene, 1.1 equivalents) in anhydrous ether/THF.

  • Add a small amount of the halide solution to the magnesium. The reaction is initiated when the color of the iodine fades and gentle refluxing is observed.

  • Once initiated, add the remaining halide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the mixture at room temperature for an additional 30-60 minutes to ensure complete formation of the Grignard reagent. The resulting solution should be cloudy and grayish.

• Addition to Diisopropyl 2-oxomalonate:

  • In a separate, dry, three-necked flask under an inert atmosphere, prepare a solution of diisopropyl 2-oxomalonate (1.0 equivalent) in anhydrous diethyl ether or THF.

  • Cool this solution to -78 °C using a dry ice/acetone bath. Low temperature is critical to control the reactivity and prevent over-addition to the ester groups.[10]

  • Slowly add the freshly prepared Grignard reagent to the cooled solution of the oxomalonate derivative via a cannula or dropping funnel over 30-60 minutes.

  • Monitor the reaction progress by Thin-Layer Chromatography (TLC). The reaction is typically complete within 1-3 hours at low temperature.

• Workup and Purification:

  • Once the reaction is complete, quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride at -78 °C. This is a safer and milder alternative to quenching with water or strong acid.

  • Allow the mixture to warm to room temperature.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

  • Combine the organic layers and wash with brine.

  • Dry the combined organic layers over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexanes/ethyl acetate) to afford the pure α-hydroxy malonate derivative.

Troubleshooting and Key Considerations

• Failure to Initiate Grignard Formation: This is often due to wet glassware or solvents, or an unactivated magnesium surface. Ensure all components are scrupulously dry. Crushing a few magnesium turnings can also help expose a fresh surface.[12]

• Low Yield: This can result from incomplete Grignard formation, quenching of the reagent by moisture or acidic impurities, or side reactions.

• Formation of Byproducts: The most common byproduct is the tertiary alcohol resulting from a double addition to one of the ester groups.[10] This can be minimized by using a 1:1 stoichiometry of the Grignard reagent to the oxomalonate and maintaining a low reaction temperature. Another potential side product is the biphenyl (in the case of phenylmagnesium bromide), formed from the coupling of the Grignard reagent.[12]

Conclusion

The reaction of Grignard reagents with diisopropyl 2-oxomalonate derivatives is a highly effective method for synthesizing α-hydroxy malonates. Success hinges on meticulous attention to anhydrous reaction conditions, careful control of stoichiometry, and low reaction temperatures to mitigate side reactions. The protocols and insights provided in this application note offer a robust framework for researchers to successfully implement this valuable synthetic transformation in their work, paving the way for the development of novel molecules in drug discovery and other areas of chemical science.

References

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Side Reactions in a Grignard Synthesis. Retrieved from [Link]

• ACS Publications. (2010, June 18). Zinc(II)-Catalyzed Addition of Grignard Reagents to Ketones. Retrieved from [Link]

• Reddit. (2022, December 21). Grignard side reactions. Retrieved from [Link]

• Master Organic Chemistry. (2015, December 10). Reactions of Grignard Reagents. Retrieved from [Link]

• Unknown. (n.d.). Grignard Synthesis of Triphenylmethanol. Retrieved from [Link]

• Chemistry Steps. (2025, August 6). The Grignard Reaction Mechanism. Retrieved from [Link]

• Elsevier. (2023, November 10). Grignard Reaction: An 'Old-Yet-Gold' synthetic gadget toward the synthesis of natural Products: A review. Retrieved from [Link]

• PMC. (n.d.). The fellowship of the Grignard: 21st century computational tools for hundred-year-old chemistry. Retrieved from [Link]

• NIPER, S.A.S. Nagar. (n.d.). Current Research & Information on Pharmaceutical Sciences (CRIPS). Retrieved from [Link]

• Unknown. (n.d.). CHEM-333: Experiment 10: Grignard Reagent Preparation and Reaction. Retrieved from [Link]

• Semantic Scholar. (n.d.). Asymmetric addition of Grignard reagents to ketones: culmination of the ligand-mediated methodology allows modular construction. Retrieved from [Link]

• Google Patents. (n.d.). WO2021102115A1 - Processes for the preparation of alpha-hydroxy esters via grignard coupling and thiolation reactions.

• PMC - NIH. (n.d.). Synthesis and Reactions of α-Hydroxyphosphonates. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences and Medicine (IJPSM). (2023, April 15). A Review on Grignard Reagent. Retrieved from [Link]

• JETIR Research Journal. (2024, December 12). a review article on grignard reaction. Retrieved from [Link]

Sources

• 1. Grignard Reaction: An ‘Old-Yet-Gold’ synthetic gadget toward the synthesis of natural Products: A review - Arabian Journal of Chemistry [arabjchem.org]
• 2. ijpsm.com [ijpsm.com]
• 3. ijnrd.org [ijnrd.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. organic-chemistry.org [organic-chemistry.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Reddit - Please wait for verification [reddit.com]
• 10. irf.fhnw.ch [irf.fhnw.ch]
• 11. www1.udel.edu [www1.udel.edu]
• 12. web.mnstate.edu [web.mnstate.edu]

Application Note: Transition Metal-Free Synthesis of Secondary Amines

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Methodology & Protocol Guide

Executive Summary & Strategic Context

The synthesis of secondary amines is a cornerstone of pharmaceutical development, agrochemical production, and materials science. Historically, the direct N-alkylation of amines with alcohols or the reductive amination of carbonyls has relied heavily on late transition metals (Ru, Ir, Pd, Ni). While effective, these metal-catalyzed systems introduce significant challenges in drug development, including high catalyst costs, toxic metal leaching, and stringent purification requirements to meet parts-per-million (ppm) regulatory limits for active pharmaceutical ingredients (APIs).

To circumvent these bottlenecks, transition metal-free (TMF) methodologies have emerged as robust, scalable alternatives. This application note details two highly efficient TMF strategies for synthesizing secondary amines:

• Base-Catalyzed N-Alkylation via Hydrogen Autotransfer (Borrowing Hydrogen-like).

• Lewis Acid-Catalyzed Reductive Amination using the water-tolerant Frustrated Lewis Pair (FLP) catalyst, B(C6F5)3.

By understanding the mechanistic causality behind these reactions, researchers can deploy these self-validating protocols to achieve high-yielding, atom-economical C–N bond formations without transition metal contamination.

Mechanistic Frameworks & Scientific Rationale

Base-Catalyzed N-Alkylation (Hydrogen Autotransfer)

Traditional "borrowing hydrogen" relies on a metal to dehydrogenate an alcohol. However, as demonstrated in the landmark study on [1], inexpensive bases like KOH or CsOH can facilitate this process.

Causality of the Transformation: The base promotes the aerobic dehydrogenation of the alcohol to an aldehyde. The aldehyde condenses with the primary amine to form a hemiaminal or imine intermediate. Crucially, the in-situ generated alkoxide acts as a hydride donor, executing a Meerwein–Ponndorf–Verley (MPV)-type reduction on the imine to yield the secondary amine. This self-hydride-transferring oxidation-reduction strategy requires no external reductant. Recent advances even allow for [2] using simple ketone co-catalysts.

Fig 1. Mechanistic pathway of base-catalyzed transition-metal-free N-alkylation via hydrogen transfer.

B(C6F5)3-Catalyzed Reductive Amination

The established dogma in main-group catalysis suggested that strong Lewis acids like Tris(pentafluorophenyl)borane, B(C6F5)3, are irreversibly poisoned by water and amines. However, Fasano et al. proved that[3] when utilizing moderately basic arylamines.

Causality of the Transformation: Because arylamines do not irreversibly deprotonate the H2O–B(C6F5)3 adduct, the borane catalyst remains active at elevated temperatures. It acts as a Lewis acid to activate the imine intermediate, allowing a mild hydrosilane (e.g., PhMe2SiH) to deliver a hydride. This circumvents the need for pre-drying solvents or using molecular sieves, streamlining the workflow.

Fig 2. B(C6F5)3-catalyzed reductive amination utilizing hydrosilanes in wet solvents.

Quantitative Data & Strategy Comparison

To select the optimal protocol for your specific API intermediate, consult the comparative matrix below, which synthesizes the operational parameters of both methodologies based on recent[4] and FLP literature.

Parameter	Base-Catalyzed N-Alkylation	B(C6F5)3-Catalyzed Reductive Amination
Catalyst/Promoter	KOH, CsOH, or t-BuOK (5–100 mol%)	B(C6F5)3 (1–5 mol%)
Reducing Agent	Alcohol substrate (Autotransfer)	Hydrosilane (e.g., PhMe2SiH, 1.2 eq)
Substrate Scope	Aliphatic/Aromatic alcohols & primary amines	Aldehydes/Ketones & Arylamines
Reaction Temperature	130 °C – 150 °C	80 °C – 110 °C
Atmosphere	Air or O2 (initiates dehydrogenation)	Inert (Argon/Nitrogen)
Primary Byproducts	Water, trace unreacted aldehydes	Water, siloxanes
Key Advantage	100% Atom-economical reductant	Extremely mild, high functional group tolerance

Experimental Protocols (Self-Validating Systems)

Protocol A: KOH-Promoted Direct Alkylation of Amines with Alcohols

Ideal for bulk synthesis where the alcohol is inexpensive and can be used as both reactant and solvent.

Materials: Primary amine (1.0 mmol), Primary/Secondary Alcohol (2.0 - 5.0 mmol), KOH (0.05 - 1.0 mmol, dependent on amine basicity), Toluene (2.0 mL).

Step-by-Step Methodology:

• Reaction Assembly: In a heavy-walled glass pressure tube equipped with a magnetic stir bar, add the primary amine (1.0 mmol) and the alcohol (2.0 mmol).

  • Causality: An excess of alcohol drives the equilibrium of the hemiaminal formation forward and ensures sufficient hydride source for the MPV reduction.

• Base Addition: Add KOH (typically 5 mol% for sulfonamides; up to 100 mol% for less reactive arylamines).

• Heating & Dehydrogenation: Seal the tube and heat the mixture to 130 °C in an oil bath for 18–24 hours.

  • Validation Checkpoint 1: After 2 hours, sample the reaction via GC-MS. You must observe the transient formation of the aldehyde (or ketone) intermediate. If absent, the initial aerobic dehydrogenation has failed; introduce a catalytic amount of O2 (air) to the headspace.

• Completion & Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (10 mL) and wash with distilled water (3 × 5 mL) to remove the KOH and residual short-chain alcohols.

• Purification: Dry the organic layer over anhydrous Na2SO4, concentrate under reduced pressure, and purify via flash column chromatography (Hexanes/EtOAc).

  • Validation Checkpoint 2:1H NMR of the product should show the disappearance of the primary amine N-H protons and the appearance of the distinct secondary amine N-H peak (typically broad singlet, δ 3.5 - 4.5 ppm depending on the solvent and substrate).

Protocol B: B(C6F5)3-Catalyzed Reductive Amination

Ideal for late-stage functionalization of complex arylamines where functional group tolerance is critical.

Materials: Arylamine (1.0 mmol), Aldehyde/Ketone (1.0 mmol), B(C6F5)3 (0.05 mmol, 5 mol%), Dimethylphenylsilane (PhMe2SiH, 1.2 mmol), Toluene (3.0 mL).

Step-by-Step Methodology:

• Imine Condensation: In a standard Schlenk flask under Argon, combine the arylamine (1.0 mmol) and carbonyl compound (1.0 mmol) in toluene (3.0 mL). Stir at room temperature for 1 hour.

  • Causality: Unlike traditional Lewis acid protocols, do not add molecular sieves. The water generated during imine condensation is tolerated by B(C6F5)3 when using arylamines, simplifying the workflow.

• Catalyst & Reductant Addition: Add B(C6F5)3 (5 mol%) followed dropwise by PhMe2SiH (1.2 mmol).

  • Causality: Only 1.2 equivalents of silane are required because the imine reduction outcompetes the dehydrosilylation of water at elevated temperatures.

• Reduction: Heat the reaction mixture to 110 °C for 4–12 hours.

  • Validation Checkpoint 1: Monitor via TLC. The imine intermediate (which often fluoresces under 254 nm UV) should cleanly convert to a higher Rf spot corresponding to the secondary amine. If the reaction stalls, it indicates the amine substrate is too basic (e.g., an alkylamine), which irreversibly deprotonates the H2O–B(C6F5)3 complex.

• Quenching & Workup: Cool to room temperature, quench with saturated aqueous NaHCO3 (5 mL), and extract with dichloromethane (3 × 10 mL).

• Isolation: Concentrate the combined organic layers and purify via silica gel chromatography to yield the pure secondary amine.

References

• Shi, Y., et al. "Direct Alkylation of Amines with Alcohols Catalyzed by Base." Organic Letters, 2015.[Link]

• Fasano, V., et al. "B(C6F5)3-Catalyzed Reductive Amination using Hydrosilanes." ACS Catalysis, 2016.[Link]

• Xiao, M., et al. "Transition-Metal-Free Hydrogen Autotransfer: Diastereoselective N-Alkylation of Amines with Racemic Alcohols." Angewandte Chemie International Edition, 2019.[Link]

• Chang, et al. "Alkali-Mediated/Catalyzed Transition-Metal-Free Tandem Reaction Triggered by the Borrowing Hydrogen and Aerobic Dehydrogenation Processes of Alcohols." ChemistrySelect, 2024.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pcliv.ac.uk [pcliv.ac.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemistry-europe.onlinelibrary.wiley.com [chemistry-europe.onlinelibrary.wiley.com]

Application Note: A Step-by-Step Guide to the Formation and Purification of Iminomalonates and Their Precursors

Abstract

Iminomalonates and their N-acyl derivatives are pivotal intermediates in organic synthesis, serving as versatile synthons for the creation of both natural and unnatural α-amino acids—the foundational components of many therapeutic agents.[1][2] This guide provides a comprehensive, in-depth exploration of the synthesis and purification of these valuable compounds. We move beyond a simple recitation of steps to explain the underlying chemical principles and rationale behind key experimental choices. This document furnishes researchers, scientists, and drug development professionals with detailed, field-proven protocols for the formation of the key precursor, diethyl aminomalonate hydrochloride, its subsequent conversion to N-substituted derivatives, and robust methodologies for their purification.

Introduction: The Synthetic Value of Aminomalonate Derivatives

The synthesis of complex α-amino acids is a cornerstone of modern drug discovery. Diethyl aminomalonate and its derivatives, such as diethyl acetamidomalonate, function as glycine enolate equivalents. This allows for the systematic introduction of a wide variety of side chains via alkylation, a process central to the renowned acetamidomalonate synthesis, which is a powerful variation of the classical malonic ester synthesis.[3][4] The ability to reliably produce high-purity aminomalonate precursors and their subsequent imino- or amido-derivatives is therefore a critical capability in any medicinal chemistry program. This guide provides the authoritative protocols and mechanistic insights required to master these synthetic transformations.

Synthesis of the Key Precursor: Diethyl Aminomalonate Hydrochloride

The free diethyl aminomalonate is known to be unstable; therefore, it is almost always generated and immediately converted to its stable hydrochloride salt for storage and subsequent use.[5] The most reliable and widely adopted pathway begins with diethyl malonate and proceeds through a two-stage process: nitrosation followed by reduction.[1][6]

Caption: Synthetic workflow for Diethyl Aminomalonate Hydrochloride.

Quantitative Data: Synthesis of Diethyl Aminomalonate HCl

Step	Key Reagents	Solvent	Temperature (°C)	Product	Typical Yield	Melting Point (°C)
1. Nitrosation	Diethyl malonate, Sodium nitrite, Acetic acid	Ethyl acetate / Water	0 - 10	Diethyl Isonitrosomalonate	~98%	(Crude Oil)
2. Reduction	Diethyl Isonitrosomalonate, H₂	Absolute Ethanol	40 - 50	Diethyl Aminomalonate	(Intermediate)	(b.p. 122-123/16mm)[5]
3. Salt Formation	Diethyl Aminomalonate, HCl in Ethanol	Ethanol / Acetone	0 - 10	Diethyl Aminomalonate HCl	78 - 91% (overall)	162 - 165

Protocol 1: Synthesis of Diethyl Aminomalonate Hydrochloride[1][5][7]

Part A: Diethyl Isonitrosomalonate (Oximation)

• In a 1000 mL four-necked flask equipped with a mechanical stirrer and thermometer, combine diethyl malonate (80 g), ethyl acetate (400 mL), and glacial acetic acid (90 g). Stir the mixture for 30 minutes and cool to 5°C in an ice bath.[1]

• Prepare a solution of sodium nitrite (69 g) in water (81 g).

• Slowly add the sodium nitrite solution dropwise to the reaction mixture over 2 hours. Causality: This addition must be slow and temperature-controlled (0-10°C) to prevent runaway exothermic reactions and the formation of hazardous nitrogen oxides.[6]

• After the addition is complete, allow the reaction to warm to 15-25°C and stir for an additional 20 hours to ensure complete conversion.[1]

• Transfer the mixture to a separatory funnel. The lower aqueous layer should be separated and extracted once more with ethyl acetate (200 mL).[7]

• Combine the organic layers and wash with water (200 mL). Evaporate the ethyl acetate under reduced pressure to yield diethyl isonitrosomalonate as a light yellow oil. This crude product is typically used directly in the next step without further purification. Trustworthiness Note: Further purification of diethyl isonitrosomalonate by distillation is not recommended as it may decompose with explosive violence upon heating.[5]

Part B: Diethyl Aminomalonate Hydrochloride (Reduction and Salt Formation)

• In a suitable hydrogenation reactor, charge absolute ethanol (240 g), the crude diethyl isonitrosomalonate (60 g), and a suitable catalyst (e.g., 3.0 g of a nickel-based catalyst or ~3 g of 10% Palladium on Charcoal).[1][5]

• Seal the reactor, purge the system with nitrogen, and then introduce hydrogen gas to a pressure of 1.0-2.0 MPa (for Ni) or 50-60 psi (for Pd/C).[1][5]

• Heat the reaction mixture to 40-50°C (for Ni) or maintain room temperature (for Pd/C) and stir vigorously. The reaction is typically complete within 15 minutes to 6 hours, indicated by the cessation of hydrogen uptake.[5][7]

• After completion, cool the reactor, carefully release the pressure, and remove the catalyst by filtration through a pad of celite. Wash the catalyst with absolute ethanol.[5]

• Transfer the clear filtrate to a flask and cool to 0-5°C with stirring.

• Slowly add a solution of hydrogen chloride in ethanol (e.g., 50 g of 35% HCl in ethanol) dropwise over 1 hour. Causality: The free amine is unstable and prone to self-condensation; immediate conversion to the hydrochloride salt prevents degradation and allows for easy isolation of a stable, crystalline solid.[5][8]

• Continue stirring for an additional hour at 0-5°C to maximize precipitation.

• (Optional) Remove the ethanol by distillation under reduced pressure. Add acetone (200 mL) to the residue and stir for 1 hour to fully precipitate the salt.[9]

• Collect the white crystalline solid by suction filtration, wash the filter cake with cold acetone or dry ether, and dry at 60°C to yield pure diethyl aminomalonate hydrochloride.[5][9]

Formation of Iminomalonates and N-Acyl Derivatives

With the stable precursor, diethyl aminomalonate hydrochloride, in hand, a variety of N-substituted derivatives can be synthesized. These fall into two main classes: true imines (C=N bond) formed via condensation with carbonyls, and the more widely used N-acyl derivatives (amides).

Iminomalonate Formation (Condensation Reaction)

True iminomalonates, containing a C=N double bond, are formed through the condensation of diethyl aminomalonate with an aldehyde or ketone. These compounds are valuable as electrophilic amination reagents and have unique reactivity profiles.[10][11][12]

General Protocol: Synthesis of Diethyl 2-(alkyl/arylimino)malonate

• To a solution of diethyl aminomalonate hydrochloride in a suitable solvent (e.g., dichloromethane or toluene), add one equivalent of a mild base (e.g., triethylamine) to liberate the free amine.

• Add one equivalent of the desired aldehyde or ketone.

• The reaction is often facilitated by the removal of water, either by azeotropic distillation (using a Dean-Stark apparatus with toluene) or the addition of a dehydrating agent.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, the work-up typically involves filtering any salts, washing the organic phase, drying, and removing the solvent under reduced pressure. The crude product is then purified, usually by column chromatography or vacuum distillation.

N-Acylaminomalonate Formation

N-acylation of diethyl aminomalonate is a more common and robust procedure, leading to stable, crystalline solids like diethyl acetamidomalonate (DEAM). DEAM is a cornerstone of amino acid synthesis.[2][13]

Protocol 2: Synthesis of Diethyl Acetamidomalonate (DEAM) [13]

• Suspend diethyl 2-aminomalonate hydrochloride (1.69 g, 8.0 mmol) in dichloromethane (120 mL) and cool the mixture to 0°C in an ice bath.

• Add triethylamine (3.4 mL, 24 mmol, 3.0 eq.) to neutralize the hydrochloride and act as a base. Causality: Using an excess of a tertiary amine base is crucial to not only liberate the free aminomalonate but also to scavenge the HCl generated during the acylation reaction.[14]

• Slowly add acetyl chloride (0.57 mL, 8.0 mmol, 1.0 eq.) dropwise with stirring.

• Allow the reaction mixture to gradually warm to room temperature and stir overnight.

• Upon completion (monitored by TLC), dilute the mixture with dichloromethane (100 mL).

• Wash sequentially with 1 M hydrochloric acid (3 x 60 mL) to remove excess triethylamine and its salt.

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield diethyl acetamidomalonate as a pure white solid (Typical Yield: ~96%).[13]

Purification Methodologies

The selection of an appropriate purification strategy is critical to obtaining high-purity iminomalonates and their derivatives. The choice depends on the specific compound's physical properties, such as crystallinity, thermal stability, and polarity.

Caption: Decision workflow for purification of aminomalonate derivatives.

Protocol 3: Purification by Recrystallization

This is the preferred method for crystalline solids like diethyl aminomalonate hydrochloride and diethyl acetamidomalonate.

• For Diethyl Aminomalonate HCl: Dissolve the crude salt in a minimal amount of hot ethanol. Slowly add dry ether until turbidity persists. Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization. A pure product with a melting point of 164-165°C can be obtained.[5]

• For Diethyl Acetamidomalonate: Dissolve the crude product in a minimal amount of hot water (approx. 2.5 mL per gram). The product may separate as an oil initially. With rapid stirring while cooling in an ice bath, it will convert to fine white crystals.[6] Collect the crystals by suction filtration, wash with a small amount of cold water, and dry.

Protocol 4: Purification by Column Chromatography

This method is ideal for non-crystalline products (oils) or for separating mixtures of compounds with similar properties, such as removing unreacted starting material or byproducts.[15][16]

• Stationary Phase: Silica gel is the most common choice. For basic compounds like free amines, treating the silica with triethylamine or using basic alumina can prevent peak tailing and product degradation.[17]

• Mobile Phase (Eluent): A gradient of ethyl acetate in hexanes is typically effective. For instance, start with 10% ethyl acetate in hexanes and gradually increase the polarity.

• Procedure: a. Pack a chromatography column with silica gel in the initial, low-polarity eluent.[16] b. Dissolve the crude product in a minimal amount of dichloromethane or the eluent and load it onto the column. c. Elute the column with the solvent gradient, collecting fractions. d. Monitor the fractions by TLC to identify those containing the pure product. e. Combine the pure fractions and remove the solvent under reduced pressure.[15]

Protocol 5: Purification by Vacuum Distillation

This technique is suitable for thermally stable, liquid products like the free diethyl aminomalonate base, but it must be performed under reduced pressure to avoid decomposition.[18]

• Apparatus: Assemble a vacuum distillation apparatus with a short path head if possible to minimize product loss. Ensure all joints are well-sealed.

• Procedure: a. Place the crude oil in the distillation flask with a magnetic stir bar for smooth boiling. b. Gradually apply vacuum. Diethyl aminomalonate has a boiling point of 116–118°C at 12 mm Hg.[5] c. Gently heat the flask in an oil bath. d. Collect the fraction that distills at the correct temperature and pressure. A cold trap is recommended to protect the vacuum pump.[18]

References

• BenchChem. (2025).

• Organic Syntheses. DIETHYL AMINOMALONATE HYDROCHLORIDE. [Link]

• BenchChem. (2025). Technical Support Center: Aminomalonic Acid Synthesis.
• GLOBAL JOURNAL OF ENGINEERING SCIENCE AND RESEARCHES. SYNTHESIS OF DIETHYL (2-BENZOYLAMINO-2-(PHENOXY) METHYL)
• Google Patents.

• Chatterjee, I. et al. (2024). Exploiting N-Centered Umpolung Reactivity of α-Iminomalonates for the Synthesis of N-Sulfenylimines and Sulfonamides. Organic Letters. [Link]

• ACS Figshare. (2024). Exploiting N‑Centered Umpolung Reactivity of α‑Iminomalonates for the Synthesis of N‑Sulfenylimines and Sulfonamides.
• BenchChem. (2025). A Comparative Guide to the Synthesis of Aminomalonic Acid: Traditional Methods vs.

• PubMed. (2024). Exploiting N-Centered Umpolung Reactivity of α-Iminomalonates for the Synthesis of N-Sulfenylimines and Sulfonamides. [Link]

• Patsnap. (2021).
• R Discovery. (2018).
• BenchChem. (2025).

• Wikipedia. Diethyl acetamidomalonate. [Link]

• ResearchGate. (2024). Exploiting N-Centered Umpolung Reactivity of α-Iminomalonates for the Synthesis of N-Sulfenylimines and Sulfonamides | Request PDF. [Link]

• Organic Syntheses. Malonic acid, benzoyl-, diethyl ester. [Link]

• Google Patents.

• Organic Syntheses. diethyl acetamidomalonate. [Link]

• BenchChem. (2025).

• ResearchGate. (2002). An umpolung reaction of α-iminonitriles and an application to the synthesis of aminomalononitriles | Request PDF. [Link]

• Google Patents.

• Master Organic Chemistry. (2022). Imines - Properties, Formation, Reactions, and Mechanisms. [Link]

• BenchChem. (2025). Technical Support Center: Purification of Diethyl 2-(2-oxopropyl)

• Beilstein Journal of Organic Chemistry. (2018). Unnatural α-amino ethyl esters from diethyl malonate or ethyl β-bromo-α-hydroxyiminocarboxylate. [Link]

• YouTube. (2022). CHEM113 22 7 Amidomalonate. [Link]

• PubChem. Diethyl benzamidomalonate. [Link]

• PubMed. (2005). High throughput purification of amino-modified oligonucleotides and its application to novel detection system of gene expression. [Link]

• Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography?. [Link]

• BenchChem. (2026).
• Google Patents.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Diethyl acetamidomalonate - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. youtube.com [youtube.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. benchchem.com [benchchem.com]
• 8. US5847197A - Process for the preparation of aminomalonic acid ester salts - Google Patents [patents.google.com]
• 9. Preparation method of diethyl aminomalonate hydrochloride - Eureka | Patsnap [eureka.patsnap.com]
• 10. Exploiting N-Centered Umpolung Reactivity of α-Iminomalonates for the Synthesis of N-Sulfenylimines and Sulfonamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. Diethyl acetamidomalonate synthesis - chemicalbook [chemicalbook.com]
• 14. discovery.researcher.life [discovery.researcher.life]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. biotage.com [biotage.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]

Application Notes & Protocols: Scale-Up Considerations for Reactions Involving Diisopropyl 2-Oxomalonate

Introduction and Strategic Overview

Diisopropyl 2-oxomalonate has emerged as a uniquely effective reagent in modern organic synthesis, primarily for its role in the electrophilic amination of carbon nucleophiles. Developed and popularized by the Kürti lab, it serves as a powerful N-umpolung reagent, enabling the synthesis of complex unsymmetrical secondary amines without the need for transition metal catalysts.[1] The core utility of this reagent lies in the sterically demanding isopropyl ester groups. These groups confer significant hydrolytic stability to the crucial iminomalonate intermediate formed after condensation with a primary amine, a stability not afforded by smaller methyl or ethyl esters. This feature is paramount for achieving high yields and simplifying purification.[1]

However, transitioning reactions involving this highly reactive 1,2,3-tricarbonyl compound from the bench to pilot or manufacturing scale introduces significant challenges. These challenges are rooted in managing reaction exotherms, controlling stoichiometry with precision, ensuring anhydrous conditions, and mitigating potential side reactions. This guide provides a comprehensive framework for researchers, chemists, and process development professionals to navigate the complexities of scaling reactions with diisopropyl 2-oxomalonate. We will delve into the causality behind experimental choices, provide detailed protocols, and offer troubleshooting strategies grounded in mechanistic principles.

Physicochemical Properties & Safety Imperatives

A thorough understanding of the reagent's properties is the foundation of a safe and successful scale-up campaign.

Table 1: Physicochemical Data for Diisopropyl 2-oxomalonate

Property	Value	Source
CAS Number	73972-39-1	[1][2]
Molecular Formula	C₉H₁₄O₅	[1][3]
Molecular Weight	202.20 g/mol	[1]
Appearance	Liquid	[1]
Density	1.036 g/mL	[1]
Refractive Index	n/D 1.414	[1]
Storage Class	10 - Combustible liquids	[1]

Reactivity and Stability

Diisopropyl 2-oxomalonate is characterized by its electrophilic central ketone. Its reactivity is analogous in some ways to diethyl oxomalonate, which is known to be a highly active reactant in various additions and pericyclic reactions due to its polarized keto group.[4]

• Hydration: Like its diethyl analog, diisopropyl 2-oxomalonate can react with atmospheric moisture to form a crystalline dihydrate (Diisopropyl 2,2-dihydroxymalonate).[1][4] This conversion depletes the active reagent and introduces a contaminant. Therefore, maintaining strictly anhydrous conditions throughout storage and reaction is critical.

Handling and Safety at Scale

Scaling up necessitates a heightened focus on safety protocols.

• Personal Protective Equipment (PPE): Standard PPE, including safety glasses, lab coat, and gloves, is required. For larger quantities, the use of a face shield is recommended.[6]

• Handling: Handle in a well-ventilated area, preferably within a fume hood, to avoid inhalation of any vapors.[7][8] Keep the reagent away from heat, sparks, and open flames.[8] Grounding equipment to prevent static discharge is advisable during large-scale transfers.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from moisture and oxidizing agents.[1][9]

• Spill & Disposal: In case of a spill, absorb with an inert material (e.g., Chemizorb®) and dispose of it as chemical waste.[6] Do not allow the product to enter drains.[6]

Core Application: Electrophilic Amination (Kürti Amination)

The primary application of diisopropyl 2-oxomalonate is in the synthesis of unsymmetrical secondary amines. The general mechanism involves two key stages, each with its own set of scale-up considerations.

Mechanism Overview

• Iminomalonate Formation: A primary amine undergoes condensation with the central ketone of diisopropyl 2-oxomalonate, eliminating water to form a sterically shielded and hydrolytically stable N-alkyl or N-aryl iminomalonate.

• Nucleophilic Addition: A strong carbon nucleophile, such as a Grignard reagent (R²-MgX) or an organolithium compound, attacks the electrophilic imine carbon.

• Hydrolysis & Decarboxylation: The resulting intermediate is hydrolyzed during aqueous work-up, leading to the formation of an unstable β-amino malonic acid, which spontaneously decarboxylates to yield the final secondary amine (R¹-NH-R²).

The steric bulk of the isopropyl groups is the cornerstone of this methodology's success; it protects the imine from premature hydrolysis or self-condensation, allowing the nucleophilic addition to proceed in high yield.[1]

Caption: General workflow for Kürti amination.

Key Scale-Up Considerations

Directly translating a lab-scale procedure to a pilot plant is rarely successful. The following factors must be systematically addressed.

Reagent Purity and Anhydrous Conditions

• Causality: As established, water reacts with the starting material to form the inactive hydrate. On a large scale, even small percentages of water in solvents or on glassware can represent a significant molar quantity, leading to yield loss and inconsistent results.

• Scale-Up Strategy:

  • Use high-purity, anhydrous solvents (e.g., THF, Toluene, Diethyl Ether). Consider passing solvents through activated alumina columns for large-volume applications.

  • Ensure all reagents, particularly the primary amine and Grignard solution, are anhydrous.

  • Flame-dry or oven-dry all reactor vessels and transfer lines under an inert atmosphere (Nitrogen or Argon) before use.

Thermal Management and Exotherm Control

• Causality: The nucleophilic addition of organometallic reagents to the iminomalonate is typically highly exothermic. On a small scale, the high surface-area-to-volume ratio allows for rapid heat dissipation into the surrounding environment (e.g., an ice bath). As scale increases, this ratio decreases dramatically, meaning heat is generated faster than it can be removed. Uncontrolled exotherms can lead to solvent boiling, dangerous pressure build-up, and significant increases in side-product formation.

• Scale-Up Strategy:

  • Controlled Addition: Replace benchtop dropping funnels with calibrated pump systems for slow, controlled addition of the nucleophile. This is the primary method for controlling the rate of heat generation.

  • Efficient Cooling: Utilize jacketed reactors with circulating coolant. Ensure the cooling system has sufficient capacity to handle the total heat output of the reaction.

  • Reaction Monitoring: Employ temperature probes to monitor both the internal reaction temperature and the jacket temperature in real-time. Set safety limits to automatically halt reagent addition if the internal temperature exceeds a defined setpoint.

  • Solvent Choice: Select a solvent with a boiling point that provides a safe operating window above the target reaction temperature.

Stoichiometry and Mixing

• Causality: Poor mixing on a large scale can create localized "hot spots" of high reagent concentration. If the nucleophile is added too quickly or mixing is inefficient, side reactions like dialkylation (if the nucleophile is an enolate) or self-condensation can occur, reducing the yield of the desired product.[10]

• Scale-Up Strategy:

  • Baffled Reactors: Use reactors equipped with baffles to ensure turbulent, efficient mixing and prevent vortexing.

  • Impeller Design: Select an appropriate impeller (e.g., pitched-blade turbine) for the viscosity and scale of the reaction mixture.

  • Sub-surface Addition: Introduce the reactive nucleophile below the surface of the reaction mixture to ensure it is rapidly dispersed.

Work-up and Quenching

• Causality: Quenching a large volume of a reactive organometallic reagent is also a highly exothermic and potentially hazardous process. The rapid addition of a protic quenching agent can cause violent boiling and gas evolution.

• Scale-Up Strategy:

  • Reverse Quench: The safest method is often a "reverse quench," where the reaction mixture is slowly transferred into a separate, well-stirred, and cooled vessel containing the quenching solution (e.g., saturated aqueous ammonium chloride).

  • Controlled Quench: If a direct quench is necessary, the quenching solution must be added very slowly with vigorous stirring and efficient cooling.

  • Phase Splits: On a large scale, phase separations can be slow, and emulsions may form. Plan for adequate settling time and consider using techniques like centrifugation if necessary.

Caption: A typical experimental workflow for scale-up.

Experimental Protocols

The following protocols illustrate the transition from a laboratory to a pilot-plant scale.

Protocol 1: Laboratory-Scale Synthesis of N-Benzyl-N-cyclohexylamine

• Equipment: 500 mL flame-dried, three-neck round-bottom flask, magnetic stirrer, dropping funnel, nitrogen inlet, thermometer.

• Procedure:

  • To the flask under a nitrogen atmosphere, add cyclohexylamine (5.0 g, 50.4 mmol) and anhydrous THF (100 mL).

  • Add diisopropyl 2-oxomalonate (10.2 g, 50.4 mmol) dropwise at room temperature. Stir for 30 minutes.

  • Cool the mixture to 0 °C in an ice bath.

  • Add benzylmagnesium chloride (2.0 M in THF, 27.7 mL, 55.4 mmol) dropwise via the dropping funnel over 20 minutes, keeping the internal temperature below 10 °C.

  • After addition, remove the ice bath and stir at room temperature for 1 hour, or until TLC analysis shows consumption of the imine intermediate.

  • Cool the mixture back to 0 °C and slowly quench by adding 50 mL of saturated aqueous NH₄Cl.

  • Transfer the mixture to a separatory funnel, add 100 mL of ethyl acetate, and separate the layers.

  • Wash the organic layer with brine (2 x 50 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to yield N-benzyl-N-cyclohexylamine.

Protocol 2: Pilot-Scale Synthesis of N-Benzyl-N-cyclohexylamine (Illustrative 10x Scale)

• Equipment: 10 L jacketed glass reactor with overhead stirrer, baffles, temperature probe, nitrogen inlet, and a calibrated addition pump. A separate 10 L quench vessel.

• Procedure:

  • Inert the reactor system by purging with nitrogen.

  • Charge the reactor with cyclohexylamine (500 g, 5.04 mol) and anhydrous THF (5 L).

  • Start the reactor agitator to ensure good mixing.

  • Add diisopropyl 2-oxomalonate (1.02 kg, 5.04 mol) via the addition pump over 30 minutes. Stir for 1 hour at ambient temperature.

  • Begin cooling the reactor jacket to achieve an internal temperature of 0 °C.

  • Once at temperature, begin the slow, sub-surface addition of benzylmagnesium chloride (2.0 M in THF, 2.77 L, 5.54 mol) via the addition pump. Set the initial addition rate to be slow and monitor the exotherm. Adjust the rate to maintain an internal temperature below 10 °C. The target addition time is 2-4 hours.

  • After addition is complete, turn off the jacket cooling and allow the mixture to warm to ambient temperature. Stir for 2-3 hours, monitoring reaction completion by HPLC.

  • In the separate quench vessel, charge saturated aqueous NH₄Cl (5 L) and cool to 5 °C.

  • Perform a reverse quench by slowly transferring the completed reaction mixture into the quench vessel with vigorous stirring, maintaining the temperature of the quench pot below 20 °C.

  • Allow the layers to settle, then drain the lower aqueous layer.

  • Wash the organic layer with brine (2 x 2.5 L), then transfer the organic layer to a suitable rotary evaporator and concentrate to obtain the crude product.

  • Purify the product by vacuum distillation.

Troubleshooting Guide

Table 2: Common Issues and Solutions in Scale-Up

Problem	Probable Cause(s)	Recommended Solution(s)
Low Yield of Imine	Incomplete reaction; presence of moisture leading to hydrate formation.	Ensure strictly anhydrous conditions. Increase reaction time for imine formation. Confirm purity of starting amine.
Low Yield of Final Amine	Uncontrolled exotherm during nucleophile addition leading to side products. Poor quality or inaccurate titer of the organometallic reagent.	Improve cooling efficiency. Decrease the addition rate of the nucleophile. Use a freshly prepared and titrated Grignard or organolithium reagent.
Formation of Side Products	Localized high concentration of nucleophile due to poor mixing.	Improve agitation (increase RPM, check impeller/baffle design). Add the nucleophile sub-surface. Dilute the reaction mixture if viscosity is an issue.
Difficult Phase Separation	Emulsion formation during work-up.	Add brine to help break the emulsion. Allow for longer settling times. For persistent emulsions, a small amount of a different organic solvent might help.
Product Contaminated with Starting Malonate	Incomplete reaction or inefficient purification.	Ensure reaction goes to completion via HPLC/GC monitoring. Optimize purification method (e.g., adjust distillation parameters, modify chromatography solvent system).

References

• MDPI. Current Status of Research on Synthesis of α-Keto Acids and Their Esters. [Link]

• Journal of the American Chemical Society. Dynamic Kinetic Resolution of α-Keto Esters via Asymmetric Transfer Hydrogenation. [Link]

• Google Patents.

• PMC. Dynamic Kinetic Resolution of α-Keto Esters via Asymmetric Transfer Hydrogenation. [Link]

• Wikipedia. Diethyl oxomalonate. [Link]

• Oakwood Chemical. Thermal Stability for Ohira-Bestmann reagent. [Link]

• PMC. Process Development and Scale-up Total Synthesis of Largazole. [Link]

• ResearchGate. Synthesis of Diethyl (1-Diazo-2-oxopropyl)phosphonate. [Link]

• Organic Chemistry Portal. Synthesis of α-keto carboxylic acids, esters and amides. [Link]

• ACS Publications. Divergent and Scalable Synthesis of α-Hydroxy/Keto-β-amino Acid Analogues. [Link]

• PubChem. Dimethyl 2-oxomalonate. [Link]

• California State University, Bakersfield. Lab 13: Predicting the Products of an Aldol Reaction. [Link]

• PubMed. Thermal stability of different forms of diphtheria toxin. [Link]

Sources

• 1. Diisopropyl 2-oxomalonate = 95 73972-39-1 [sigmaaldrich.com]
• 2. Diisopropyl 2-oxomalonate = 95 73972-39-1 [sigmaaldrich.com]
• 3. 73972-39-1 | Diisopropyl 2-oxomalonate - AiFChem [aifchem.com]
• 4. Diethyl oxomalonate - Wikipedia [en.wikipedia.org]
• 5. orgsyn.org [orgsyn.org]
• 6. leap.epa.ie [leap.epa.ie]
• 7. fishersci.com [fishersci.com]
• 8. WERCS Studio - Application Error [assets.thermofisher.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Diisopropyl 2-Oxomalonate in the Synthesis of Complex Nitrogen-Containing Molecules

Executive Summary

Diisopropyl 2-oxomalonate (CAS: 73972-39-1), also known as diisopropyl ketomalonate, has emerged as a highly versatile, sterically hindered electrophile in modern organic synthesis. While simpler dialkyl ketomalonates (such as dimethyl or diethyl variants) often suffer from hydrolytic instability and poor stereocontrol, the bulky isopropyl ester moieties of diisopropyl 2-oxomalonate provide a critical steric shield. This unique structural feature enables three advanced synthetic paradigms:

• Transition-Metal-Free N-Umpolung Amination: Reversing the natural nucleophilicity of amines to synthesize complex secondary amines[1].

• Atroposelective Functionalization: Acting as a bulky electrophile to lock stereogenic axes in the dynamic kinetic resolution of arylindoles[2].

• Electrophilic Cyclization: Serving as a doubly activated precursor for the construction of pyrrole and azepine heterocycles[3].

This guide details the mechanistic causality behind these reactions and provides self-validating, field-proven protocols for their execution.

Key Application 1: Transition-Metal-Free N-Umpolung Amination

Mechanistic Causality

Historically, the synthesis of unsymmetrical secondary amines relied heavily on transition-metal-catalyzed Buchwald-Hartwig or Ullmann cross-couplings. The Kürti laboratory introduced a paradigm-shifting approach using diisopropyl 2-oxomalonate to achieve nitrogen polarity reversal (N-umpolung)[1].

When a primary amine condenses with diisopropyl 2-oxomalonate, it forms an iminomalonate. The two electron-withdrawing ester groups drastically lower the LUMO of the C=N bond, rendering the nitrogen atom highly electrophilic. The steric bulk of the diisopropyl groups is the key success factor here: it prevents the rapid hydrolysis of the imine during silica gel purification and forces incoming strong C-nucleophiles (like Grignard reagents) to attack the nitrogen atom rather than the carbon center, directly yielding unsymmetrical secondary amines without transition metals[1].

Fig 1: Reaction workflow of N-umpolung amination using diisopropyl 2-oxomalonate.

Protocol: Synthesis of Unsymmetrical Secondary Amines

Self-Validation Checkpoint: The success of this protocol relies on the precise stoichiometry and the absolute absence of moisture during the Grignard addition.

Step 1: Preparation of the Iminomalonate

• Dissolve the primary amine (1.0 equiv) in anhydrous dichloromethane (DCM) at room temperature.

• Add diisopropyl 2-oxomalonate (1.05 equiv) dropwise.

• Stir the reaction until TLC indicates complete consumption of the primary amine. Causality: The steric hindrance of the diisopropyl groups ensures the resulting imine is stable enough to be isolated via standard aqueous workup and silica gel chromatography.

Step 2: Electrophilic Amination

• Dissolve the purified iminomalonate (1.0 mmol) in anhydrous THF under an inert argon atmosphere.

• Cool the solution to -78 °C.

• Critical Step: Titrate the Grignard reagent immediately before use to ensure an exact 0.8–1.0 M concentration[1]. Add the Grignard reagent (1.2 equiv) dropwise.

• Monitor the reaction via TLC. The reaction is considered complete upon the full consumption of the aminating agent[1].

• Quench with saturated aqueous NH₄Cl, extract with ethyl acetate, and purify to isolate the secondary amine.

Key Application 2: Atroposelective Synthesis of Arylindoles

Mechanistic Causality

Atropisomerism—chirality arising from hindered rotation around a single bond—is a highly sought-after property in drug discovery. In the catalytic functionalization of N-/2-/3-arylindoles, diisopropyl 2-oxomalonate acts as a sterically demanding electrophile in a dynamic kinetic resolution (DKR) process driven by chiral phosphoric acids[2].

The choice of the ketomalonate ester is the defining factor for enantioselectivity. The transition state requires precise hydrogen bonding between the chiral phosphoric acid catalyst and the electrophile. The massive steric footprint of the diisopropyl groups creates a severe rotational barrier at the newly formed C-C bond, effectively locking the stereogenic axis and preventing racemization[2].

Quantitative Data: Impact of Ester Bulk on Enantioselectivity

The data below demonstrates the critical necessity of the diisopropyl variant over smaller alkyl esters in the synthesis of 2-arylindoles[2].

Electrophile (Ketomalonate)	Yield (%)	Enantiomeric Excess (ee %)	Mechanistic Outcome
Dimethyl ketomalonate	>90%	14%	Insufficient steric bulk; rapid bond rotation leads to racemization.
Diethyl ketomalonate	>90%	83%	Moderate rotational barrier; partial stereocontrol.
Diisopropyl ketomalonate	>90%	96%	Optimal steric locking; highly stable atropisomer formed.

Protocol: Atroposelective Dynamic Kinetic Resolution

• Charge an oven-dried Schlenk tube with the racemic arylindole substrate (0.050 mmol, 1.0 equiv) and chiral phosphoric acid catalyst (10 mol%)[2].

• Add 400 mg of freshly activated 3 Å molecular sieves. Causality: Molecular sieves are mandatory to scavenge trace water, preventing the competitive hydration of the highly electrophilic diisopropyl 2-oxomalonate[2].

• Add anhydrous toluene (2.0 mL) and cool the suspension to -78 °C.

• Add diisopropyl 2-oxomalonate (0.075 mmol, 1.5 equiv)[2].

• Stir the reaction at -78 °C until HPLC analysis confirms maximum conversion and enantiomeric excess.

• Purify directly via flash column chromatography.

Fig 2: Atroposelective dynamic kinetic resolution using diisopropyl 2-oxomalonate.

Key Application 3: Electrophilic Cyclization to Pyrroles and Azepines

Mechanistic Causality

Diisopropyl 2-oxomalonate is a premier building block for constructing complex nitrogen heterocycles, such as pyrroles, azepines, and isoquinoline derivatives[3][4]. When condensed with allylic or pentenyl amines, it forms a "doubly activated imine."

Because the imine carbon is flanked by two electron-withdrawing ester groups, it becomes highly susceptible to intramolecular nucleophilic attack by tethered alkenes or silanes when activated by a Lewis acid (such as TMSOTf). This electrophilic cyclization provides a rapid, atom-economical route to annulated piperidines and pyrrole derivatives[3].

Fig 3: Lewis acid-mediated electrophilic cyclization of doubly activated imines.

Protocol: Synthesis of Pyrrole Derivatives via Cyclization

• Imine Formation: Condense the appropriate unsaturated primary amine with diisopropyl 2-oxomalonate in the presence of a mild acid catalyst (e.g., trifluoroacetic acid) in refluxing dichloromethane[4]. Isolate the doubly activated imine.

• Cyclization: Dissolve the imine in anhydrous dichloromethane under argon and cool to -78 °C.

• Add 1.1 equivalents of Trimethylsilyl trifluoromethanesulfonate (TMSOTf) dropwise. Causality: The strong Lewis acid coordinates to the ester carbonyls/imine nitrogen, hyper-activating the carbon center for nucleophilic attack by the tethered olefin[3].

• Allow the reaction to slowly warm to room temperature, monitoring by GC-MS or TLC.

• Quench with saturated NaHCO₃ to neutralize the Lewis acid, extract, and purify the resulting heterocycle.

Safety and Handling

• Storage: Diisopropyl 2-oxomalonate is a liquid that should be stored under inert gas at 2–8 °C to prevent slow hydration of the central ketone.

• Reactivity: While bench-stable, it acts as a potent electrophile. Avoid contact with strong nucleophiles or unhindered bases outside of controlled experimental conditions.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. All-round catalytic and atroposelective strategy via dynamic kinetic resolution for N-/2-/3-arylindoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. CN106478504B - Process for the preparation of Roxadustat intermediates - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Curtius Rearrangement

Welcome to our dedicated technical support guide for the Curtius rearrangement. This resource is designed for researchers, chemists, and drug development professionals who utilize this powerful transformation for the synthesis of amines, carbamates, and ureas. As a cornerstone reaction in organic synthesis, the Curtius rearrangement offers a reliable path from carboxylic acids to amines with a one-carbon deletion.[1][2] However, like any multi-step reaction, it presents unique challenges that can lead to diminished yields and unexpected side products.

This guide is structured as an interactive troubleshooting manual. Instead of a rigid protocol, we will explore common experimental pitfalls in a question-and-answer format, delving into the underlying chemical principles and providing actionable, field-proven solutions to get your synthesis back on track.

Core Reaction Overview: The Curtius Pathway

The Curtius rearrangement is a thermal or photochemical decomposition of an acyl azide to an isocyanate, which is then trapped by a nucleophile.[3] The reaction's success hinges on three critical stages: the efficient formation of the acyl azide, its complete rearrangement to the isocyanate, and the effective trapping of this highly reactive intermediate.

Caption: The three critical stages of the Curtius rearrangement workflow.

Troubleshooting Guide: Common Yield-Related Issues

Q1: My overall reaction yield is disappointingly low. Where do I even begin to troubleshoot?

A low overall yield is the most common complaint, and it can stem from issues at any of the three core stages. A systematic approach is crucial.

Your first step should be to determine which stage is failing. The best way to do this is by monitoring the reaction progress using Thin Layer Chromatography (TLC) or Infrared (IR) Spectroscopy.

• IR Spectroscopy is particularly powerful here:

  • Acyl Azide: Look for a strong, characteristic azide (N₃) stretch around 2140 cm⁻¹.

  • Isocyanate: Look for a strong, sharp isocyanate (N=C=O) stretch around 2250-2270 cm⁻¹.

  • Carbamate/Urea: Look for the appearance of the corresponding carbonyl (C=O) stretch, typically between 1650-1750 cm⁻¹.

By taking aliquots at key time points (e.g., after the azide formation step, and midway through the rearrangement), you can pinpoint the bottleneck.

Caption: A logical workflow for troubleshooting low yields in the Curtius rearrangement.

Q2: My analysis shows incomplete formation of the acyl azide. What are the likely causes and solutions?

Incomplete conversion of the starting material to the acyl azide is a frequent source of low yields.[4] This step is the foundation of the entire sequence.

Potential Cause 1: Poor Quality Starting Material or Reagents. If you are using the two-step method starting from an acyl chloride, the purity of the acyl chloride is paramount. They can hydrolyze over time if not stored properly.

• Solution: Use freshly prepared or distilled acyl chloride. Ensure your azide source (e.g., sodium azide) is dry and has been stored correctly.

Potential Cause 2: Presence of Water. If you are using a one-pot method with diphenylphosphoryl azide (DPPA) directly from a carboxylic acid, water is a major interferent. Water can hydrolyze activated intermediates, reverting them back to the starting carboxylic acid.[4]

• Solution: Ensure your carboxylic acid starting material is completely dry. Use anhydrous, non-protic solvents (e.g., THF, toluene) and dry them rigorously over molecular sieves or by distillation if necessary.

Potential Cause 3: Sub-optimal Reaction Conditions. The conversion to the acyl azide may be sluggish depending on the reactivity of your substrate.

• Solution: For sluggish reactions, consider slightly increasing the reaction time or temperature for the azide formation step. Ensure your base (e.g., triethylamine) is of high quality and added correctly to neutralize the acid formed.[4] For some substrates, N,N-diisopropylethylamine may give more reproducible results than triethylamine.[5]

Method	Starting Material	Key Reagents	Advantages	Disadvantages
Two-Step	Carboxylic Acid	SOCl₂ or (COCl)₂, then NaN₃	High-yielding, uses inexpensive reagents.	Two separate steps; acyl chlorides can be sensitive.[6]
One-Pot (DPPA)	Carboxylic Acid	Diphenylphosphoryl azide (DPPA), Base (e.g., Et₃N)	Operationally simple, mild conditions, good functional group tolerance.[1][7]	DPPA is more expensive and is a lachrymator.[4]
One-Pot (Other)	Carboxylic Acid	Chloroformates, NaN₃	Efficient for direct conversion to carbamates and ureas.[8]	May require optimization for specific substrates.[8]

Table 1. Comparison of common methods for acyl azide formation.

Q3: The acyl azide forms, but the rearrangement to the isocyanate is inefficient. How can I drive this step to completion?

The thermal decomposition of the acyl azide is a critical, energy-dependent step.[4]

Potential Cause 1: Insufficient Temperature. The required temperature for rearrangement is highly substrate-dependent. Aromatic acyl azides, for instance, are generally more stable and require higher temperatures to rearrange than their aliphatic counterparts.[8]

• Solution: Gradually increase the reflux temperature. If your solvent's boiling point is the limiting factor, switch to a higher-boiling inert solvent (e.g., from THF to toluene or xylene). The reaction is typically conducted between 60-100°C.[9]

Potential Cause 2: Concerted vs. Stepwise Mechanism. While the thermal rearrangement is a concerted process (the R-group migrates as N₂ leaves), photochemical activation can proceed through a discrete, high-energy nitrene intermediate.[3] This nitrene is highly reactive and can lead to undesired side reactions like C-H insertion with the solvent, drastically lowering the yield of the desired isocyanate.[3]

• Solution: Unless specifically required, favor thermal conditions over photochemical ones to avoid nitrene-related side products. The thermal mechanism ensures the migration occurs with full retention of stereochemistry at the migrating carbon, which is crucial for chiral molecules.[3][7]

Potential Cause 3: High Activation Energy. For particularly stubborn substrates, the activation energy for the rearrangement may be too high for standard thermal conditions.

• Solution: The use of a Lewis acid catalyst, such as boron trifluoride (BF₃) or zinc triflate (Zn(OTf)₂), can significantly lower the decomposition temperature, sometimes by as much as 100°C, and improve the isocyanate yield.[3][8]

Q4: I'm observing a significant amount of a symmetric urea byproduct. What is causing this and how can I prevent it?

This is a classic and very common problem. The formation of a symmetric urea (R-NH-CO-NH-R) is an unambiguous indicator that water is present in your reaction.[4]

Causality:

• The isocyanate intermediate (R-N=C=O) reacts with trace water to form an unstable carbamic acid (R-NH-COOH).

• This carbamic acid rapidly decarboxylates (loses CO₂) to form the primary amine (R-NH₂).[4][10]

• This newly formed primary amine is a potent nucleophile and quickly attacks another molecule of the isocyanate intermediate, forming the undesired symmetric urea.

• Solution 1: Rigorous Anhydrous Conditions: This is non-negotiable. All glassware must be oven- or flame-dried. Solvents must be freshly and thoroughly dried. The reaction should be run under an inert atmosphere (e.g., nitrogen or argon) to exclude atmospheric moisture.[4]

• Solution 2: Control Nucleophile Addition: Instead of waiting for the rearrangement to complete before adding your desired nucleophile (e.g., an alcohol to form a carbamate), add the nucleophile to the reaction mixture during the heating process. This ensures the isocyanate is trapped by your intended nucleophile as soon as it forms, outcompeting the reaction with any trace water. For example, when preparing a carbamate, the alcohol can often be used as the solvent or co-solvent.[11]

Q5: The rearrangement appears to work, but my final product yield (amine or carbamate) is still low, and I don't see significant urea formation. What else could be wrong?

This points to inefficient trapping of the isocyanate intermediate.[4]

Potential Cause 1: Insufficient Nucleophile. The isocyanate is highly electrophilic and can potentially polymerize or engage in other decomposition pathways if not trapped efficiently.

• Solution: Ensure you are using a sufficient excess of your trapping nucleophile (e.g., alcohol for a carbamate, amine for an unsymmetrical urea).[4] This kinetically favors the desired reaction pathway.

Potential Cause 2: Steric Hindrance. If either your migrating group (R) or your trapping nucleophile is very sterically hindered, the trapping reaction can be slow. For particularly hindered substrates, the isocyanate can be too hindered to undergo nucleophilic attack as expected, leading to alternative decomposition pathways.[12]

• Solution: This may require prolonged reaction times or higher temperatures for the trapping step. In some cases, a less hindered nucleophile may be necessary. For example, when preparing Boc-protected amines, tert-butanol is used, and this reaction can sometimes be sluggish.[13]

Potential Cause 3: Unstable Product. If you are hydrolyzing the isocyanate to the primary amine, the intermediate carbamic acid is inherently unstable.[9] If the workup conditions are not carefully controlled, side reactions can occur.

• Solution: Ensure the hydrolysis and workup conditions are optimized for your specific substrate to ensure the clean conversion of the carbamic acid to the desired amine.

Frequently Asked Questions (FAQs)

Q: What are the primary safety concerns with the Curtius rearrangement? A: The main hazards involve the azide compounds. Sodium azide and organic azides are highly toxic and potentially explosive, especially when heated as solids or on contact with heavy metals.[4] Always handle them with appropriate personal protective equipment (PPE), work in a well-ventilated fume hood, and use a blast shield, especially for reactions at scale.[4] DPPA is a lachrymator and should also be handled with care in a fume hood.[4] The thermal rearrangement itself involves the evolution of nitrogen gas, which must be safely vented.

Q: How do I choose between the one-pot DPPA method and the two-step acyl chloride/NaN₃ method? A: The choice depends on your substrate and experimental constraints. The DPPA method is often preferred for its operational simplicity and milder conditions, making it suitable for sensitive or complex molecules.[4][7] The two-step method is robust and uses less expensive reagents, making it attractive for larger-scale syntheses where the substrate is stable to acyl chloride formation conditions.[6]

Q: Can this reaction be performed in continuous flow? A: Yes, and it is highly recommended for safety and scalability. Continuous flow reactors allow for better control over reaction temperature and residence time, and crucially, they minimize the accumulation of potentially hazardous acyl azide and isocyanate intermediates at any given time.[14][15][16]

References

• Ghosh, A. K., & Brindisi, M. (2018). The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses. Organic & Biomolecular Chemistry, 16(12), 2006–2027. [Link]

• Chemistry Steps. (2025). Curtius Rearrangement. Chemistry Steps. [Link]

• Zhao, W., Wurz, R. P., Peters, J. C., & Fu, G. C. (2017). Photoinduced, Copper-Catalyzed Decarboxylative C-N Coupling to Generate Protected Amines: An Alternative to the Curtius Rearrangement. Journal of the American Chemical Society, 139(35), 12153–12156. [Link]

• Sahoo, H. R., & Ghosh, A. K. (2020). The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry. ACS Medicinal Chemistry Letters, 11(10), 1845–1856. [Link]

• Zhao, W., Wurz, R. P., Peters, J. C., & Fu, G. C. (2017). Photoinduced, Copper-Catalyzed Decarboxylative C–N Coupling to Generate Protected Amines: An Alternative to the Curtius Rearrangement. Journal of the American Chemical Society, 139(35), 12153-12156. [Link]

• Ghosh, A. K., & Brindisi, M. (2018). The Curtius rearrangement: mechanistic insight and recent applications in natural product syntheses. Organic & Biomolecular Chemistry, 16, 2006-2027. [Link]

• LibreTexts Chemistry. (2024). 24.6: Synthesis of Amines. [Link]

• ACS Publications. (2020). Tandem Continuous Flow Curtius Rearrangement and Subsequent Enzyme-Mediated Impurity Tagging. [Link]

• Wikipedia. (n.d.). Curtius rearrangement. [Link]

• Lebel, H., & Leogane, O. (2006). Curtius Rearrangement of Aromatic Carboxylic Acids to Access Protected Anilines and Aromatic Ureas. Organic Letters, 8(25), 5717–5720. [Link]

• Iannelli, F., et al. (2023). Continuous-Flow Technology for Chemical Rearrangements: A Powerful Tool to Generate Pharmaceutically Relevant Compounds. Molecules, 28(3), 1436. [Link]

• JoVE. (2025). Preparation of 1° Amines: Hofmann and Curtius Rearrangement Overview. [Link]

• ResearchGate. (2025). The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry. [Link]

• Organic Chemistry Data. (n.d.). Curtius Rearrangement - Common Conditions. [Link]

• Chem-Station. (2014). Curtius Rearrangement. [Link]

• University of Cambridge, Ley Group. (n.d.). Curtius Reactions. [Link]

• Iowa State University. (n.d.). Redefining the Scope of the Curtius Reaction via a Dehomologation of Carboxylic Acids Bearing an Alpha Leaving Group. [Link]

• Organic Syntheses. (n.d.). 1-n-acylamino-1,3-dienes from 2,4-pentadienoic acids by the curtius rearrangement. [Link]

• Organic Chemistry Portal. (2021). N-Acylbenzotriazoles as Proficient Substrates for an Easy Access to Ureas.... [Link]

• One Minute Chemistry. (2022). What is Curtius Rearrangement?. [Link]

• Wiley Online Library. (1999). Safer Conditions for the Curtius Rearrangement of 1,3,5-Benzenetricarboxylic Acid. [Link]

• ACS Publications. (2024). Solvent-Driven Room-Temperature Curtius Rearrangements.... [Link]

• Reddit. (2020). r/OrganicChemistry: Does anyone have any suggestions as to how this might work?. [Link]

• Organic Chemistry Portal. (n.d.). Curtius Rearrangement. [Link]

• Master Organic Chemistry. (2017). The Hofmann and Curtius Rearrangements. [Link]

• Almac Group. (2021). Interrupted Curtius Rearrangements of Quaternary Proline Derivatives.... [Link]

• Reddit. (2021). r/chemhelp: How would I go about approaching this problem?. [Link]

Sources

• 1. The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jove.com [jove.com]
• 3. Curtius rearrangement - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. One moment, please... [chemistrysteps.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Curtius Rearrangement | Chem-Station Int. Ed. [en.chem-station.com]
• 12. almacgroup.com [almacgroup.com]
• 13. Curtius Rearrangement - Common Conditions [commonorganicchemistry.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Continuous-Flow Technology for Chemical Rearrangements: A Powerful Tool to Generate Pharmaceutically Relevant Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Curtius Reactions | Professor Steven V. Ley Research Group [ley.group.ch.cam.ac.uk]

Side reactions of Diisopropyl 2-oxomalonate with nucleophiles.

Technical Support Center: Diisopropyl 2-Oxomalonate

A Guide to Navigating Side Reactions with Nucleophiles

Welcome to the technical support hub for Diisopropyl 2-Oxomalonate. This guide is designed for researchers, chemists, and drug development professionals who utilize this versatile reagent. Diisopropyl 2-oxomalonate is distinguished by its highly electrophilic central ketone, flanked by two sterically demanding isopropyl ester groups. While its primary application is in the synthesis of sterically hindered iminomalonates for use as novel aminating agents[1][2], its reactivity can lead to a variety of unexpected side reactions. This document provides in-depth troubleshooting advice, mechanistic explanations, and optimized protocols to help you anticipate and control the outcomes of your experiments.

Section 1: Reactions with Primary Amines - The Pathway to Iminomalonates and Its Pitfalls

The condensation of diisopropyl 2-oxomalonate with primary amines is its most prominent application, yielding imines that are valuable as electrophilic amine synthons ("N-umpolung")[1]. The steric bulk of the isopropyl esters is a key design feature, lending the resulting imines greater hydrolytic stability than their dimethyl or diethyl counterparts[1]. However, achieving high yields and purity requires careful control of reaction conditions.

FAQ 1: I'm observing low yields of my desired diisopropyl iminomalonate. What are the likely causes?

Answer: Low yields in this condensation reaction are typically traced back to three main factors: the presence of water, unfavorable equilibrium, or competing side reactions.

• Causality - The Role of Water: Diisopropyl 2-oxomalonate is highly susceptible to hydration. In the presence of moisture, it readily forms diisopropyl 2,2-dihydroxymalonate (the hydrate form)[1][3]. While the condensation reaction produces water and is often driven by its removal, starting with the hydrate can complicate reaction kinetics and stoichiometry.

• Causality - Reaction Equilibrium: Imine formation is a reversible process. To drive the reaction toward the product, water must be removed as it is formed. This is typically achieved by using a dehydrating agent (e.g., MgSO₄, molecular sieves) or azeotropic removal with a suitable solvent (e.g., toluene, benzene) using a Dean-Stark apparatus.

• Troubleshooting Workflow: Before modifying your protocol, assess the potential issues using a systematic approach.

Caption: Troubleshooting workflow for low iminomalonate yield.

FAQ 2: My purified iminomalonate decomposes over time or during chromatography. How can I improve its stability?

Answer: While the diisopropyl esters significantly enhance stability against hydrolysis compared to smaller alkyl esters, the imine bond remains the most labile point in the molecule[1]. Decomposition is almost always due to hydrolysis from ambient moisture or acidic conditions.

• Chromatography Considerations: Standard silica gel is acidic and can catalyze the hydrolysis of the imine back to the amine and the oxomalonate hydrate.

  • Solution 1 (Speed): Perform flash chromatography as quickly as possible. Do not let the product sit on the column for an extended period.

  • Solution 2 (Neutralization): Deactivate the silica gel by preparing the slurry with an eluent containing 0.5-1% triethylamine or ammonia in methanol. This will neutralize the acidic sites.

  • Solution 3 (Alternative Stationary Phase): If decomposition is severe, consider using a more neutral stationary phase, such as alumina (Brockmann I, deactivated to III with water).

• Storage: Store the purified iminomalonate under an inert atmosphere (N₂ or Ar) at low temperatures (0 to -20 °C) in a desiccated environment.

FAQ 3: I'm observing an unexpected amide byproduct alongside my imine. How is this forming?

Answer: This side reaction arises from the nucleophilic amine attacking one of the electrophilic ester carbonyls instead of the central ketone carbonyl. This amidation reaction competes with the desired imine formation.

• Mechanistic Cause: Both the ketone and ester carbonyls are electrophilic. While condensation at the ketone is generally faster and thermodynamically favored (due to the formation of a stable conjugated system in the imine), amidation of the ester is often irreversible. This side reaction is promoted by:

  • High Temperatures: At elevated temperatures for prolonged periods, the amidation pathway can become more significant.

  • Steric Hindrance: If the primary amine is exceptionally bulky, its approach to the sterically encumbered central ketone may be slowed, making the more accessible ester groups more attractive targets.

Caption: Competing pathways for primary amine nucleophiles.

Section 2: Reactions with Strong Carbon Nucleophiles (e.g., Grignard Reagents)

Strong, "hard" nucleophiles like Grignard (R-MgX) and organolithium (R-Li) reagents will preferentially attack the most electrophilic carbonyl group: the central ketone. However, controlling the reaction to achieve mono-addition can be challenging.

FAQ 4: My reaction with a Grignard reagent gave a complex mixture instead of the expected tertiary alcohol. What happened?

Answer: The primary cause of complex mixtures in this reaction is over-addition. After the first equivalent of the Grignard reagent adds to the ketone, the resulting magnesium alkoxide can be slow to dissociate. If a high local concentration of the Grignard reagent exists, a second molecule can attack one of the less reactive ester carbonyls.

• Primary Product: Diisopropyl 2-(1-hydroxy-1-alkyl)malonate.

• Major Side Product: A diol resulting from a subsequent attack at an ester carbonyl, followed by reduction.

Issue	Cause	Preventative Measure
Over-addition	High local concentration of Grignard reagent; reaction temperature too high.	Use exactly 1.0 equivalent of nucleophile. Employ inverse addition at -78 °C.
Enolization	If the Grignard reagent is very bulky (e.g., t-BuMgCl), it may act as a base, enolizing the oxomalonate.	This is less common due to the lack of α-protons, but can be a minor pathway with impurities.
Recovery of Starting Material	Incomplete reaction; quenched Grignard reagent due to moisture.	Ensure strictly anhydrous conditions. Allow the reaction to warm slowly to ensure completion.

Protocol 1: Controlled Mono-Addition of a Grignard Reagent

This protocol is designed to maximize the yield of the mono-addition product by controlling stoichiometry and reaction kinetics.

• Preparation: Flame-dry all glassware under vacuum and cool under a stream of dry nitrogen or argon.

• Reaction Setup: To a three-necked flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add a solution of diisopropyl 2-oxomalonate (1.0 eq.) in anhydrous THF (0.1 M).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Inverse Addition: Add the Grignard reagent (1.0 eq. in THF) dropwise via a syringe pump over 30-60 minutes, ensuring the internal temperature does not rise above -70 °C.

• Reaction: Stir the mixture at -78 °C for 1-2 hours after the addition is complete.

• Monitoring: Check for the consumption of starting material by TLC (quench a small aliquot with saturated NH₄Cl solution first).

• Quenching: Once the reaction is complete, quench by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl) at -78 °C.

• Work-up: Allow the mixture to warm to room temperature. Extract with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude tertiary alcohol by flash column chromatography on silica gel.

Section 3: General Troubleshooting

FAQ 5: I'm attempting a reaction with a softer nucleophile (e.g., an enolate in an Aldol reaction), but the reaction is very sluggish. Why?

Answer: While the central ketone is highly electrophilic, it is also flanked by two very bulky isopropyl groups. This steric hindrance can significantly slow the rate of attack by sterically demanding or less reactive nucleophiles like enolates.

• Recommendation: For Aldol-type or Michael additions, it is often necessary to use a pre-formed, highly reactive enolate. For example, generating a lithium enolate with a strong, non-nucleophilic base like Lithium Diisopropylamide (LDA) at low temperatures (-78 °C) before adding the diisopropyl 2-oxomalonate will be more effective than attempting the reaction under equilibrium conditions with a weaker base like sodium ethoxide[4].

References

• Tietze, L. F., et al. (1989). Electrophilic cyclization of doubly activated imines with Lewis acids and trialkylsilyl triflates. Synthesis of pyrrole and azepine derivatives. European Journal of Organic Chemistry, 6, 559-564. [Link]

• Wikipedia contributors. (2023). Diethyl oxomalonate. Wikipedia, The Free Encyclopedia. [Link]

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis. Springer. [Link]

Sources

• 1. Diisopropyl 2-oxomalonate = 95 73972-39-1 [sigmaaldrich.com]
• 2. Diisopropyl 2-oxomalonate = 95 73972-39-1 [sigmaaldrich.com]
• 3. Diethyl oxomalonate - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Enhancing the Hydrolytic Stability of Iminomalonates

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and practical strategies for a common challenge encountered in the synthesis and formulation of novel therapeutics: the hydrolytic instability of iminomalonate derivatives. Our goal is to provide you with the foundational knowledge and actionable protocols to enhance the stability of your compounds, ensuring the integrity and reliability of your experimental results.

Section 1: Understanding Iminomalonate Instability

This section addresses the fundamental chemical principles governing the stability of iminomalonates. A clear understanding of the degradation mechanism is the first step toward effective stabilization.

Q1: What makes iminomalonate compounds susceptible to hydrolysis?

A1: Iminomalonates possess two primary sites of hydrolytic instability: the imine (C=N) double bond and the two ester functionalities of the malonate group. The presence of water can lead to the cleavage of these bonds, resulting in the degradation of the parent molecule into its constituent amine and a dialkyl ketomalonate, which can be further hydrolyzed to ketomalonic acid. This process is often reversible and is driven forward by an excess of water.[1]

Q2: What is the chemical mechanism behind this degradation?

A2: The hydrolysis of the imine bond is typically the most significant pathway. It proceeds via a two-step mechanism. First, the nitrogen atom of the imine is protonated, forming a highly electrophilic iminium ion. This protonation significantly increases the susceptibility of the imine carbon to nucleophilic attack. In the second step, a water molecule attacks this activated carbon, leading to the formation of an unstable carbinolamine intermediate. This intermediate then breaks down, releasing the original primary amine and the corresponding ketone (in this case, a dialkyl ketomalonate). The entire process is often catalyzed by acidic or basic conditions.[2]

Caption: Figure 1: General Mechanism of Iminomalonate Hydrolysis

Q3: What key factors accelerate the hydrolysis of iminomalonates?

A3: Several environmental and structural factors can significantly impact the rate of hydrolysis:

• pH: Both acidic and basic conditions can catalyze imine hydrolysis. The maximum rate of hydrolysis for many imines occurs at a slightly acidic pH (around 4-5), where there is sufficient acid to protonate the imine but also a high enough concentration of water to act as the nucleophile.

• Temperature: Like most chemical reactions, the rate of hydrolysis increases with temperature. Elevated temperatures provide the necessary activation energy for the reaction to proceed more quickly.[3]

• Solvent System: The presence of water is the most critical factor. Reactions and storage in non-aqueous, aprotic solvents will significantly slow down or prevent hydrolysis.

• Structural Electronic Effects: Electron-withdrawing groups on the aldehyde- or ketone-derived portion of the imine can increase the electrophilicity of the imine carbon, making it more susceptible to nucleophilic attack and thus increasing the rate of hydrolysis.[4]

• Steric Hindrance: Conversely, bulky substituents near the imine bond can sterically hinder the approach of a water molecule, slowing the rate of hydrolysis.[5][6]

Section 2: Stabilization Strategies & Methodologies

This section provides actionable strategies and detailed protocols to mitigate hydrolytic degradation, from structural design to final formulation.

Q4: How can I structurally modify an iminomalonate to improve its stability?

A4: Rational design of the iminomalonate structure can impart significant stability.

• Introduce Steric Bulk: Flanking the imine bond with bulky groups (e.g., tert-butyl or phenyl groups) can physically block water from attacking the electrophilic carbon. A ketimine (derived from a ketone) is generally more stable than an aldimine (derived from an aldehyde) due to the increased steric hindrance and electron donation from the additional alkyl/aryl group.[5]

• Modulate Electronic Properties: While often dictated by the parent amine's activity, selecting substituents that are electron-donating can reduce the electrophilicity of the imine carbon, thereby slowing hydrolysis.[4]

• Utilize Bioisosteres: In some drug design contexts, it may be possible to replace the entire imine or ester functionalities with more stable bioisosteres that retain the desired biological activity but are less prone to hydrolysis, such as triazoles or oxazoles as amide bond replacements.[7]

Q5: What formulation strategies can protect iminomalonates from hydrolysis?

A5: Formulation is a powerful tool for protecting water-sensitive compounds.

• Lyophilization (Freeze-Drying): This is one of the most effective methods. Lyophilization removes water from the product by freezing it and then sublimating the ice under a vacuum.[8][9] This results in a dry powder that is significantly more stable.[10][11] The compound can be easily reconstituted just before use.

• Non-Aqueous Formulations: If the final application allows, formulating the compound in a non-aqueous vehicle (e.g., lipid-based formulations, anhydrous organic solvents) can prevent hydrolysis by eliminating the key reactant (water).[12]

• pH Control: If an aqueous formulation is necessary, maintaining the pH in a neutral range (typically pH 7-8) where the rate of hydrolysis is often at a minimum is crucial. This is achieved by using appropriate buffer systems.

• Film Coating: For solid dosage forms, applying a moisture-barrier film coating can protect the hygroscopic active ingredient from atmospheric moisture.[13]

Q6: How do I set up a robust stability study for my iminomalonate compound?

A6: A well-designed stability study is essential for quantifying degradation and evaluating stabilization strategies. A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the cornerstone of this process.[14][15]

Protocol: Development of a Stability-Indicating HPLC Method

• Method Development:

  • Column Selection: Start with a standard C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: Develop a gradient elution method to ensure separation of the polar degradation products from the more non-polar parent compound. A typical starting point is a gradient of water (with 0.1% formic acid or trifluoroacetic acid) and acetonitrile.[16]

  • Detection: Use a UV or photodiode array (PDA) detector set to the λmax of the iminomalonate. A PDA detector is advantageous as it can help assess peak purity.[17]

• Forced Degradation (Stress) Studies:

  • The goal is to intentionally degrade the sample to produce the expected degradation products, proving the analytical method can separate them from the intact drug.[15]

  • Acid Hydrolysis: Incubate the compound in 0.1 M HCl at a controlled temperature (e.g., 60°C) for several hours.

  • Base Hydrolysis: Incubate the compound in 0.1 M NaOH at a controlled temperature (e.g., 60°C) for several hours.

  • Neutral Hydrolysis: Reflux the compound in water at a controlled temperature.[15]

  • Oxidative Degradation: Treat the compound with a dilute solution of hydrogen peroxide (e.g., 3% H₂O₂) at room temperature.

  • Thermal Degradation: Expose the solid compound to dry heat (e.g., 80°C).

  • Photolytic Degradation: Expose the compound (in solution and as a solid) to UV light as specified in ICH guidelines.

• Sample Analysis and Validation:

  • Analyze the stressed samples by HPLC. The method is considered "stability-indicating" if the degradation product peaks are well-resolved from the parent compound peak with a resolution of >2.[17][18]

  • Validate the method according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness.

Table 1: Example Stability Data Comparison

Compound/Formulation	Condition	Half-life (t½)	Degradation Products Observed
Iminomalonate A (Aldimine)	pH 7.4 Buffer, 25°C	4 hours	Amine A, Dialkyl Ketomalonate
Iminomalonate B (Ketimine)	pH 7.4 Buffer, 25°C	48 hours	Amine B, Dialkyl Ketomalonate
Iminomalonate A (Lyophilized)	Solid, 40°C / 75% RH	> 6 months	< 0.1% Degradation

Section 3: Troubleshooting Guide

This section uses a question-and-answer format to address specific issues you might encounter during your experiments.

Caption: Figure 2: Troubleshooting Workflow for Iminomalonate Instability

Q7: My iminomalonate degrades almost immediately upon dissolving it in my assay buffer. What is the first thing I should check?

A7: The first and most critical parameter to check is the pH of your buffer . As discussed, iminomalonate hydrolysis is highly pH-dependent. If your buffer is acidic (e.g., pH 4-6) or strongly basic, you will likely see rapid degradation. Confirm the pH is in a neutral range (7.0-8.0) where stability is generally highest.

Q8: I'm performing a reaction to synthesize an iminomalonate, but my yield is very low and I see multiple byproducts. What could be happening?

A8: This is a common issue when water is not rigorously excluded from the reaction. The imine bond formation is a reversible equilibrium reaction that produces water. If this water is not removed (e.g., using a Dean-Stark apparatus or molecular sieves), it can hydrolyze the newly formed imine, pushing the equilibrium back towards the starting materials and reducing your yield. Furthermore, ensure your starting materials and solvents are anhydrous. Note that the free diethyl aminomalonate is often unstable and is typically converted to its hydrochloride salt for better stability.[3][19]

Q9: My purified, solid iminomalonate compound is showing signs of degradation after a few weeks of storage at room temperature. Why is this happening to a solid?

A9: This is likely due to hygroscopicity—the tendency of your compound to absorb moisture from the atmosphere.[13] Even small amounts of absorbed water can create localized regions on the crystal surface or in amorphous domains where hydrolysis can occur.[20] To prevent this, store the compound in a desiccator with a strong drying agent (e.g., P₂O₅) and under an inert atmosphere (e.g., nitrogen or argon). For long-term storage, lyophilization followed by storage at low temperatures (-20°C or below) is the best practice.

Section 4: Frequently Asked Questions (FAQs)

Q10: Is it possible to completely stop hydrolysis in an aqueous solution?

A10: Completely stopping hydrolysis in an aqueous environment is practically impossible, as water is inherently present as a reactant. The goal of stabilization is to slow the rate of hydrolysis to an acceptable level for the intended shelf-life and application of the compound. This is achieved by optimizing pH, temperature, and concentration, and by making structural modifications that disfavor the hydrolysis reaction.

Q11: Can metal ions affect the stability of my iminomalonate?

A11: Yes, certain metal ions can coordinate with the imine nitrogen and/or the ester carbonyls, acting as Lewis acids. This coordination can either stabilize or destabilize the imine bond. For instance, some metal complexes can increase the electrophilicity of the imine carbon, accelerating hydrolysis, while others might form stable coordination compounds that protect the imine bond.[21][22] If your buffer or formulation contains metal ions, their potential catalytic or inhibitory effect should be evaluated during stability studies.

Q12: Are there any computational tools that can predict the hydrolytic stability of a novel iminomalonate derivative before I synthesize it?

A12: Yes, computational chemistry can be a valuable predictive tool. Quantum mechanics calculations can be used to determine the electrophilicity of the imine carbon atom. A higher calculated electrophilicity index often correlates with a faster rate of hydrolysis.[5] This allows you to screen a library of virtual compounds and prioritize the synthesis of derivatives predicted to have greater intrinsic stability, saving significant time and resources.

References

• Benefits of lyophilization in pharmaceutical products. (2025). Netpharmalab. [Link]

• Waterman, K. C., & Adami, R. C. (n.d.).
• Williams, H. D., et al. (Eds.). (2013).

• Lim, X. Y., et al. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceutics, 14(8), 1633. [Link]

• Muttil, P. (2024). Lyophilization Technology for Improving Stability of Small and Large Molecules. American Pharmaceutical Review. [Link]

• Lyophilization: Guide to Freeze Drying in Pharmaceuticals. (2025). Adragos Pharma. [Link]

• Understanding the Role of Lyophilization in Pharmaceuticals. (2024). Moravek, Inc.[Link]

• Jayapaul, J., et al. (2025). Inhibited Hydrolysis of 4-(N,N-Dimethylamino)aryl Imines in a Weak Acid by Supramolecular Encapsulation inside Cucurbit[8]uril. The Journal of Organic Chemistry. [Link]

• Analytical Techniques In Stability Testing. (2025). Separation Science. [Link]

• Fragment‐Based Stabilizers of Protein–Protein Interactions through Imine‐Based Tethering. (2020). Angewandte Chemie International Edition. [Link]

• Formulation Strategies and Optimization of Poorly Water-Soluble Drugs for Preclinical and Clinical Applic

• Oral formulation strategies to improve solubility of poorly water-soluble drugs. (2020). ResearchGate. [Link]

• van der Mee, L., et al. (2026). Near-Quantitative Formation of Imines in Water with Allosteric Control. Journal of the American Chemical Society. [Link]

• Kalepu, S., & Nekkanti, V. (2010). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). American Pharmaceutical Review. [Link]

• Utilizing the Imine Condensation in Organic Chemistry Teaching Laboratories to Reinforce Steric Effects, Electronic Effects, and Green Chemistry Principles. (2023). Journal of Chemical Education. [Link]

• Diethyl aminomalonate and Diethyl aminomalonate hydrochloride. (n.d.). Organic Syntheses. [Link]

• Drug Modifications to Improve Stability. (n.d.). Open Library Publishing Platform. [Link]

• Therapeutical Potential of Imines; Synthesis, Single Crystal Structure, Computational, Molecular Modeling, and ADMET Evaluation. (2022). Molecules. [Link]

• Iron–Imine Cocktail in Drug Development: A Contemporary Update. (2024). Molecules. [Link]

• Imines - Properties, Formation, Reactions, and Mechanisms. (2022). Master Organic Chemistry. [Link]

• Preparation method of diethyl aminomalonate hydrochloride. (2021). Patsnap. [Link]

• stability-indicating hplc method: Topics. (n.d.). Science.gov. [Link]

• Stability-Indicating HPLC Method for the Determination of Cefcapene Pivoxil. (2012). Journal of Chromatographic Science. [Link]

• Stability Indicating HPLC Method Development and Validation. (2014). SciSpace. [Link]

• Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. (2026). LCGC International. [Link]

• The Chemistry of Imines. (n.d.). PDF Free Download. [Link]

• The Mannich Reaction of Malonates with Simple Imines Catalyzed by Bifunctional Cinchona Alkaloids: Enantioselective Synthesis of β-Amino Acids. (2007). Journal of the American Chemical Society. [Link]

• Imine Hydrolysis. (2018). News-Medical.Net. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. news-medical.net [news-medical.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. datapdf.com [datapdf.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition [ecampusontario.pressbooks.pub]
• 8. Lyophilization: Guide to Freeze Drying in Pharmaceuticals [adragos-pharma.com]
• 9. moravek.com [moravek.com]
• 10. netpharmalab.es [netpharmalab.es]
• 11. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 12. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 13. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 14. sepscience.com [sepscience.com]
• 15. scispace.com [scispace.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. Stability-Indicating HPLC Method for the Determination of Cefcapene Pivoxil - PMC [pmc.ncbi.nlm.nih.gov]
• 18. stability-indicating hplc method: Topics by Science.gov [science.gov]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. ptacts.uspto.gov [ptacts.uspto.gov]
• 21. Therapeutical Potential of Imines; Synthesis, Single Crystal Structure, Computational, Molecular Modeling, and ADMET Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Iron–Imine Cocktail in Drug Development: A Contemporary Update [mdpi.com]

Technical Support Center: Optimizing Reaction Conditions for Diisopropyl 2-Oxomalonate Amination

As a Senior Application Scientist, this guide synthesizes field-proven insights with established chemical principles to address the common challenges encountered during the amination of diisopropyl 2-oxomalonate. Our goal is to provide researchers, scientists, and drug development professionals with a comprehensive resource for optimizing this crucial transformation, ensuring both high yield and purity.

Part 1: Foundational Principles & Reaction Mechanism

The amination of diisopropyl 2-oxomalonate is a cornerstone reaction for synthesizing aminomalonate esters, which are valuable precursors for unnatural amino acids. The most common and efficient method is reductive amination. This process involves two key stages: the formation of an imine intermediate followed by its reduction to the target amine.[1]

The unique structure of diisopropyl 2-oxomalonate, specifically the sterically bulky isopropyl ester groups, confers significant hydrolytic stability to the imine intermediate. This is a distinct advantage over less hindered analogs, often allowing for easier handling and purification.[2]

General Reaction Scheme & Mechanism

The reaction proceeds via an acid-catalyzed nucleophilic addition of a primary amine to the ketone, forming a hemiaminal. This intermediate then dehydrates to yield a C=N double bond, forming an imine (or its protonated form, an iminium ion). A selective reducing agent then delivers a hydride to the electrophilic carbon of the iminium ion to furnish the final aminomalonate product.[3][4]

Caption: Reductive amination mechanism for diisopropyl 2-oxomalonate.

Part 2: FAQs for Reaction Optimization

This section addresses the most common questions regarding the setup and optimization of the reaction conditions.

Q1: What are the optimal pH conditions and why are they so critical?

A: pH control is arguably the most critical parameter for a successful reductive amination. The optimal range is typically mildly acidic, between pH 4 and 6.[5]

• Why? This pH range represents a delicate balance. Acid is required to catalyze the dehydration of the hemiaminal to the imine by protonating the hydroxyl group, turning it into a good leaving group (water).[4] However, if the pH is too low (too acidic), the primary amine starting material will be excessively protonated to its non-nucleophilic ammonium conjugate acid, shutting down the initial attack on the ketone.[4] Conversely, at a higher pH (too basic), the hemiaminal's hydroxyl group is not sufficiently protonated for elimination, and the reduction of the imine is less efficient as it relies on the more electrophilic protonated iminium form.[5]

Q2: Which reducing agent should I choose? A comparison of common options.

A: The choice of reducing agent is crucial for selectivity. You need a reagent that will reduce the iminium ion intermediate much faster than the starting ketone.

Reducing Agent	Typical Solvent(s)	Key Advantages	Considerations
Sodium Cyanoborohydride (NaBH₃CN)	Methanol, THF	Stable in mildly acidic conditions (pH 4-6).[5] Selectively reduces the iminium ion over the ketone.[6]	Highly toxic (releases HCN gas if pH drops too low). Requires careful handling and quenching.
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	DCE, DCM, THF	Less toxic than NaBH₃CN.[5] Mild and selective. Often provides higher yields and cleaner reactions. Can be used in a one-pot procedure.	Can be sensitive to moisture.
Sodium Borohydride (NaBH₄)	Methanol, Ethanol	Inexpensive and readily available.	Generally too reactive.[5] Can readily reduce the starting ketone, leading to the hydroxymalonate byproduct. Decomposes in acidic conditions. Not recommended unless the imine is pre-formed and isolated.

Recommendation: For most applications, Sodium Triacetoxyborohydride (NaBH(OAc)₃) is the preferred reagent due to its high selectivity, lower toxicity, and effectiveness in one-pot procedures.

Q3: How do I select the appropriate amine and solvent?

A:

• Amine: The reaction is generally applicable to primary amines (R-NH₂). Stoichiometry is key; using a slight excess of the amine (1.1–1.5 equivalents) can help drive the equilibrium towards imine formation.[5]

• Solvent: The solvent should be inert to the reaction conditions and capable of dissolving the reactants.

  • Methanol (MeOH): Often used with NaBH₃CN. It's a good solvent for many amines and the starting material.

  • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE): Excellent choices for reactions using NaBH(OAc)₃.[5]

  • Tetrahydrofuran (THF): A versatile aprotic solvent suitable for both major reducing agents.[5]

Q4: How can I monitor the reaction progress effectively?

A: Thin-Layer Chromatography (TLC) is the most common method.

• Step 1 (Imine Formation): Before adding the reducing agent, run a TLC. You should see the spot for your starting ketone (visualized with a potassium permanganate stain) disappear and a new, typically less polar, spot for the imine appear.

• Step 2 (Reduction): After adding the reducing agent, continue to monitor by TLC. The imine spot should disappear and be replaced by the more polar amine product spot. The amine product can be visualized with a ninhydrin stain.

Part 3: Troubleshooting Guide

Even with optimized conditions, challenges can arise. This guide provides a systematic approach to diagnosing and solving common problems.

Caption: Troubleshooting workflow for diisopropyl 2-oxomalonate amination.

Problem 1: Low to no yield of the desired aminomalonate.

• Possible Cause A: Incomplete imine formation. The equilibrium between the ketone/amine and the imine/water did not favor the product.[3]

  • Solution:

    • Verify pH: Ensure the reaction medium is buffered to pH 4-6 using a mild acid like acetic acid.[7]

    • Remove Water: Add a dehydrating agent, such as activated 4Å molecular sieves, to the reaction mixture before adding the reducing agent. This will sequester the water produced and drive the equilibrium toward the imine.[8]

    • Allow Time: Give the imine formation step sufficient time (e.g., 1-2 hours) before introducing the reducing agent. Monitor with TLC.[7]

• Possible Cause B: The starting ketone was reduced instead of the imine.

  • Solution: This typically occurs when using a reducing agent that is too powerful, like NaBH₄. Switch to a more selective reagent such as NaBH(OAc)₃ or NaBH₃CN, which preferentially reduce the protonated iminium ion.[5][7]

• Possible Cause C: Inactive reducing agent.

  • Solution: Hydride reagents can decompose upon improper storage. Use a freshly opened bottle or a properly stored reagent.

Problem 2: A significant amount of diisopropyl 2-hydroxymalonate is formed as a byproduct.

• Cause: The reducing agent is attacking the ketone carbonyl directly.

  • Solution:

    • Change Reagent: This is a classic sign of using a non-selective reducing agent like NaBH₄. Immediately switch to NaBH(OAc)₃ or NaBH₃CN.[5]

    • Optimize Conditions: Ensure the pH is sufficiently acidic to promote the formation of the iminium ion, which is more electrophilic and thus more reactive towards the mild hydride source than the neutral ketone carbonyl.[9][10]

Problem 3: Difficulty in purifying the final aminomalonate product.

• Cause: The product is an amino acid ester, possessing both a basic amine and potentially acidic protons, making it amphoteric. This can lead to emulsions during aqueous workups or unusual chromatographic behavior.

  • Solution:

    • Acid-Base Extraction: Carefully perform a liquid-liquid extraction. To isolate the amine, you can wash the organic layer with a mild base (e.g., saturated NaHCO₃ solution) to remove any acidic impurities. To extract the product itself, you can acidify the aqueous layer (e.g., with citric acid) and extract any neutral/acidic impurities, then basify the aqueous layer and extract the free amine product into an organic solvent.[11]

    • Recrystallization: Aminomalonates can often be purified by recrystallization from solvents like ethanol/water mixtures.[12]

    • Ion-Exchange Chromatography: For high-purity requirements, this is a very effective method for purifying amino acids and their derivatives.[13]

    • Salt Precipitation: An alternative is to precipitate the amine product from an organic solution as a salt (e.g., hydrochloride salt by adding HCl in ether) and then liberate the free amine in a separate step.[14]

Part 4: Experimental Protocol Example

This protocol is a general guideline. Stoichiometry and reaction times should be optimized for specific primary amines.

One-Pot Reductive Amination using Sodium Triacetoxyborohydride

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Argon), add diisopropyl 2-oxomalonate (1.0 equiv.) and the primary amine (1.1 equiv.) to anhydrous 1,2-dichloroethane (DCE) to make a ~0.2 M solution.

• Imine Formation: Add glacial acetic acid (1.1 equiv.) to the solution. Stir the reaction mixture at room temperature for 1-2 hours.

• Monitoring: Monitor the formation of the imine by TLC (e.g., 20% Ethyl Acetate in Hexanes), staining with potassium permanganate. The starting ketone spot should be consumed.

• Reduction: Once imine formation is complete, add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv.) portion-wise over 15 minutes. Caution: Gas evolution may occur.

• Reaction: Allow the reaction to stir at room temperature for 12-24 hours, monitoring the disappearance of the imine spot by TLC (staining with both permanganate and ninhydrin to visualize the new amine product).

• Workup:

  • Carefully quench the reaction by slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Stir vigorously for 30 minutes until gas evolution ceases.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer two more times with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel or via one of the methods described in the troubleshooting guide.

References

• Reductive Amination of Ketones & Aldehydes With NaBH3CN. YouTube, [Link].

• Reductive amination. Wikipedia, [Link].

• Reductive Amination. Chemistry Steps, [Link].

• Reductive Amination. Chemistry LibreTexts, [Link].

• Problem in synthesis of imine? ResearchGate, [Link].

• Reaction with Primary Amines to form Imines. Chemistry LibreTexts, [Link].

• Diisopropyl Malonate as Acylating Agent in Kinetic Resolution of Chiral Amines with Lipase B from Candida antarctica. Periodica Polytechnica Chemical Engineering, [Link].

• Imines - Properties, Formation, Reactions, and Mechanisms. Master Organic Chemistry, [Link].

• Reactions of Aldehydes and Ketones with Amines-Practice Problems. Chemistry Steps, [Link].

• What's wrong with my reductive amination? I barely got any product. Reddit, [Link].

• General procedures for the purification of Amino acids. Chempedia - LookChem, [Link].

• Diethyl oxomalonate. Wikipedia, [Link].

• Struggling with Reductive Amination: Tips for Isolating My Amine Product? Reddit, [Link].

• Process for isolating and purifying amino acids.
• Diisopropyl malonate preparation process.

• Removal of Organic Compounds with an Amino Group during the Nanofiltration Process. MDPI, [Link].

• Trichloroacetic acid fueled practical amine purifications. Beilstein Journal of Organic Chemistry, [Link].

• Process for purifying long chain amino acids.

• Synthesis of Diethyl (1-Diazo-2-oxopropyl)phosphonate. Organic Syntheses, [Link].

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Diisopropyl 2-oxomalonate = 95 73972-39-1 [sigmaaldrich.com]
• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 7. Reddit - Please wait for verification [reddit.com]
• 8. researchgate.net [researchgate.net]
• 9. m.youtube.com [m.youtube.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Reddit - Please wait for verification [reddit.com]
• 12. General procedures for the purification of Amino acids - Chempedia - LookChem [lookchem.com]
• 13. US4956471A - Process for isolating and purifying amino acids - Google Patents [patents.google.com]
• 14. BJOC - Trichloroacetic acid fueled practical amine purifications [beilstein-journals.org]

Purification challenges of Diisopropyl 2-oxomalonate reaction products.

Technical Support Center: Purification of Diisopropyl 2-oxomalonate

This guide provides in-depth technical assistance for researchers, chemists, and drug development professionals encountering challenges with the purification of Diisopropyl 2-oxomalonate. Here, we address common issues, explain the underlying chemical principles, and offer validated protocols to enhance purity, yield, and reproducibility.

Introduction to Diisopropyl 2-oxomalonate

Diisopropyl 2-oxomalonate is a valuable reagent in organic synthesis, notable for its highly electrophilic ketone group. It serves as a key intermediate in the synthesis of complex molecules, including unsymmetrical secondary amines.[1] The most common synthetic route involves the oxidation of diisopropyl malonate. While seemingly straightforward, this reaction can produce a variety of impurities that complicate downstream applications. The primary challenge in its purification is the compound's sensitivity to water, which leads to the formation of a stable hydrate, Diisopropyl 2,2-dihydroxymalonate.[1][2]

Frequently Asked Questions (FAQs)

Q1: My final product is a white solid, not a liquid. What happened?

A1: You have likely isolated Diisopropyl 2,2-dihydroxymalonate, the hydrate of your target compound.[1] Diisopropyl 2-oxomalonate is a liquid at room temperature, but it readily reacts with ambient moisture to form this crystalline hydrate.[2] To confirm, you can take a melting point; the hydrate's melting point will be distinct from the freezing point of the pure ketone.

Q2: How can I convert the hydrate back to the anhydrous ketone?

A2: The hydrate can be converted back to the ketone by azeotropic distillation. Toluene is a common solvent for this purpose. By refluxing the hydrate in toluene with a Dean-Stark trap, water is removed from the system, driving the equilibrium back towards the anhydrous ketone.

Q3: What are the most common impurities I should expect besides the hydrate?

A3: Common impurities often include:

• Unreacted Diisopropyl Malonate: From incomplete oxidation.

• Oxidation Byproducts: Depending on the oxidant used, various side products can form.

• Solvent Residues: Residual solvents from the reaction or workup.[3]

• Acidic Impurities: If the reaction is not properly quenched or neutralized, residual acids can remain.

Q4: My purified product is a pale yellow or greenish-yellow color. Is this acceptable?

A4: While high-purity Diisopropyl 2-oxomalonate is often described as a colorless to yellow liquid, a greenish-yellow hue can be characteristic of the anhydrous form.[2] However, significant discoloration (e.g., brown or dark yellow) may indicate the presence of decomposition products or other impurities and warrants further purification.

Troubleshooting Guide

This section provides a systematic approach to diagnosing and solving common purification problems.

Problem 1: Low Purity (<95%) After Distillation

Potential Cause	Diagnostic Check	Recommended Solution
Co-distillation with Impurities	Analyze pre- and post-distillation samples by GC-MS or ¹H NMR to identify contaminants.	If impurities have similar boiling points, consider an alternative purification method like column chromatography.
Thermal Decomposition	Observe for darkening of the distillation pot residue or pressure fluctuations during distillation.	Use a high-vacuum pump to lower the distillation temperature. A short-path distillation apparatus can also minimize thermal stress.
Incomplete Removal of Water	The distilled product solidifies upon standing.	Ensure the crude product is thoroughly dried with a drying agent (e.g., anhydrous MgSO₄) before distillation, or perform an azeotropic drying step.

Problem 2: Product Discoloration

Potential Cause	Diagnostic Check	Recommended Solution
Trace Acidic Impurities	Check the pH of a washed sample.	Wash the crude product with a mild base like saturated sodium bicarbonate solution, followed by a water and brine wash before final drying.[4]
Oxidative Degradation	The color intensifies upon exposure to air.	Handle the material under an inert atmosphere (e.g., nitrogen or argon) whenever possible, especially during heating.
Highly-Colored Byproducts	The color persists after distillation.	Consider a charcoal treatment. Dissolve the crude product in a non-polar solvent, add a small amount of activated charcoal, stir, and filter before concentrating and proceeding with distillation.

Purification Protocols

Protocol 1: Standard Fractional Vacuum Distillation

This is the most common method for purifying Diisopropyl 2-oxomalonate.

Step-by-Step Methodology:

• Drying: Dry the crude product over anhydrous magnesium sulfate or sodium sulfate. Filter to remove the drying agent.

• Setup: Assemble a fractional distillation apparatus with a short Vigreux column. Ensure all glassware is oven-dried and assembled while hot to prevent moisture contamination.

• Distillation: Heat the distillation flask in a heating mantle with gentle stirring.

• Fraction Collection:

  • Maintain a stable vacuum.

  • Collect a forerun fraction of any low-boiling solvents or impurities.

  • Gradually increase the temperature and collect the main fraction corresponding to the boiling point of Diisopropyl 2-oxomalonate.

• Purity Check: Analyze the collected fractions by GC or NMR to confirm purity.

Protocol 2: Purification via Chemical Conversion of Alcohol Impurities

For batches contaminated with secondary or tertiary alcohol byproducts, a chemical treatment can be employed before distillation.[5][6]

Step-by-Step Methodology:

• Reaction Setup: To the crude Diisopropyl 2-oxomalonate, add a carboxylic anhydride (e.g., acetic anhydride) and a solid acid catalyst.

• Esterification: Heat the mixture gently (e.g., 40-80°C) under an inert atmosphere to esterify the alcohol impurities.[5][6] The target ketone is inert under these conditions.

• Catalyst Removal: Cool the mixture and remove the solid acid by filtration.

• Distillation: The resulting mixture can now be purified by fractional vacuum distillation. The esterified impurities will have significantly different boiling points, allowing for easier separation.

Visualization of Purification Workflow

Caption: A typical workflow for the purification of Diisopropyl 2-oxomalonate.

References

• Google Patents. (2010). CN102026955A - Process for purifying an alpha-keto ester.
• Google Patents. (2009). US20110009663A1 - PROCESS FOR PURIFYING AN a-KETO ESTER.

• Wikipedia. (n.d.). Diethyl oxomalonate. Retrieved from [Link]

Sources

• 1. Diisopropyl 2-oxomalonate = 95 73972-39-1 [sigmaaldrich.com]
• 2. Diethyl oxomalonate - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. CN102026955A - Process for purifying an alpha-keto ester - Google Patents [patents.google.com]
• 6. US20110009663A1 - PROCESS FOR PURIFYING AN a-KETO ESTER - Google Patents [patents.google.com]

Technical Support Center: Monitoring Diisopropyl 2-Oxomalonate Reactions

Welcome to the technical support center for reactions involving Diisopropyl 2-oxomalonate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for monitoring the progress of these reactions. The unique reactivity of Diisopropyl 2-oxomalonate presents specific challenges and opportunities in synthetic chemistry, making effective reaction monitoring crucial for success.

This center provides a structured approach to understanding and implementing various analytical techniques, from rapid qualitative assessments to detailed quantitative analyses. We will delve into the causality behind experimental choices, ensuring that every protocol is a self-validating system for robust and reproducible results.

Frequently Asked Questions (FAQs)

Here are some common questions encountered when monitoring reactions with Diisopropyl 2-oxomalonate:

Q1: What is the quickest way to get a general idea of whether my reaction is proceeding?

A1: Thin-Layer Chromatography (TLC) is the most rapid and cost-effective method for qualitative reaction monitoring.[1] By spotting the reaction mixture alongside the starting materials on a TLC plate, you can visually track the consumption of reactants and the formation of products.

Q2: My TLC plate shows multiple new spots. What could be happening?

A2: The appearance of multiple spots can indicate the formation of side products or intermediates. Common side reactions in malonic ester chemistry include dialkylation, elimination, and transesterification.[2] It is also possible that one of the spots represents a stable intermediate. Further analysis using techniques like GC-MS or LC-MS is recommended to identify these species.

Q3: How can I get quantitative data on my reaction's progress?

A3: For quantitative analysis, techniques such as Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) spectroscopy are ideal.[1] These methods can determine the concentration of reactants and products over time, allowing for the calculation of reaction rates and yield.

Q4: I am having trouble visualizing the spots on my TLC plate. What can I do?

A4: Diisopropyl 2-oxomalonate and its derivatives may not all be UV-active. Using a variety of visualization techniques is crucial. Stains like potassium permanganate or vanillin can be effective for visualizing a broad range of organic compounds.[3]

Q5: Can I use mass spectrometry to monitor my reaction directly?

A5: Yes, techniques like Direct Analysis in Real Time Mass Spectrometry (DART-MS) allow for the direct and quantitative monitoring of reaction mixtures with minimal sample preparation.[4] This can provide rapid structural information about the components in your reaction.

In-Depth Troubleshooting Guides

Issue 1: Reaction Stalls or Proceeds Slowly According to TLC

Underlying Causes & Solutions:

• Insufficient Reagent Activity: The purity and activity of your reagents are paramount. If you suspect a reagent has degraded, it is best to use a freshly opened or purified batch.[2]

• Incorrect Stoichiometry: In reactions like alkylations, using an excess of the malonic ester relative to the base and alkylating agent can be crucial to prevent side reactions such as dialkylation.[2] A common starting point is to use 1.5 to 2 equivalents of the malonic ester.[2]

• Inadequate Temperature: Some reactions require specific temperature control to proceed at an optimal rate. If the reaction is sluggish at room temperature, gentle heating may be necessary. Conversely, some reactions require cooling to prevent side product formation.[5]

• Catalyst Deactivation: If your reaction employs a catalyst, it may have become deactivated. This can be due to impurities in the reaction mixture or inherent instability.

Issue 2: Appearance of Unexpected Byproducts

Common Byproducts and Mitigation Strategies:

Byproduct Type	Identification Method	Likely Cause	Mitigation Strategy
Dialkylated Product	NMR, GC-MS	The mono-alkylated product is deprotonated and reacts with another equivalent of the alkylating agent.[2]	Use an excess of the malonic ester (1.5-2 equivalents) relative to the base and alkylating agent.[2]
Elimination Products (Alkenes)	NMR, GC-MS	Use of secondary or tertiary alkyl halides, or high reaction temperatures, favoring E2 elimination over SN2 substitution.[2]	Use primary alkyl halides whenever possible. Run the reaction at a lower temperature for a longer duration.[2]
Transesterification Products	NMR, GC-MS	The alkoxide base used does not match the alkyl groups of the ester (e.g., using sodium methoxide with a diisopropyl ester).[2]	Ensure the alkoxide base matches the ester's alkyl group (e.g., use sodium isopropoxide with diisopropyl 2-oxomalonate).
Hydrolysis Products	NMR, IR, Mass Spec	Presence of water in the reaction mixture or during workup can lead to the hydrolysis of the ester groups.[5][6]	Use anhydrous solvents and reagents, and perform the reaction under an inert atmosphere.

Issue 3: Difficulty in Interpreting Analytical Data

Clarifying Ambiguous Results:

• Overlapping Spots on TLC: If spots on the TLC plate are not well-resolved, changing the solvent system (mobile phase) is necessary. Experiment with different solvent polarities to achieve better separation.[7] Two-dimensional TLC can also be a powerful technique for separating complex mixtures.[8]

• Complex NMR Spectra: The ¹H and ¹³C NMR spectra of your reaction mixture can become crowded. Techniques like COSY, HSQC, and HMBC can help in assigning signals and identifying the structures of the compounds present.[1]

• Mass Spectrometry Fragmentation: Understanding the fragmentation patterns of your starting materials and expected products is key to interpreting mass spectra.[9] Comparing the spectra of your reaction mixture to reference spectra of known compounds can aid in identification.

Detailed Experimental Protocols

Protocol 1: Reaction Monitoring by Thin-Layer Chromatography (TLC)

This protocol outlines a general procedure for monitoring the progress of a Diisopropyl 2-oxomalonate reaction using TLC.

Materials:

• TLC plates (e.g., silica gel 60 F254)

• Developing chamber

• Capillary tubes for spotting

• Mobile phase (e.g., a mixture of hexanes and ethyl acetate)[10]

• Visualization agent (e.g., UV lamp, potassium permanganate stain)[11]

Procedure:

• Prepare the TLC Plate: Draw a faint starting line with a pencil about 1 cm from the bottom of the TLC plate. Mark the lanes for your starting material, co-spot (starting material and reaction mixture), and reaction mixture.

• Spot the Plate: Using a capillary tube, spot a small amount of your starting material solution in the designated lane. In the co-spot lane, spot the starting material first, and then spot the reaction mixture directly on top of it. In the reaction mixture lane, spot a sample taken directly from your reaction.

• Develop the Plate: Place a small amount of the mobile phase into the developing chamber and allow it to become saturated with solvent vapors. Carefully place the TLC plate into the chamber, ensuring the solvent level is below the starting line. Allow the solvent to travel up the plate.

• Visualize the Plate: Once the solvent front is near the top of the plate, remove it from the chamber and mark the solvent front with a pencil. Allow the plate to dry. Visualize the spots under a UV lamp. If the compounds are not UV-active, use a chemical stain like potassium permanganate.

• Interpret the Results: The disappearance of the starting material spot and the appearance of a new product spot indicate that the reaction is progressing. The relative intensity of the spots can give a qualitative measure of the reaction's conversion.

Protocol 2: Quantitative Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a framework for quantitative analysis of a Diisopropyl 2-oxomalonate reaction.

Materials:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Appropriate GC column (e.g., a non-polar or medium-polarity column)

• High-purity carrier gas (e.g., helium)

• Syringes for sample injection

• Anhydrous solvents for sample dilution (e.g., ethyl acetate, dichloromethane)[12]

• Internal standard (a compound not present in the reaction mixture with a known concentration)

Procedure:

• Sample Preparation: At various time points, withdraw a small aliquot of the reaction mixture. Quench the reaction if necessary (e.g., by adding a small amount of acid or base). Dilute the sample with a suitable solvent and add a known amount of an internal standard.

• GC-MS Instrument Setup: Set up the GC-MS with an appropriate temperature program for the oven, injector, and detector. The mass spectrometer should be set to scan a relevant mass range.

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

• Data Acquisition: Acquire the total ion chromatogram (TIC) and the mass spectrum for each peak.

• Data Analysis: Identify the peaks corresponding to the starting material, product, and internal standard based on their retention times and mass spectra. Integrate the peak areas of these compounds.

• Quantification: Calculate the concentration of the starting material and product at each time point relative to the internal standard. This will allow you to plot the reaction progress over time and determine the reaction kinetics and final yield.

Visualizing Workflows and Concepts

Decision Tree for Troubleshooting a Stalled Reaction

Caption: A decision tree for troubleshooting a stalled reaction.

Workflow for Reaction Monitoring

Caption: General workflow for monitoring a chemical reaction.

References

• International Journal of Pharmaceutical Sciences. (2025, July 2). Modern Analytical Technique for Characterization Organic Compounds. Retrieved from [Link]

• Onda, M., et al. (2020). Direct and quantitative monitoring of catalytic organic reactions under heterogeneous conditions using direct analysis in real time mass spectrometry. RSC. Retrieved from [Link]

• Analytical Methods. (n.d.). Quantitative monitoring of the progress of organic reactions using multivariate image analysis-thin layer chromatography (MIA-TLC) method. RSC Publishing. Retrieved from [Link]

• Journal of Chemical Education. (2018, December 13). Process Analytical Technology for Online Monitoring of Organic Reactions by Mass Spectrometry and UV–Vis Spectroscopy. ACS Publications. Retrieved from [Link]

• Waters Corporation. (n.d.). Improving Organic Synthesis Reaction Monitoring with Rapid Ambient Sampling Mass Spectrometry. Retrieved from [Link]

• Chemistry Stack Exchange. (2024, December 20). Decarboxylation of malonic esters. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Malonic Ester Synthesis. Retrieved from [Link]

• Chemistry Stack Exchange. (2024, December 20). Decarboxylation of malonic esters. Retrieved from [Link]

• Master Organic Chemistry. (2025, June 5). The Malonic Ester and Acetoacetic Ester Synthesis. Retrieved from [Link]

• Google Patents. (n.d.). CN104072369A - Diisopropyl malonate preparation process.

• Waseda University. (n.d.). PowerPoint プレゼンテーション. Retrieved from [Link]

• Chemistry Steps. (n.d.). Malonic Ester Synthesis. Retrieved from [Link]

• Shimadzu. (n.d.). Simple and Accurate Analysis of Extractables from Pharmaceutical Packaging Materials using Headspace GC-MS and Special Mass Spectral Library for Additives. Retrieved from [Link]

• Wikipedia. (n.d.). Diethyl oxomalonate. Retrieved from [Link]

• PubMed. (2001, November 1). Assay of the concentration and 13C-isotopic enrichment of malonyl-coenzyme A by gas chromatography-mass spectrometry. Retrieved from [Link]

• NIH. (n.d.). On the hydrolysis of diethyl 2-(perfluorophenyl)malonate. Retrieved from [Link]

• MDPI. (n.d.). Diethyl 2-((aryl(alkyl)amino)methylene)malonates: Unreported Mycelial Growth Inhibitors against Fusarium oxysporum. Retrieved from [Link]

Sources

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scs.illinois.edu [scs.illinois.edu]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. merckmillipore.com [merckmillipore.com]
• 8. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 9. benchchem.com [benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. gcms.cz [gcms.cz]

Dealing with steric hindrance in Diisopropyl 2-oxomalonate reactions.

Welcome to the Technical Support Center for Diisopropyl 2-Oxomalonate (Diisopropyl Ketomalonate) Applications . As a Senior Application Scientist, I have designed this guide to help you navigate the delicate balance between electrophilic reactivity and steric hindrance when utilizing this highly versatile reagent.

Diisopropyl 2-oxomalonate features a highly electrophilic central ketone flanked by two bulky isopropyl ester groups. While this steric bulk can impede standard nucleophilic additions by blocking the Bürgi-Dunitz trajectory, it is also the exact feature that enables breakthrough methodologies, such as the synthesis of bench-stable iminomalonates for N-umpolung reactions [1].

Below is our comprehensive troubleshooting guide, diagnostic workflow, and validated protocols to ensure your experiments succeed.

Diagnostic Workflow: Overcoming Steric Hindrance

When reactions with diisopropyl 2-oxomalonate stall, the solution depends entirely on the reaction pathway. Use the diagnostic logic below to identify your next optimization step.

Diagnostic workflow for troubleshooting diisopropyl 2-oxomalonate reactions.

Troubleshooting FAQs & Mechanistic Insights

Q1: My Friedel-Crafts addition to diisopropyl 2-oxomalonate is proceeding much slower than with diethyl 2-oxomalonate. How can I drive the reaction to completion? Mechanistic Causality: The isopropyl groups possess a larger Charton steric parameter than ethyl groups. This creates a steric "shield" around the central carbonyl carbon, raising the activation energy required for the nucleophile to achieve the optimal 107° attack angle. Solution: You must compensate for the steric penalty by increasing the electronic activation of the carbonyl. Switch to a stronger, highly oxophilic Lewis acid (e.g., TiCl4​ or SnCl4​ instead of Cu(OTf)2​ ). Additionally, switching the solvent from toluene to dichloromethane (DCM) often improves the solubility of the Lewis acid-ketomalonate complex, increasing the effective reaction rate without requiring destructive heating [2].

Q2: I am trying to synthesize an iminomalonate. Why is diisopropyl 2-oxomalonate recommended over the cheaper dimethyl variant? Mechanistic Causality: This is where steric hindrance becomes a distinct advantage. Imines derived from unhindered ketomalonates (like dimethyl 2-oxomalonate) are highly susceptible to rapid hydrolysis by ambient moisture. The bulky isopropyl groups of diisopropyl 2-oxomalonate physically block water molecules from attacking the imine carbon. Solution: Stick with the diisopropyl variant. As demonstrated by the Kürti Lab, this steric protection allows the resulting iminomalonates to be isolated in high yields and purified via standard silica gel chromatography without degrading, enabling their use as powerful N-umpolung reagents [1].

Q3: When using chiral Lewis acids for enantioselective additions, my enantiomeric excess (ee) drops when I heat the reaction to overcome steric hindrance. What is the workaround? Mechanistic Causality: Heating increases the kinetic energy of the system, which can disrupt the highly ordered, rigid transition state required for stereocontrol, leading to background racemic pathways. Solution: Do not increase the temperature. Instead, increase the concentration of the reaction mixture to the maximum solubility limit (minimum solvent volume). If the reaction is still too slow, you must redesign the chiral ligand to have a more open binding pocket that can accommodate the diisopropyl bulk at lower temperatures.

Quantitative Data: Ketomalonate Comparison

To select the right reagent for your workflow, compare the steric and stability profiles of common 2-oxomalonates.

Reagent	Ester Alkyl Group	Relative Steric Bulk (Charton value, ν)	Carbonyl Electrophilicity	Imine Hydrolytic Stability	Primary Application
Dimethyl 2-oxomalonate	Methyl	0.52	Very High	Low (Rapid hydrolysis)	Fast, unhindered C-C bond formations.
Diethyl 2-oxomalonate	Ethyl	0.56	High	Moderate	General purpose aldol/Friedel-Crafts.
Diisopropyl 2-oxomalonate	Isopropyl	0.76	Moderate (Sterically hindered)	High (Bench-stable)	N-umpolung reagents, heterocycle synthesis [1].

Validated Experimental Protocols

Protocol A: Preparation of Bench-Stable Diisopropyl Iminomalonates

This self-validating protocol utilizes steric hindrance to protect the product from hydrolysis.

• Setup: In an oven-dried round-bottom flask under an argon atmosphere, dissolve diisopropyl 2-oxomalonate (1.0 equiv, typically 10 mmol) in anhydrous toluene (0.5 M).

• Amine Addition: Add the primary amine (1.05 equiv) dropwise at room temperature.

• Catalysis & Dehydration: Add a catalytic amount of p -toluenesulfonic acid (PTSA, 5 mol%). Equip the flask with a Dean-Stark apparatus filled with toluene to continuously remove the water byproduct.

• Reflux: Heat the reaction to reflux (110 °C). Self-Validation Step: The reaction is complete when water ceases to collect in the Dean-Stark trap (typically 4–6 hours).

• Workup: Cool to room temperature, wash with saturated aqueous NaHCO3​ to neutralize the PTSA, and extract with ethyl acetate.

• Purification: Because the diisopropyl groups protect the imine, you can safely purify the crude mixture via flash column chromatography (silica gel, Hexanes/EtOAc) without fear of hydrolysis.

Protocol B: Lewis Acid-Catalyzed Nucleophilic Addition (Overcoming Steric Bulk)

Use this protocol when steric hindrance is preventing C-C bond formation.

• Pre-activation: In a flame-dried Schlenk tube under nitrogen, dissolve diisopropyl 2-oxomalonate (1.0 equiv) in anhydrous dichloromethane (DCM) to a concentration of 0.2 M.

• Lewis Acid Coordination: Cool the solution to -78 °C. Slowly add TiCl4​ (1.1 equiv, 1.0 M in DCM). Stir for 15 minutes. Self-Validation Step: A distinct color change (often deep yellow/orange) indicates the successful formation of the activated Lewis acid-ketomalonate complex.

• Nucleophile Addition: Add the nucleophile (e.g., an indole or silyl enol ether, 1.2 equiv) dropwise down the side of the flask.

• Controlled Warming: Allow the reaction to slowly warm to -20 °C over 2 hours. Do not heat to room temperature immediately, as this compromises regioselectivity.

• Quenching: Quench the reaction at -20 °C with saturated aqueous NH4​Cl . Extract with DCM, dry over Na2​SO4​ , and concentrate in vacuo.

References

• Synthesis of Structurally Diverse 3-, 4-, 5-, and 6-Membered Heterocycles from Diisopropyl Iminomalonates and Soft C-Nucleophiles Source: The Journal of Organic Chemistry (2019, 84(11), 7066-7099). URL:[Link]

Troubleshooting guide for the synthesis of N-alkyl iminomalonates.

Welcome to the technical support guide for the synthesis of N-alkyl iminomalonates. This resource is designed for researchers, chemists, and professionals in drug development who are working with this versatile class of compounds. Here, you will find in-depth answers to common challenges, detailed protocols, and scientifically-grounded explanations to help you navigate your synthesis successfully.

Frequently Asked Questions (FAQs)

Q1: My reaction yield is consistently low (<40%). What are the most likely causes?

Low yields in N-alkyl iminomalonate synthesis typically stem from one of several issues: incomplete reaction, formation of side products, or product decomposition. The primary synthetic route often involves a condensation reaction, which is an equilibrium process.

• Incomplete Reaction: The condensation between a primary amine and a dialkyl malonate derivative (like diethyl 2-(ethoxymethylene)malonate) or via a Knoevenagel-type condensation with an orthoformate and an amine can be slow or fail to reach completion.[1] Ensure your reagents are pure and, critically, that your solvents are anhydrous. Moisture can hydrolyze the malonate esters or react with intermediates.

• Side Products: A common side reaction is the formation of enamines if the reaction with an orthoformate does not proceed to the imine. Additionally, if using a strong base for deprotonation of malonates in related syntheses, self-condensation of the carbonyl component can occur.[2]

• Product Instability: Iminomalonates can be sensitive to both acidic and basic conditions, especially during aqueous workups where hydrolysis of the imine or ester groups can occur.[3] Prolonged heating can also lead to decomposition.

Q2: I'm observing multiple spots on my TLC plate after the reaction. What are the probable impurities?

The identity of impurities is highly dependent on your specific synthetic route. However, common culprits include:

• Unreacted Starting Materials: This is the most straightforward impurity to identify. Compare the TLC of your reaction mixture with your starting amine and malonate derivative.

• Enamine Intermediate: In reactions involving triethyl orthoformate, the enamine resulting from the condensation with diethyl malonate is a common intermediate and potential impurity if the subsequent reaction with the amine is incomplete.

• Hydrolysis Products: If the workup involves water, you may form aminomalonates or even malonic acid derivatives through hydrolysis of the imine and/or ester functionalities.[3][4]

• Over-alkylation Products: In syntheses involving direct alkylation steps, it's possible to get di-alkylation, although this is less common for the imine nitrogen itself.[5]

Q3: How do I choose the right catalyst for my condensation reaction?

For Knoevenagel-type condensations leading to related unsaturated products, weakly basic amine catalysts like piperidine are often used to facilitate the initial deprotonation of the active methylene compound without causing self-condensation of the carbonyl partner.[6] However, for the formation of N-alkyl iminomalonates from orthoformates, the reaction is often run neat or with an acid catalyst like acetic acid to promote the formation of the reactive intermediate.[7] In some modern protocols, catalysts like boric acid or zinc triflate have been shown to be effective and offer benefits like milder conditions and easier purification.[8]

In-Depth Troubleshooting Guide

Problem 1: Reaction Fails to Initiate or Stalls

Symptoms: TLC analysis shows only starting materials, even after several hours at the recommended temperature.

Causality Analysis: This issue points to problems with reagent activation or fundamental reaction conditions. The key step is often the formation of a reactive electrophile from the malonate or orthoformate and its subsequent reaction with the amine nucleophile.

Solutions & Protocols:

• Verify Reagent Quality:

  • Solvents: Use anhydrous solvents. For reactions sensitive to moisture, it is best to use freshly distilled solvents or those from a solvent purification system.

  • Amines: Ensure the primary amine is of high purity. Impurities can interfere with the reaction.

  • Malonate Derivatives: Diethyl malonate and its derivatives should be pure. Distill if necessary.

• Optimize Thermal Conditions:

  • Some condensations require significant thermal energy. A typical procedure involves heating a mixture of diethyl malonate, triethyl orthoformate, and the primary amine, often in the presence of acetic anhydride, at reflux.

  • Protocol: In a flask equipped with a reflux condenser, combine 1.0 equivalent of the primary amine, 1.1 equivalents of diethyl malonate, and 1.2 equivalents of triethyl orthoformate. Add a catalytic amount of acetic acid (e.g., 0.1 equivalents). Heat the mixture to reflux (typically 120-140°C) and monitor by TLC.

• Consider Microwave Irradiation:

  • Microwave-assisted synthesis can dramatically reduce reaction times and improve yields by providing efficient and uniform heating.[9][10] This can be particularly effective for sluggish reactions.

Problem 2: Product is Contaminated with Persistent Impurities

Symptoms: The desired product is the major component, but purification by standard column chromatography or recrystallization fails to remove one or more persistent impurities.

Causality Analysis: This often occurs when a byproduct has a polarity and molecular weight very similar to the desired product. An example is the enamine intermediate formed from diethyl malonate and triethyl orthoformate.

Solutions & Protocols:

• Optimize the Reaction Stoichiometry:

  • Try using a slight excess (1.1-1.2 equivalents) of the amine relative to the orthoformate/malonate component to ensure the complete conversion of any electrophilic intermediates.

• Alternative Purification Techniques:

  • Vacuum Distillation: N-alkyl iminomalonates are often high-boiling liquids. If thermally stable, vacuum distillation can be an excellent method for separating them from less volatile or non-volatile impurities.

  • Acid/Base Extraction: If your product is stable to transient changes in pH, you can sometimes remove basic or acidic impurities through a carefully controlled aqueous workup. However, be cautious, as the imine and ester groups can be labile.[3]

• Chemical Scavenging:

  • If unreacted amine is the issue, it can sometimes be removed by washing with a dilute acid solution (e.g., 1M HCl), provided the N-alkyl iminomalonate product is not acid-sensitive.

Data Summary: Reaction Conditions

Parameter	Condition 1: Thermal	Condition 2: Catalytic	Notes
Reagents	Amine, Dialkyl Malonate, Triethyl Orthoformate	Amine, Dialkyl Malonate, Aldehyde/Ketone	Orthoformate route is common for imines.[1]
Catalyst	Acetic Acid (catalytic) or None (neat)	Piperidine, Boric Acid, Zn(OTf)₂	Catalyst choice depends on the specific pathway.[6][8]
Temperature	120 - 160 °C (Reflux)	Room Temperature to 80 °C	Catalytic methods often allow for milder conditions.
Solvent	Toluene, Xylene, or Solvent-free	Ethanol, Acetonitrile, Dichloromethane	Anhydrous conditions are generally recommended.
Typical Yield	40 - 70%	60 - 95%	Catalytic methods can offer improved yields.

Visualizing the Workflow

A logical workflow is critical for successful synthesis and troubleshooting. The following diagram outlines the key stages and decision points.

Caption: General workflow for the synthesis and purification of N-alkyl iminomalonates.

References

• Master Organic Chemistry. Knoevenagel Condensation Reaction. [Link]

• Al-Warhi, T., et al. (2023). One-Pot Synthesis of Knoevenagel Condensation Products Using Boric Acid as a Catalyst. Eng. Proc. [Link]

• Wikipedia. Knoevenagel condensation. [Link]

• Organic Syntheses. DI-tert-BUTYL MALONATE. [Link]

• SciELO México. Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity. [Link]

• Organic Chemistry Portal. Knoevenagel Condensation Doebner Modification. [Link]

• ScienceDirect. Synthesis of N-Alkyl Amino Acids. [Link]

• ACS Publications. Exploiting N-Centered Umpolung Reactivity of α-Iminomalonates for the Synthesis of N-Sulfenylimines and Sulfonamides. [Link]

• National Center for Biotechnology Information. On the hydrolysis of diethyl 2-(perfluorophenyl)malonate. [Link]

• Wiley Online Library. Highly Efficient Synthesis of N‐Alkyl‐α‐amino Acid Methyl Esters by Microwave Irradiation. [Link]

• ACS Figshare. Exploiting N‑Centered Umpolung Reactivity of α‑Iminomalonates for the Synthesis of N‑Sulfenylimines and Sulfonamides. [Link]

• ResearchGate. An umpolung reaction of α-iminonitriles and an application to the synthesis of aminomalononitriles. [Link]

• ResearchGate. Synthesis of 2l from 1l using diethyl malonate and subsequent tosylation to yield 3l. [Link]

• ResearchGate. Exploiting N-Centered Umpolung Reactivity of α-Iminomalonates for the Synthesis of N-Sulfenylimines and Sulfonamides. [Link]

• ChemRxiv. Synthesis of Secondary Amines via Self-Limiting Alkylation of N-Aminopyridinium Salts. [Link]

• National Center for Biotechnology Information. Direct N-alkylation of unprotected amino acids with alcohols. [Link]

• PubMed. N-Alkyl-α-amino acids in Nature and their biocatalytic preparation. [Link]

• MDPI. One-Pot Reactions of Triethyl Orthoformate with Amines. [Link]

• Google Patents. Process for the synthesis of n-alkylated alpha-amino acids and their esters, use in the synthesis of carboxyalkyl dipeptides.

• National Center for Biotechnology Information. The Mannich Reaction of Malonates with Simple Imines Catalyzed by Bifunctional Cinchona Alkaloids: Enantioselective Synthesis of β-Amino Acids. [Link]

• Indian Journal of Chemistry. An improved procedure of Miyashita protocol for the preparation of ureidomethylene derivatives of 1,3-dicarbonyl compounds. [Link]

• Wikipedia. Amine alkylation. [Link]

• National Center for Biotechnology Information. Three-Component Reaction of Diamines with Triethyl Orthoformate and Diethyl Phosphite and Anti-Proliferative and Antiosteoporotic Activities of the Products. [Link]

• PubMed. Exploiting N-Centered Umpolung Reactivity of α-Iminomalonates for the Synthesis of N-Sulfenylimines and Sulfonamides. [Link]

• ResearchGate. One-Pot Reactions of Triethyl Orthoformate with Amines. [Link]

• Organic Chemistry Portal. O'Donnell Amino Acid Synthesis. [Link]

• Semantic Scholar. Aqueous N-alkylation of amines using alkyl halides: direct generation of tertiary amines under microwave irradiation. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 3. On the hydrolysis of diethyl 2-(perfluorophenyl)malonate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Amine alkylation - Wikipedia [en.wikipedia.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. semanticscholar.org [semanticscholar.org]

Impact of solvent choice on Diisopropyl 2-oxomalonate reactivity.

Welcome to the technical support center for Diisopropyl 2-oxomalonate (DIPM). This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of using this versatile reagent. My objective is to provide not just protocols, but a deeper understanding of the causality behind experimental choices, particularly concerning the critical role of the solvent. By understanding why a particular solvent is chosen, you can better troubleshoot issues, optimize your reactions, and unlock the full synthetic potential of DIPM.

Part 1: Frequently Asked Questions (FAQs) on Solvent Selection

This section addresses common high-level questions regarding solvent choice in reactions involving Diisopropyl 2-oxomalonate.

Q1: How does the general polarity of a solvent impact the reactivity of Diisopropyl 2-oxomalonate?

A: Solvent polarity is a paramount factor that governs both reaction rates and mechanisms. Diisopropyl 2-oxomalonate's reactivity often hinges on the formation of charged or highly polar intermediates, such as enolates in condensation reactions or zwitterions in the Baylis-Hillman reaction.[1][2]

• Polar Aprotic Solvents (e.g., DMF, DMSO, THF, Acetonitrile): These are frequently the solvents of choice. They possess high dielectric constants that can stabilize charged intermediates and transition states, often accelerating the reaction. For instance, in SN2-type alkylations of the corresponding malonate enolate, polar aprotic solvents solvate the counter-ion (like Na⁺) but leave the nucleophilic enolate relatively "bare," enhancing its reactivity.[3][4] In Knoevenagel condensations, polar aprotic solvents like DMF have been shown to be superior in terms of conversion, selectivity, and reaction time compared to nonpolar or protic options.[5]

• Polar Protic Solvents (e.g., Ethanol, Methanol, Water): These solvents can be problematic. While they can dissolve the reactants, their acidic protons can hydrogen-bond with and stabilize the nucleophilic enolate, reducing its reactivity.[4] More critically, in base-catalyzed reactions, they can compete with the malonate for the base and can also lead to undesired side reactions like transesterification or hydrolysis of the ester groups.[4] However, for certain reactions like the Baylis-Hillman, alcohols such as isopropanol can sometimes be used effectively, acting as both a solvent and a proton source for the final steps of the mechanism.[6]

• Nonpolar Solvents (e.g., Toluene, Hexane, Diethyl Ether): These solvents are generally poor choices for reactions involving charged intermediates due to their inability to provide stabilization. This often leads to very slow reaction rates or complete inhibition.[5] They may be suitable for the workup and extraction phases of a reaction but are less commonly used for the reaction itself unless specific conditions, like high temperatures for thermal condensations, are employed.[7]

Q2: My reaction requires forming the enolate of a malonate derivative. Why is it critical to use an anhydrous solvent?

A: The use of anhydrous (dry) solvents is absolutely essential when generating an enolate or any strong nucleophile. The alpha-proton of a malonate is acidic, but water is a much stronger acid and will readily protonate the enolate once it's formed, quenching the nucleophile and halting your desired reaction.[8] This effectively destroys your reagent on a stoichiometric basis.

Common sources of water contamination include:

• Improperly dried glassware.

• Solvents from a bottle that has been opened multiple times.

• Atmospheric moisture.

Best Practices:

• Always flame- or oven-dry your glassware before use.[8]

• Use freshly distilled solvents or solvents from a sealed bottle or solvent purification system.

• Conduct the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to exclude moisture.

Q3: Can solvent choice help me control side reactions like dialkylation or self-condensation?

A: Yes, solvent choice, in conjunction with other parameters, is a powerful tool for controlling selectivity.

• Dialkylation: In the alkylation of malonates, the mono-alkylated product can sometimes be deprotonated again and react with a second equivalent of the alkylating agent. Using a polar aprotic solvent can sometimes favor C-alkylation over O-alkylation.[3] However, the most effective control is typically achieved by carefully controlling stoichiometry and the rate of addition of the alkylating agent.[3]

• Self-Condensation (Aldol-type): Diisopropyl 2-oxomalonate itself doesn't have alpha-protons on the ketone for self-condensation. However, in reactions with other ketones or aldehydes, solvent choice can influence the rates of competing pathways. For sluggish reactions like the Baylis-Hillman, using a solvent that accelerates the desired pathway can help it outcompete decomposition or side reactions.[6]

Part 2: Troubleshooting Guide for Common Experimental Issues

This guide provides solutions to specific problems you may encounter during your experiments.

Observed Problem	Probable Cause (Solvent-Related)	Recommended Solution(s)
Low or No Yield in Knoevenagel Condensation	The chosen solvent is inhibiting the reaction. Protic solvents (e.g., ethanol) can slow the reaction by stabilizing the enolate. Nonpolar solvents (e.g., toluene) may not adequately stabilize the polar intermediates.[5]	Switch to a polar aprotic solvent. DMF is often an excellent choice, demonstrating high conversion and selectivity in short reaction times.[5] Alternatively, consider solvent-free conditions with microwave irradiation, which can also be highly effective.[9]
Baylis-Hillman Reaction is Extremely Slow	The Baylis-Hillman reaction is notoriously slow. The solvent may not be sufficiently polar to stabilize the zwitterionic intermediate formed after the initial nucleophilic attack.[2][6]	Increase solvent polarity. Try DMF or DMSO. For some substrates, a protic solvent like isopropanol can be beneficial.[6] Consider using a Lewis acid co-catalyst, which can accelerate the reaction.[6] High pressure can also be used to overcome the negative volume of activation.[6]
Formation of a Crystalline Precipitate (Reagent Inactivation)	Diisopropyl 2-oxomalonate, like its diethyl analogue, likely reacts with water to form a stable dihydrate.[10] This hydrate is unreactive as an electrophile in many reactions.	Ensure strictly anhydrous conditions. Use oven-dried glassware and anhydrous solvents.[8] If the reagent has been exposed to air, it may need to be purified or purchased fresh.
Poor Solubility of Reactants or Catalyst	The solvent does not effectively dissolve all components of the reaction mixture, leading to a heterogeneous mixture and poor reaction kinetics.	Change the solvent system. If using a nonpolar solvent, switch to a more polar one like THF or Dichloromethane. If solubility in a single solvent is an issue, consider a co-solvent system (e.g., adding DMF or DMSO to THF) to improve dissolution.[3]
Unexpected Byproduct Suggests Hydrolysis or Transesterification	The presence of water or an alcohol solvent (especially with a base or acid catalyst) has cleaved one or both of the isopropyl ester groups.	Use a non-nucleophilic polar aprotic solvent like THF, Acetonitrile, or DMF. Maintain anhydrous conditions throughout the reaction and workup.[4] If an alcohol must be used, using isopropanol will prevent transesterification, although hydrolysis remains a risk if water is present.

Part 3: Key Experimental Protocols & Workflows

Protocol 1: Optimized Knoevenagel Condensation with Benzaldehyde

This protocol details the condensation of Diisopropyl 2-oxomalonate with benzaldehyde, a foundational C-C bond-forming reaction. The choice of a polar aprotic solvent is highlighted for its efficiency.

1. Reagent and Glassware Preparation:

• Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser under vacuum and allow it to cool under a nitrogen atmosphere.
• Ensure Diisopropyl 2-oxomalonate, benzaldehyde, and piperidine are from freshly opened or properly stored containers.
• Use anhydrous N,N-Dimethylformamide (DMF) as the solvent.

2. Reaction Setup and Execution:

• To the flask, add Diisopropyl 2-oxomalonate (1.0 eq.) and freshly distilled benzaldehyde (1.0 eq.).
• Add anhydrous DMF (approx. 5-10 mL per mmol of the malonate).
• Add a catalytic amount of piperidine (0.1 eq.) to the solution. The base is crucial for deprotonating the malonate to form the nucleophilic enolate.[1]
• Heat the reaction mixture to 60-80 °C. Rationale: Gentle heating often accelerates the dehydration step without promoting side reactions.
• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting materials are consumed.

3. Workup and Purification:

• Cool the reaction mixture to room temperature.
• Pour the mixture into a separatory funnel containing water and ethyl acetate.
• Wash the organic layer sequentially with 1 M HCl (to remove piperidine), water, and finally a saturated brine solution.[1]
• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
• Purify the crude product by column chromatography on silica gel to obtain the pure α,β-unsaturated product.

Logical Workflow for Solvent Selection

This diagram provides a decision-making framework for selecting an appropriate solvent system for your DIPM reaction.

Caption: A decision tree for selecting a starting solvent for reactions with DIPM.

Knoevenagel Condensation: Solvent-Mediated Mechanism

The following diagram illustrates the key steps of the Knoevenagel condensation and highlights the role of the solvent.

Caption: Mechanism of the Knoevenagel condensation showing key solvent interactions.

References

• Benchchem. Application Notes and Protocols: Knoevenagel Condensation with Diethyl 2-(2-oxopropyl)
• Benchchem. Challenges in the scale-up of Diethyl 2-(2-oxopropyl)
• ChemRxiv.
• ResearchGate.
• Benchchem. Catalyst selection and optimization for Diethyl 2-(2-oxopropyl)
• Benchchem. A Comparative Guide to the Reactivity of Diethyl 2-(2-oxopropyl)
• Wikipedia. Baylis–Hillman reaction.
• Chemistry LibreTexts. 9.
• Knoevenagel Condensation Reaction Using Brønsted- Acidic Ionic Liquids as Green and Reusable C
• Wikipedia.
• NIH.
• Sigma-Aldrich.
• MDPI. Microwave-Assisted and Efficient Solvent-free Knoevenagel Condensation.
• Organic Chemistry Portal. Baylis-Hillman Reaction.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Baylis-Hillman Reaction [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Baylis–Hillman reaction - Wikipedia [en.wikipedia.org]
• 7. Malonates in Cyclocondensation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. mdpi.com [mdpi.com]
• 10. Diethyl oxomalonate - Wikipedia [en.wikipedia.org]

Technical Support Center: Temperature Control in Low-Temperature Amination Reactions

Welcome to the Technical Support Center for Low-Temperature Amination Reactions. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on achieving precise temperature control in your experiments. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges, ensuring the success, safety, and reproducibility of your low-temperature amination reactions.

The Critical Role of Temperature in Low-Temperature Amination

Low-temperature amination reactions are a cornerstone of modern organic synthesis, particularly in the pharmaceutical industry, where the generation of complex amines with high purity is paramount. Conducting these reactions at sub-ambient temperatures is often necessary to control selectivity (chemoselectivity, regioselectivity, and stereoselectivity), minimize side product formation, and manage the exothermic nature of many amination processes.[1][2] However, maintaining precise and stable low temperatures can be challenging. This guide will help you navigate these complexities.

Troubleshooting Guide: Common Temperature Control Issues

This section addresses specific problems you may encounter during your low-temperature amination reactions and provides actionable solutions.

Issue 1: Inability to Reach the Target Low Temperature

Question: My cooling system (recirculating chiller/cryostat) is on, but the reaction mixture is not reaching the setpoint temperature (e.g., -78 °C). What should I do?

Answer:

This is a common issue that can often be resolved with a systematic check of your setup.

Troubleshooting Steps:

• Verify Cooling System Functionality:

  • Chiller/Cryostat Alarms: Check the chiller for any error messages or alarm signals.[3] These can indicate issues like low coolant levels, pump overload, or internal faults.[3][4][5]

  • Coolant Level and Condition: Ensure the recirculating bath has a sufficient level of the appropriate coolant. The coolant should be clean and free of ice buildup, which can impede circulation.[5]

  • Condenser and Vents: Check that the condenser coils and ventilation ports on your chiller are clean and free of obstructions to ensure proper heat exchange.[5]

• Inspect the Reaction Setup:

  • Insulation: Inadequate insulation of the reaction vessel and transfer lines is a primary cause of heat gain. Ensure your reactor is well-insulated, for example, with a Dewar flask, and that any tubing is also insulated.[6]

  • Heat Load: The heat load from the reaction itself (if exothermic) or from the stirring mechanism might be greater than the cooling capacity of your system. Consider a more powerful chiller or reducing the reaction scale.

  • Solvent Choice: Ensure your chosen solvent is suitable for the target temperature and will not freeze. Solvent freezing can stop the reaction and damage equipment.[7][8][9]

• Check for Leaks:

  • Refrigerant Leaks: If you suspect a refrigerant leak in your chiller, contact a qualified technician for repair and recharging.[5][6]

Issue 2: Temperature Overshoot or Instability

Question: The temperature of my reaction is fluctuating significantly around the setpoint, or it overshoots the target temperature when cooling down. How can I achieve better stability?

Answer:

Temperature instability can lead to inconsistent reaction outcomes and the formation of impurities.

Troubleshooting Steps:

• Optimize Controller Settings:

  • PID Tuning: If your temperature controller has PID (Proportional-Integral-Derivative) settings, they may need to be tuned for the specific thermal mass of your reactor and solvent. Consult your controller's manual for auto-tuning procedures or guidelines for manual adjustment.

• Improve Heat Transfer:

  • Agitation: Ensure efficient and consistent stirring. Poor mixing can lead to the formation of localized hot or cold spots, causing the temperature probe to give a non-representative reading of the bulk solution.[10][11]

  • Jacketed Reactor Performance: For jacketed reactors, ensure the heat transfer fluid is circulating at an appropriate flow rate. Air bubbles in the circulation lines can reduce cooling efficiency.[12][13][14]

• Temperature Probe Placement and Calibration:

  • Probe Position: The temperature probe should be placed in the reaction mixture, away from the vessel walls, to get an accurate reading of the bulk temperature.

  • Calibration: Regularly calibrate your temperature probe against a certified reference thermometer, especially at the low temperatures you will be working at.[15][16][17][18][19] An ice-water bath (0 °C) is a simple and reliable calibration point.[17][18]

Issue 3: Runaway Exothermic Reaction

Question: I'm running a scaled-up amination reaction, and I'm concerned about the exotherm. How can I prevent a thermal runaway?

Answer:

Managing exothermic reactions is critical for safety and for preventing the formation of undesired by-products at elevated temperatures.[10][20]

Preventative Measures and Control Strategies:

• Characterize the Exotherm:

  • Calorimetry: Before scaling up, use reaction calorimetry (e.g., Differential Scanning Calorimetry - DSC) to determine the heat of reaction and the maximum temperature of the synthetic reaction (MTSR). This data is crucial for designing a safe process.[10]

• Control Reagent Addition:

  • Slow Addition: Add the limiting reagent slowly and at a controlled rate to allow the cooling system to dissipate the generated heat effectively.[20]

  • Sub-surface Addition: For larger scale reactions, consider adding the reagent below the surface of the reaction mixture to promote rapid mixing and heat dissipation.[21]

• Ensure Adequate Cooling Capacity:

  • System Sizing: The cooling system must be appropriately sized to handle the total heat output of the reaction.[10]

• Emergency Preparedness:

  • Quenching Plan: Have a well-defined quenching procedure in place to quickly stop the reaction in case of a temperature excursion.[21] This may involve the rapid addition of a pre-cooled quenching agent.

Frequently Asked Questions (FAQs)

Q1: Why is my reaction giving poor selectivity at low temperatures?

A1: Even at low temperatures, poor selectivity can occur due to several factors:

• Localized Heating: As mentioned in the troubleshooting guide, inadequate mixing can create "hot spots" where the temperature is significantly higher than the bulk solution, leading to side reactions.[22]

• Incorrect Temperature: The optimal temperature for selectivity may be very specific. A deviation of even a few degrees can sometimes favor an undesired reaction pathway.[23][24] It's crucial to have a well-calibrated temperature probe and a stable cooling system.

• Reagent Addition Rate: Adding a reagent too quickly, even at a low bulk temperature, can cause localized warming at the point of addition, affecting selectivity.

Q2: How does solvent viscosity at low temperatures affect my reaction?

A2: As the temperature decreases, the viscosity of most solvents increases. This can have several consequences:

• Reduced Mixing Efficiency: Higher viscosity makes it more difficult to achieve efficient mixing, which can lead to poor heat transfer and localized temperature gradients.[25]

• Slower Reaction Rates: Increased viscosity can slow down the diffusion of reactants, leading to a decrease in the reaction rate.

• Pumping a and a Circulation Issues: In systems with recirculating coolants or reagents, high viscosity can strain pumps and reduce flow rates.

To mitigate these effects, choose a solvent with a low freezing point and a viscosity that remains manageable at the target reaction temperature. You may also need to use a more powerful overhead stirrer to ensure adequate mixing.

Q3: What are the best practices for setting up a low-temperature amination reaction?

A3: For a successful and reproducible low-temperature amination, follow these best practices:

• Pre-cool the Reactor: Before adding any reagents, cool the reactor and solvent to the target temperature.

• Use an Inert Atmosphere: Many reagents used in amination reactions are sensitive to air and moisture. It is good practice to conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Calibrate Your Thermometer: Ensure your temperature probe is accurately calibrated for the low-temperature range you are working in.[15][16][17][18][19]

• Ensure Proper Insulation: Insulate all exposed surfaces of the reactor and any transfer lines to minimize heat gain from the surroundings.[6]

• Monitor the Reaction: Use appropriate analytical techniques (e.g., TLC, LC-MS, GC-MS) to monitor the progress of the reaction.

Q4: What are the key safety considerations for working with cryogenic liquids like liquid nitrogen?

A4: Working with cryogenic liquids requires strict adherence to safety protocols:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including cryogenic gloves, a face shield over safety goggles, a lab coat, and closed-toe shoes.[26][27][28]

• Ventilation: Work in a well-ventilated area to prevent the displacement of oxygen by the vaporizing cryogenic liquid, which can lead to asphyxiation.[28][29][30]

• Proper Storage: Store cryogenic liquids in approved, properly vented containers (Dewars).[26][27][29] Never seal a container of cryogenic liquid, as the pressure buildup from vaporization can cause an explosion.[27][30]

• Material Compatibility: Be aware that some materials, like carbon steel and certain plastics, can become brittle and fracture at cryogenic temperatures.[29][30]

Experimental Protocols and Data

Table 1: Common Cooling Baths for Low-Temperature Reactions

Cooling Agent	Temperature (°C)	Notes
Ice/Water	0	Simple and readily available.
Ice/Salt (NaCl)	-10 to -20	The eutectic mixture provides a stable low temperature.
Dry Ice/Acetone or Isopropanol	-78	A very common and effective cooling bath. Use with caution due to the flammability of acetone.
Liquid Nitrogen	-196	Used for very low-temperature reactions. Requires careful handling and a well-insulated setup.

Protocol: Calibration of a Low-Temperature Probe using an Ice Bath

• Prepare the Ice Bath: Fill an insulated container (e.g., a Dewar flask) with crushed ice made from distilled water. Add enough distilled water to create a slush, ensuring good thermal contact.[17]

• Insert Probes: Place both your thermometer probe and a certified reference thermometer into the center of the ice bath.

• Equilibrate: Allow both probes to equilibrate for several minutes, stirring the slush gently.

• Record Readings: Record the temperature readings from both your probe and the reference thermometer.

• Calculate Offset: The difference between the two readings is the offset of your probe at 0 °C. If your controller allows for it, apply this offset to correct the reading.

Visualizations

Diagram 1: Troubleshooting Workflow for Cooling Issues

Caption: A step-by-step workflow for diagnosing issues when a reaction fails to reach the desired low temperature.

Diagram 2: Managing Exothermic Reactions

Caption: A logical flow diagram outlining the key stages for safely managing exothermic low-temperature amination reactions.

References

• Current time information in Amsterdam, NL. (n.d.). Google.

• Comprehensive Guide to Reactor Jacket Heating and Cooling Units: Essential Temperature Control in Industrial Processes. (n.d.). LNEYA. Retrieved April 2, 2026, from [Link]

• Reasons and Troubleshooting Methods for the Chiller not Starting. (2022, August 12). LNEYA. Retrieved April 2, 2026, from [Link]

• Troubleshooting. (n.d.). USA Lab. Retrieved April 2, 2026, from [Link]

• Chiller Troubleshooting Guide: Common Problems & Solutions. (2026, March 27). Cold Shot Chillers. Retrieved April 2, 2026, from [Link]

• How Does A Jacketed Reactor Handle Heat-sensitive Reactions?. (2024, December 16). Achieve Chem. Retrieved April 2, 2026, from [Link]

• How to calibrate a temperature probe: a step-by-step guide. (2024, October 16). Fuji Electric France. Retrieved April 2, 2026, from [Link]

• How to Get Best Results from a Jacketed Lab Reactor?. (2025, February 18). K-Jhil. Retrieved April 2, 2026, from [Link]

• Cryogenic Safety Procedures: Essential Guidelines for Safe Handling. (2025, February 11). Lab Manager. Retrieved April 2, 2026, from [Link]

• Cryogenic Liquids Safety. (n.d.). University of California, Santa Cruz. Retrieved April 2, 2026, from [Link]

• How to deal with the equipment failure alarm of the recirculation chiller. (n.d.). Lneya. Retrieved April 2, 2026, from [Link]

• Freezing Point Depression. (n.d.). Purdue University. Retrieved April 2, 2026, from [Link]

• Recirculating Chiller Trouble Shooting. (n.d.). BV Thermal Systems. Retrieved April 2, 2026, from [Link]

• Working with Exothermic Reactions during Lab and Scale up. (2023, October 12). Amar Equipment. Retrieved April 2, 2026, from [Link]

• Thermometer calibration at low temperatures. (n.d.). Klasmeier. Retrieved April 2, 2026, from [Link]

• Jacketed Reactors: A Comprehensive Guide. (2025, November 19). GlasKeller. Retrieved April 2, 2026, from [Link]

• How to Calibrate a Temperature Probe. (2019, April 5). Advanced Energy. Retrieved April 2, 2026, from [Link]

• Testing and Calibrating Probes. (n.d.). Tekon Electronics. Retrieved April 2, 2026, from [Link]

• The Effect of Freezing on Reactions with Environmental Impact. (n.d.). Request PDF. Retrieved April 2, 2026, from [Link]

• Reactor Troubleshooting and Solutions. (2024, July 15). Jinzong Machinery. Retrieved April 2, 2026, from [Link]

• Control Strategies For Managing Exothermic Reactions In Flow. (2025, September 3). Patsnap Eureka. Retrieved April 2, 2026, from [Link]

• Heterogeneous Catalysts in the Reductive Amination of Alcohols. (2023, October 18). Encyclopedia.pub. Retrieved April 2, 2026, from [Link]

• Jacketed Reactors | Temperature Control for Glass Vessels. (n.d.). Mettler Toledo. Retrieved April 2, 2026, from [Link]

• Modeling of Freezing Phenomena Induced by Chemical Reactions. (2009, July 22). ACS Publications. Retrieved April 2, 2026, from [Link]

• H&S Section 7: Safe Handling of Cryogenic Liquids. (n.d.). College of Chemistry, University of California, Berkeley. Retrieved April 2, 2026, from [Link]

• Selectivity-Controlling Factors in Catalytic Methanol Amination Studied by Isotopically Modulated Excitation IR Spectroscopy. (2021, March 12). ACS Publications. Retrieved April 2, 2026, from [Link]

• Low-Temperature Reductive Amination of Carbonyl Compounds over Ru Deposited on Nb2O5·nH2O. (2018, December 19). ACS Publications. Retrieved April 2, 2026, from [Link]

• How to Calibrate Temperature Probes. (2024, April 8). FireBoard Labs. Retrieved April 2, 2026, from [Link]

• Handling Reaction Exotherms – A Continuous Approach. (2022, June 1). Chemical Industry Journal. Retrieved April 2, 2026, from [Link]

• The effect of freezing on reactions with environmental impact. (2013, November 19). PubMed. Retrieved April 2, 2026, from [Link]

• CRYOGENICS SAFETY. (n.d.). Bhabha Atomic Research Centre. Retrieved April 2, 2026, from [Link]

• Solvent and Temperature Effects on the Reduction and Amination Reactions of Electrophiles by Lithium Dialkylaminoborohydrides. (2007, January 11). ACS Publications. Retrieved April 2, 2026, from [Link]

• Ambient-Temperature Synthesis of Primary Amines via Reductive Amination of Carbonyl Compounds. (2020, June 16). ACS Publications. Retrieved April 2, 2026, from [Link]

• Freezing-point depression. (n.d.). Wikipedia. Retrieved April 2, 2026, from [Link]

• How does temperature affect selectivity?. (n.d.). ResearchGate. Retrieved April 2, 2026, from [Link]

• Safe handling of cryogenic liquids. (n.d.). Air Products. Retrieved April 2, 2026, from [Link]

• CRYOGENICS GUIDELINES. (n.d.). Concordia University. Retrieved April 2, 2026, from [Link]

• Managing heat transfer in continuous flow at scale. (2021, April 27). Stoli Chem. Retrieved April 2, 2026, from [Link]

• Low temperature ammonia synthesis by surface protonics over metal supported catalysts. (n.d.). Faraday Discussions (RSC Publishing). Retrieved April 2, 2026, from [Link]

• Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Generating Sterically Hindered Amine. (2022, July 10). MDPI. Retrieved April 2, 2026, from [Link]

• Troubleshooting CSTR Reactor Problems: A Guide. (2025, August 18). Zhanghua Dryer. Retrieved April 2, 2026, from [Link]

• A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. (2023, January 29). Preprints.org. Retrieved April 2, 2026, from [Link]

• Understanding Cryogenic Reactors. (n.d.). Padmatech Industries Pvt. Ltd. Retrieved April 2, 2026, from [Link]

• C2-Selective, Functional-Group-Divergent Amination of Pyrimidines by Enthalpy-Controlled Nucleophilic Functionalization. (2022, February 23). PubMed. Retrieved April 2, 2026, from [Link]

• Aminations of Aryl Bromides in Water at Room Temperature. (n.d.). PMC - NIH. Retrieved April 2, 2026, from [Link]

• Going Low Temperature. (n.d.). Pharmaceutical Technology. Retrieved April 2, 2026, from [Link]

• Some - Fundamentals of Cryogenic and Module Engineering. (n.d.). DESY. Retrieved April 2, 2026, from [Link]

• Homogeneous catalysis at its edge: high-temperature Ru-catalysed amination of alcohols under continuous flow conditions. (n.d.). TU Dortmund. Retrieved April 2, 2026, from [Link]

• Question about reductive amination reaction procedure. (2025, March 7). Reddit. Retrieved April 2, 2026, from [Link]

• Synthesis of Amides from Amines and Esters Under Hydrothermal Conditions. (2026, February 5). PMC - NIH. Retrieved April 2, 2026, from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Managing heat transfer in continuous flow at scale — Stoli Chem [stolichem.com]
• 3. lneya.com [lneya.com]
• 4. lneya-online.com [lneya-online.com]
• 5. Chiller Troubleshooting Guide: Common Problems & Solutions [waterchillers.com]
• 6. usalab.com [usalab.com]
• 7. Freezing Point Depression [chem.purdue.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Freezing-point depression - Wikipedia [en.wikipedia.org]
• 10. amarequip.com [amarequip.com]
• 11. filter-dryer.com [filter-dryer.com]
• 12. lneya-online.com [lneya-online.com]
• 13. achievechem.com [achievechem.com]
• 14. How to Get Best Results from a Jacketed Lab Reactor? [kjhil.com]
• 15. How to calibrate a temperature sensor: a step-by-step guide | Fuji Electric [fujielectric.fr]
• 16. Thermometer calibration at low temperatures - Klasmeier [klasmeier.com]
• 17. How to Calibrate a Temperature Probe | Advanced Energy [advancedenergy.com]
• 18. tekonelectronics.com [tekonelectronics.com]
• 19. How to Calibrate Temperature Probes - FireBoard Labs [fireboard.com]
• 20. Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal [chemicalindustryjournal.co.uk]
• 21. pdf.benchchem.com [pdf.benchchem.com]
• 22. Control Strategies For Managing Exothermic Reactions In Flow [eureka.patsnap.com]
• 23. pubs.acs.org [pubs.acs.org]
• 24. researchgate.net [researchgate.net]
• 25. pharmtech.com [pharmtech.com]
• 26. Cryogenic Safety Procedures: Essential Guidelines for Safe Handling | Lab Manager [labmanager.com]
• 27. H&S Section 7: Safe Handling of Cryogenic Liquids | College of Chemistry [chemistry.berkeley.edu]
• 28. airproducts.com [airproducts.com]
• 29. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 30. iitb.ac.in [iitb.ac.in]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Characterization of Secondary Amines Synthesized via Kurti Amination

Introduction

Secondary amines are a cornerstone of modern chemistry, forming the structural backbone of countless pharmaceuticals, agrochemicals, and functional materials. Their synthesis, therefore, is a topic of paramount importance in both academic and industrial research. While classical methods like reductive amination and Buchwald-Hartwig amination have been workhorses in the field, they often require harsh conditions or expensive catalysts. The advent of the Kurti amination has provided a powerful alternative, enabling the direct C-H amination of arenes and heteroarenes under remarkably mild, metal-free conditions.

This guide provides an in-depth, comparative analysis of the characterization of secondary amines synthesized via the Kurti amination. As Senior Application Scientists, we understand that a synthetic method is only as good as the purity and structural integrity of the compound it produces. Here, we move beyond simple protocols to explain the causality behind experimental choices, offering a self-validating framework for researchers, scientists, and drug development professionals to rigorously confirm their synthetic outcomes. We will compare the impurity profiles and characterization nuances of products derived from Kurti amination against those from traditional methods, supported by experimental data and detailed workflows.

The Kurti Amination: A Metal-Free Approach to C-N Bond Formation

The Kurti amination is a direct C–H amination reaction that utilizes an organic oxidant and a base to couple an amine with an arene. A key feature of this reaction is its ability to proceed without the need for a transition metal catalyst, which simplifies purification by eliminating a significant source of potential contamination. The generally accepted mechanism involves the formation of a nitrogen-centered radical cation, which then undergoes addition to the arene.

The reaction's mild conditions and broad functional group tolerance make it an attractive method for late-stage functionalization in complex molecule synthesis. However, as with any synthetic method, a thorough characterization is essential to confirm the desired product's identity and purity.

A Comparative Guide to Electrophilic Aminating Agents: Diisopropyl 2-Oxomalonate vs. Traditional Reagents

In the landscape of modern synthetic chemistry, the formation of carbon-nitrogen (C-N) bonds remains a cornerstone of molecular construction, pivotal to the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Electrophilic amination, where a carbon nucleophile attacks an electrophilic nitrogen source, represents a powerful strategy for forging these critical linkages.[1][2] This guide provides a detailed comparison of the diisopropyl 2-oxomalonate platform with other prominent classes of electrophilic aminating agents.

This analysis, presented from the perspective of a senior application scientist, moves beyond a simple cataloging of reagents. It delves into the mechanistic philosophies that differentiate these tools, offering insights into the causality behind experimental choices to empower researchers in drug development and synthetic chemistry to make informed decisions. We will explore the unique "umpolung" or polarity reversal strategy offered by diisopropyl 2-oxomalonate and contrast it with direct amination approaches using azodicarboxylates, oxaziridines, and hydroxylamine derivatives.

The "Umpolung" Strategy: Diisopropyl 2-Oxomalonate

Diisopropyl 2-oxomalonate is not, in itself, an electrophilic aminating agent. Instead, it serves as a highly effective precursor or platform for reversing the inherent nucleophilicity of primary amines, a concept known as "N-umpolung".[3][4] The process involves a simple condensation reaction between a primary amine (R-NH₂) and diisopropyl 2-oxomalonate. The presence of two sterically bulky and electron-withdrawing isopropoxycarbonyl groups serves a dual purpose: it facilitates the high-yield formation of a stable N-alkyl iminomalonate and significantly increases the electrophilicity of the imine nitrogen.[4] This in situ-generated imine becomes the potent electrophilic aminating agent, ready to react with strong carbon nucleophiles like Grignard reagents or organolithiums to form unsymmetrical secondary amines, often without the need for transition-metal catalysts.[3]

This two-step, one-pot approach is elegant and powerful. It circumvents the challenges associated with preparing and handling many traditional electrophilic nitrogen sources, which are often unstable, sensitive, or hazardous.[4]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Electrophilic amination - Wikipedia [en.wikipedia.org]
• 3. Diisopropyl 2-oxomalonate = 95 73972-39-1 [sigmaaldrich.com]
• 4. pubs.acs.org [pubs.acs.org]

A Paradigm Shift in Amine Synthesis: The Strategic Advantages of Diisopropyl 2-Oxomalonate

In the landscape of modern drug discovery and development, the synthesis of complex amines remains a cornerstone of medicinal chemistry. Amines are ubiquitous pharmacophores, integral to the structure and function of a vast array of therapeutic agents. However, the traditional methods for their synthesis, while foundational, are often beset by limitations in scope, functional group tolerance, and the ability to construct sterically hindered C-N bonds. This guide presents a comprehensive comparison of a modern, strategic alternative—diisopropyl 2-oxomalonate—against classical amination methodologies, supported by mechanistic insights and experimental data.

The Challenge: Navigating the Constraints of Traditional Amination

For decades, the synthetic chemist's toolkit for amine synthesis has been dominated by several key methodologies, each with its inherent drawbacks:

• Reductive Amination: A workhorse reaction involving the condensation of a carbonyl compound with an amine to form an imine, which is subsequently reduced. While widely used, this method struggles with the synthesis of sterically hindered amines and can be complicated by over-alkylation and the instability of the intermediate imine.[1][2]

• Buchwald-Hartwig Amination: A powerful palladium-catalyzed cross-coupling reaction that has revolutionized the synthesis of arylamines.[3] However, it relies on expensive and often air-sensitive catalysts and ligands, and the synthesis of alkylamines, particularly those with significant steric bulk, can be challenging.[4][5]

• Ullmann Condensation: A copper-catalyzed method for forming C-N bonds, typically requiring harsh reaction conditions (high temperatures) and often suffering from limited substrate scope and functional group compatibility.[3]

These traditional approaches generally rely on the nitrogen atom of the amine acting as a nucleophile. This inherent reactivity profile creates a significant challenge when the target is a sterically congested secondary amine, where nucleophilic attack is sterically and electronically disfavored.

A New Strategy: N-Umpolung Amination with Diisopropyl 2-Oxomalonate

Diisopropyl 2-oxomalonate introduces a paradigm shift in amine synthesis through the concept of "N-umpolung," or the reversal of the nitrogen atom's polarity. Instead of acting as a nucleophile, the nitrogen of a primary amine is converted into an electrophilic center, which can then be attacked by a carbon-based nucleophile. This is achieved in a robust, two-step sequence that overcomes many of the limitations of traditional methods.

The key to this strategy is the use of diisopropyl 2-oxomalonate, a sterically hindered keto-malonate.[6] The bulky isopropoxy groups play a crucial role in stabilizing the key intermediate, an iminomalonate, rendering it sufficiently stable for isolation and subsequent reaction.[6]

The Two-Step Process: A Symphony of Reactivity

Step 1: Formation of the Electrophilic Iminomalonate

The first step involves a simple condensation reaction between a primary amine and diisopropyl 2-oxomalonate. This reaction proceeds readily to form a stable diisopropyl iminomalonate. The steric hindrance provided by the isopropyl esters prevents polymerization and other side reactions, leading to high yields of the desired electrophilic amine synthon.[6]

Step 2: Nucleophilic Addition to the Iminomalonate

The generated iminomalonate possesses an electrophilic C=N bond. In the second step, this electrophilic nitrogen synthon is reacted with a strong carbon-based nucleophile, such as a Grignard reagent. The nucleophile attacks the nitrogen atom, forming a new C-N bond and, after workup, yielding the desired unsymmetrical secondary amine. This step is notable for proceeding without the need for a transition metal catalyst, even at low temperatures.[6]

Comparative Analysis: Diisopropyl 2-Oxomalonate vs. Traditional Methods

The strategic advantages of the diisopropyl 2-oxomalonate approach become evident when compared directly with traditional amination methods.

Feature	Diisopropyl 2-Oxomalonate Method	Traditional Reductive Amination	Buchwald-Hartwig Amination
Synthesis of Sterically Hindered Amines	Highly effective for a wide range of sterically demanding primary and secondary amines.[6]	Often low-yielding or unsuccessful for hindered substrates due to steric hindrance in both imine formation and reduction.[7]	Can be challenging for bulky alkylamines; requires specialized, often expensive, ligands.[4]
Control of Over-Alkylation	Precise mono-alkylation to form secondary amines is inherent to the two-step process.	Prone to over-alkylation, leading to mixtures of secondary and tertiary amines, which can be difficult to separate.[1]	Generally provides good control over mono-arylation.
Reaction Conditions	Step 1: Mild condensation. Step 2: Low temperatures (e.g., -78 °C to rt), transition-metal-free.[6]	Requires a reducing agent (e.g., NaBH3CN, NaBH(OAc)3) and controlled pH.[2]	Requires a palladium catalyst, a phosphine ligand, and a strong base; often requires elevated temperatures.[5]
Functional Group Tolerance	The Grignard reagent in Step 2 can be sensitive to acidic protons and some carbonyl groups.	Tolerant of a range of functional groups, but the reducing agent can sometimes reduce other functionalities.	Can be sensitive to certain functional groups that interfere with the catalyst or base.[5]
Substrate Scope	Broad scope for both the primary amine and the nucleophile (Grignard reagents, organolithiums).[6]	Broad scope for non-hindered aldehydes, ketones, and amines.	Primarily used for aryl halides and triflates with a wide range of amines.
Atom Economy	Good, with the main byproduct being the malonate ester.	Good, with the main byproducts being water and the oxidized reducing agent.	Can be lower due to the use of stoichiometric base and the mass of the catalyst and ligand.

Experimental Protocols

Representative Experimental Protocol for the Synthesis of an Unsymmetrical Secondary Amine using Diisopropyl 2-Oxomalonate

Step 1: Synthesis of Diisopropyl (benzylidene)aminomalonate

• To a solution of benzylamine (1.0 eq) in anhydrous dichloromethane (0.5 M) is added diisopropyl 2-oxomalonate (1.05 eq).

• The reaction mixture is stirred at room temperature for 12-24 hours, or until the reaction is complete as monitored by TLC.

• The solvent is removed under reduced pressure to yield the crude diisopropyl (benzylidene)aminomalonate, which can often be used in the next step without further purification.

Step 2: Synthesis of N-benzyl-N-methylamine

• A solution of the crude diisopropyl (benzylidene)aminomalonate (1.0 eq) in anhydrous diethyl ether (0.2 M) is cooled to -78 °C in a dry ice/acetone bath under an inert atmosphere.

• A solution of methylmagnesium bromide (1.2 eq, 3.0 M in diethyl ether) is added dropwise to the cooled solution.

• The reaction mixture is stirred at -78 °C for 1 hour and then allowed to warm to room temperature and stirred for an additional 2-4 hours.

• The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

• The aqueous layer is extracted with diethyl ether (3 x 20 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired N-benzyl-N-methylamine.

Mechanistic Pathways: A Visual Representation

The distinct mechanisms of the diisopropyl 2-oxomalonate method and traditional reductive amination are illustrated below.

Caption: Workflow for Traditional Reductive Amination.

Conclusion: A New Frontier in Amine Synthesis

The diisopropyl 2-oxomalonate-mediated N-umpolung strategy represents a significant advancement in the synthesis of amines, particularly for challenging substrates such as sterically hindered secondary amines. Its operational simplicity, mild reaction conditions, and avoidance of expensive and sensitive transition metal catalysts in the key bond-forming step make it an attractive and sustainable alternative to traditional methods. For researchers, scientists, and drug development professionals, the adoption of this methodology can unlock new avenues for the design and synthesis of novel molecular entities with enhanced structural complexity and diversity. As the demand for more sophisticated and potent therapeutics continues to grow, the strategic implementation of innovative synthetic tools like diisopropyl 2-oxomalonate will be paramount to the future of medicinal chemistry.

References

• Alec, C. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Chemical and Pharmaceutical Research, 16(4), 125.

• Wikipedia. Buchwald–Hartwig amination. [Link]

• Wikipedia. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. [Link]

• Master Organic Chemistry. Reductive Amination, and How It Works. [Link]

• Pearson+. The two most general amine syntheses are the reductive amination.... [Link]

• Synthesis Spotlight. Buchwald–Hartwig Amination with Aqueous Ammonia. [Link]

• PubMed. Reductive Amination in the Synthesis of Pharmaceuticals. [Link]

• RSC Publishing. Tertiary amine synthesis via reductive coupling of amides with Grignard reagents. [Link]

• MDPI. Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Generating Sterically Hindered Amine. [Link]

• Periodica Polytechnica. Diisopropyl Malonate as Acylating Agent in Kinetic Resolution of Chiral Amines with Lipase B from Candida antarctica. [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link]

• University of Missouri–St. Louis. Experiment 25 – The Grignard Reaction. [Link]

• ScienceDirect. Comparative evaluation of chelators in the context of analysis of antibody oxidative stability. [Link]

• Wikipedia. Diethyl oxomalonate. [Link]

• Chem 333. Experiment 10: Grignard Reagent Preparation and Reaction. [Link]

• ChemRxiv. Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. [Link]

• PMC. Sequential O-Nitrosoaldol and Grignard Addition Process: A New Enantio- and Diastereoselective Entry to Chiral 1,2-Diols. [Link]

• Master Organic Chemistry. Synthesis Problems Involving Grignard Reagents. [Link]

• Google Patents.

• Organic Syntheses. Synthesis of Diethyl (1-Diazo-2-oxopropyl)phosphonate. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. jocpr.com [jocpr.com]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Diisopropyl 2-oxomalonate = 95 73972-39-1 [sigmaaldrich.com]
• 7. mdpi.com [mdpi.com]

Spectroscopic Analysis to Confirm Iminomalonate Formation: A Comparative Guide

By: Senior Application Scientist

Iminomalonates are highly versatile electrophilic intermediates critical in the synthesis of complex amino acids, arylglycines, and nitrogen-containing heterocycles. However, their inherent reactivity—particularly their susceptibility to hydrolysis and tautomerization—makes the definitive confirmation of their formation a significant analytical challenge.

This guide objectively compares the leading spectroscopic modalities used to validate iminomalonate formation, providing researchers with field-proven insights, causal explanations for experimental choices, and self-validating protocols to ensure scientific integrity[1].

The Analytical Challenge: Why Causality Matters

When synthesizing iminomalonates (e.g., via the condensation of an amine with a mesoxalate or oxidation of an aminomalonate), the primary analytical goal is to distinguish the newly formed C=N double bond from unreacted starting materials and potential hydrolysis byproducts.

• NMR Spectroscopy: The chemical shift of the imine carbon is highly sensitive to its electronic environment. The electron-withdrawing nature of the adjacent ester groups in malonates deshields the imine carbon, pushing its 13C signal downfield.

• Mass Spectrometry (LC-HRMS): Soft ionization techniques (like ESI) are required because the imine bond is fragile. Hard ionization can lead to premature fragmentation, masking the molecular ion peak.

• FT-IR Spectroscopy: The C=N stretching frequency provides orthogonal confirmation to NMR, but it can often overlap with the strong C=O stretches of the malonate esters.

Comparison of Analytical Modalities

To establish a robust, self-validating system, a multi-modal approach is required. Below is a comparison of the primary techniques used to confirm iminomalonate formation.

Table 1: Performance Comparison of Spectroscopic Techniques

Analytical Technique	Primary Diagnostic Marker	Sensitivity	Structural Resolution	Throughput	Cost per Sample
High-Field NMR ( 1H , 13C )	13C : Imine carbon (~150-160 ppm); 1H : Loss of amine protons.	Moderate	High (Definitive connectivity)	Low	High
Benchtop NMR (60-100 MHz)	1H : Disappearance of starting material peaks.	Low	Low (Overlapping signals)	High	Low
LC-HRMS (ESI-TOF)	Exact mass [M+H]+ within 5 ppm; specific fragmentation.	High	Moderate (Requires MS/MS)	Medium	High
FT-IR (ATR)	C=N stretch (~1620-1690 cm −1 ).	Low	Low (Functional group only)	High	Low
UV-Vis	Bathochromic shift due to extended conjugation[2].	Moderate	Low	High	Low

Data synthesized from standard analytical practices in organic synthesis[3].

Experimental Protocol: Synthesis and Spectroscopic Validation

To ensure trustworthiness, the following protocol represents a self-validating workflow for the synthesis and characterization of diethyl N -Boc-iminomalonate[1].

Phase 1: Reaction and Isolation

• Preparation: Dissolve diethyl 2-aminomalonate hydrochloride (1.0 equiv) in anhydrous dichloromethane (DCM) under an argon atmosphere.

• Oxidation/Condensation: Introduce the oxidant or specific reagent required for imine formation (e.g., NBS or a specific umpolung reagent) at -78 °C to prevent thermal degradation[4].

• Quenching: Quench the reaction strictly with cold, pH-neutral buffer to avoid acid-catalyzed hydrolysis of the sensitive imine bond.

• Extraction: Extract with ethyl acetate, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure (temperature < 25 °C).

Phase 2: Spectroscopic Validation

• FT-IR Screening: Place a neat drop of the crude oil onto an ATR crystal. Look for the emergence of a weak-to-moderate absorption band at 1640 cm −1 ( C=N stretch) and ensure the absence of broad N−H stretching bands (~3300 cm −1 ).

• High-Field NMR Analysis:

  • Dissolve 15 mg of the purified product in CDCl3​ (ensure the solvent is acid-free by passing it through basic alumina).

  • Acquire a 13C NMR spectrum. The definitive proof of iminomalonate formation is the presence of the imine carbon signal at δ 159.0 - 162.0 ppm [1].

  • Acquire a 1H NMR spectrum to confirm the integrity of the ethyl ester groups ( δ 4.30 ppm, multiplet; δ 1.30 ppm, triplet) and the absence of the α -proton of the starting malonate.

• LC-HRMS Confirmation: Dilute a 1 μ L aliquot in LC-MS grade acetonitrile. Run via ESI+ mode. Confirm the [M+H]+ peak matches the calculated exact mass within a 5 ppm error margin.

Analytical Workflow Visualization

The following diagram illustrates the logical causality and self-validating nature of the analytical workflow.

Figure 1: Multi-modal spectroscopic workflow for the definitive confirmation of iminomalonates.

Conclusion

Relying on a single analytical method to confirm iminomalonate formation is a critical failure point in methodology development. While FT-IR and LC-HRMS provide rapid, high-throughput screening capabilities, High-Field 13C NMR remains the gold standard for proving the exact electronic environment of the C=N bond. By integrating these techniques into a cohesive, self-validating protocol, researchers can confidently proceed with downstream functionalization, such as Grignard additions or umpolung reactions[3][4].

References

• Exploiting N-Centered Umpolung Reactivity of α-Iminomalonates for the Synthesis of N-Sulfenylimines and Sulfonamides Organic Letters - ACS Publications[Link][2]

• Practical Singly and Doubly Electrophilic Aminating Agents: A New, More Sustainable Platform for Carbon–Nitrogen Bond Formation Journal of the American Chemical Society[Link][4]

• Double nucleophilic addition to iminomalonate, leading to the synthesis of quaternary α-amino diesters and desymmetrization of the products RSC Advances / PMC[Link][3]

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Mechanistic Insights into Amine Umpolung: A Comparative Guide to the Kurti Reaction and Alternatives

Introduction: The Challenge of Amine Synthesis and the Concept of Umpolung

In the realm of organic synthesis, particularly in the development of pharmaceuticals and other bioactive molecules, the construction of carbon-nitrogen bonds to form amines is a cornerstone.[1] Traditionally, the nitrogen atom in an amine acts as a nucleophile due to its lone pair of electrons.[2] This inherent reactivity dictates the types of bonds that can be readily formed. However, this "normal" polarity can be synthetically limiting. The concept of "umpolung," or polarity inversion, offers a powerful strategy to overcome these limitations.[2][3][4] By temporarily reversing the polarity of a functional group, we can forge new bonds that would otherwise be inaccessible.[4] Amine umpolung, therefore, involves transforming the typically nucleophilic nitrogen into an electrophilic species, enabling reactions with a wide range of nucleophiles.[2][4]

This guide provides an in-depth analysis of the mechanistic studies surrounding a prominent amine umpolung strategy: the Kurti amine umpolung reaction. We will delve into the experimental evidence that underpins our understanding of this reaction, compare its performance and mechanistic pathways with alternative amine umpolung methodologies, and provide detailed protocols for key experiments. This information is intended to equip researchers, scientists, and drug development professionals with the knowledge to strategically implement these powerful synthetic tools.

The Kurti Amine Umpolung Reaction: A Mechanistic Deep Dive

The Kurti amine umpolung reaction has emerged as a significant method for the electrophilic amination of various nucleophiles. A central feature of this methodology is the generation of a highly reactive electrophilic amine equivalent from a suitable precursor. While the specific precursors and reaction conditions can vary, a common theme involves the use of O-acyl hydroxylamines or related species.

Proposed Mechanistic Pathways

Mechanistic investigations, including a combination of experimental and computational studies, have shed light on the potential pathways of the Kurti reaction.[5] These studies often point to two competing or parallel mechanisms: a polar (ionic) pathway and a radical pathway.

The Polar Pathway

The polar mechanism is often initiated by the activation of the amine precursor, typically an O-acyl hydroxylamine, by a catalyst or additive. This activation enhances the electrophilicity of the nitrogen atom, making it susceptible to nucleophilic attack.

Diagram: Proposed Polar Mechanism of the Kurti Amine Umpolung Reaction

Caption: A simplified representation of the polar pathway.

The Radical Pathway

In contrast, the radical mechanism involves the homolytic cleavage of the N-O bond in the amine precursor to generate a nitrogen-centered radical. This radical can then engage with a nucleophile in a radical-mediated process. The presence of radical initiators or the observation of byproducts characteristic of radical reactions can provide evidence for this pathway.

Diagram: Proposed Radical Mechanism of the Kurti Amine Umpolung Reaction

Caption: A simplified representation of the radical pathway.

Experimental Evidence and Mechanistic Probes

Distinguishing between these pathways requires carefully designed experiments. Key experimental approaches include:

• Radical Trapping Experiments: The addition of radical scavengers, such as TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl), can inhibit or quench reactions proceeding through a radical mechanism.[6] If the reaction rate or yield is significantly diminished in the presence of a radical trap, it provides strong evidence for the involvement of radical intermediates.

• Cyclic Voltammetry: This electrochemical technique can be used to determine the standard potentials of the reactants, which can provide insights into the feasibility of electron transfer steps that may be involved in radical pathways.[7]

• Spectroscopic Studies: Techniques like Electron Paramagnetic Resonance (EPR) spectroscopy can be employed to directly detect and characterize radical intermediates, such as nitroxyl radicals.[7][8][9][10]

• Computational Studies (DFT): Density Functional Theory (DFT) calculations are invaluable for modeling reaction pathways, calculating transition state energies, and predicting the relative favorability of polar versus radical mechanisms under different conditions.[5][11]

Comparison with Alternative Amine Umpolung Strategies

The Kurti reaction is one of several powerful methods for achieving amine umpolung. Understanding its advantages and disadvantages in comparison to other approaches is crucial for selecting the optimal synthetic strategy.

Electrophilic Amination with N-Haloamines

One of the earliest and most direct approaches to amine umpolung involves the use of N-haloamines (e.g., N-chloroamines or N-bromoamines). In this method, the halogen atom withdraws electron density from the nitrogen, rendering it electrophilic.

Mechanistic Comparison: The reaction of N-haloamines with nucleophiles generally proceeds through a polar, S(_N)2-type mechanism at the nitrogen atom.[4] This is in contrast to the Kurti reaction, which can exhibit dual mechanistic pathways.

Feature	Kurti Amine Umpolung	N-Haloamine-based Amination
Amine Precursor	O-Acyl hydroxylamines, iminoesters	N-Haloamines
Proposed Mechanism(s)	Polar and/or Radical	Predominantly Polar (S(_N)2 on N)
Key Intermediates	Activated complex, N-centered radicals	-
Scope	Broad, including C, N, O, and S-nucleophiles	Primarily C-nucleophiles (carbanions)
Reaction Conditions	Often requires a catalyst or additive	Typically requires a strong base to generate the nucleophile

Transition Metal-Catalyzed Amination

Transition metal catalysis has also been harnessed to achieve amine umpolung. For instance, palladium-catalyzed C-H amination reactions can proceed through an "umpolung" approach where the nitrogen atom of an aminating agent effectively acts as an electrophile.[12]

Mechanistic Comparison: These reactions often involve a catalytic cycle with distinct steps such as oxidative addition, migratory insertion, and reductive elimination. The "umpolung" character arises from the formation of a metal-nitrenoid or related intermediate where the nitrogen is electrophilic. A copper-catalyzed electrophilic amination of cyclopropanols also demonstrates an umpolung strategy, proceeding through a proposed Cu(I)/Cu(III) catalytic cycle.[6]

Feature	Kurti Amine Umpolung	Transition Metal-Catalyzed Amination
Catalyst	Can be metal-free or use simple catalysts	Requires a transition metal catalyst (e.g., Pd, Cu)
Proposed Mechanism(s)	Polar and/or Radical	Catalytic cycle (e.g., oxidative addition, reductive elimination)
Key Intermediates	Activated complex, N-centered radicals	Metal-nitrenoid, organometallic species
Scope	Broad nucleophile scope	Primarily focused on C-H functionalization
Functional Group Tolerance	Can be sensitive to redox-active groups	Can be sensitive to coordinating functional groups

Organocatalytic Asymmetric Imine Umpolung

A significant area of development has been in the organocatalytic asymmetric umpolung of imines.[13] In these reactions, a chiral organocatalyst, such as a cinchona alkaloid derivative, activates the imine to generate a 2-azaallyl anion intermediate. This nucleophilic intermediate then reacts with an electrophile, effectively achieving an umpolung of the typical imine reactivity.

Mechanistic Comparison: This approach relies on the generation of a nucleophilic azaallyl anion, which is a distinct strategy from the generation of an electrophilic nitrogen species in the Kurti reaction. The stereochemical outcome is controlled by the chiral catalyst.[11]

Feature	Kurti Amine Umpolung	Organocatalytic Imine Umpolung
Umpolung Strategy	Generates an electrophilic nitrogen	Generates a nucleophilic 2-azaallyl anion
Catalyst	Varies (can be non-catalytic)	Chiral organocatalyst
Key Intermediates	Activated complex, N-centered radicals	2-Azaallyl anion
Key Application	General electrophilic amination	Asymmetric synthesis of chiral amines
Stereocontrol	Not inherently stereoselective	High levels of enantioselectivity are achievable

Experimental Protocols

To facilitate the practical application of these concepts, detailed protocols for key mechanistic experiments are provided below.

Protocol 1: Radical Trapping Experiment with TEMPO

Objective: To probe for the involvement of radical intermediates in an amine umpolung reaction.

Materials:

• Amine precursor (e.g., O-benzoyl-N,N-dialkylhydroxylamine)

• Nucleophile

• Solvent (e.g., MeCN)

• Catalyst/additive (if required)

• TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl)

• Inert atmosphere setup (e.g., Schlenk line or glovebox)

• Standard glassware for organic synthesis

• Analytical instrumentation (e.g., GC-MS, LC-MS, or NMR)

Procedure:

• Set up two identical reaction vessels under an inert atmosphere.

• To each vessel, add the amine precursor (1.0 equiv), the nucleophile (1.2 equiv), and the solvent.

• To one of the vessels (the experimental group), add TEMPO (1.5 equiv). The other vessel will serve as the control.

• If the reaction requires a catalyst or additive, add it to both vessels simultaneously.

• Stir both reaction mixtures at the designated temperature.

• Monitor the progress of both reactions over time by taking aliquots and analyzing them by a suitable analytical technique (e.g., GC-MS or LC-MS).

• After a set period, or upon completion of the control reaction, quench both reactions.

• Isolate and quantify the product yield from both reactions.

Interpretation of Results:

• Significant inhibition or complete suppression of product formation in the presence of TEMPO strongly suggests a radical-mediated pathway.

• No significant change in reaction rate or yield indicates that a radical pathway is likely not the major operative mechanism.

Diagram: Workflow for Radical Trapping Experiment

Caption: A flowchart illustrating the key steps in a radical trapping experiment.

Protocol 2: General Procedure for Copper-Catalyzed Electrophilic Amination of Cyclopropanols

This protocol is adapted from a literature procedure for the synthesis of β-aminoketones via an umpolung strategy.[6]

Materials:

• Cyclopropanol (1.0 equiv)

• O-Benzoyl-N,N-dialkylhydroxylamine (1.2 equiv)

• CuBr (10 mol%)

• Acetonitrile (MeCN) as solvent

• Inert atmosphere setup

• Standard glassware for organic synthesis

Procedure:

• To an oven-dried reaction tube equipped with a magnetic stir bar, add CuBr (0.10 equiv).

• Seal the tube, and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Add the cyclopropanol (1.0 equiv) and the O-benzoyl-N,N-dialkylhydroxylamine (1.2 equiv).

• Add acetonitrile via syringe.

• Place the reaction tube in a preheated oil bath at 50 °C and stir for the specified time (monitor by TLC or LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with saturated aqueous NaHCO(_3) and brine.

• Dry the organic layer over anhydrous Na(_2)SO(_4), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Conclusion

The study of amine umpolung reactions, particularly the Kurti reaction and its alternatives, provides a fascinating glimpse into the power of manipulating reactivity in organic synthesis. Mechanistic investigations, employing a combination of experimental probes and computational analysis, are crucial for understanding the underlying pathways and for the rational design of new and improved synthetic methods. By comparing different umpolung strategies, chemists can make informed decisions about which approach is best suited for a particular synthetic challenge. The continued exploration of these reactions promises to deliver even more efficient and selective methods for the construction of vital amine-containing molecules.

References

• Catalytic asymmetric umpolung reactions of imines via 2-azaallyl anion intermedi
• Umpolung Chemistry: An Overview. Research Journal of Science and Technology.
• Reactivity Umpolung of Amides in Organic Synthesis.
• Umpolung of Amine Reactivity. Nucleophilic [alpha]-(Secondary Amino)-alkylation via Metalated Nitrosamines.
• Reactivity Umpolung of Amides in Organic Synthesis. R Discovery.
• The Catalytic Reaction of Nitroxides with Peroxyl Radicals and Its Relevance to Their Cytoprotective Properties. Journal of the American Chemical Society.
• Mechanism and Origins of Weak Bonding-Controlled Selectivities in Cinchoninium-Catalyzed Umpolung Michael Addition of Imines. CCS Chemistry.
• Exploiting N-Centered Umpolung Reactivity of α-Iminomalonates for the Synthesis of N-Sulfenylimines and Sulfonamides. Organic Letters.
• 'Umpolung' Reactivity in Semiaqueous Amide and Peptide Synthesis. PMC.
• Galvinoxyl-inspired dinitronyl nitroxide: structural, magnetic, and theoretical studies. Royal Society of Chemistry.
• A Computational Journey across Nitroxide Radicals: From Structure to Spectroscopic Properties and Beyond. MDPI.
• Nitroxyl Radicals as Spin Probes for the Study of Lewis and Brönsted Acid Sites of Oxide Catalysts.
• An Umpolung Approach for C2‐Selective C−H Amination of Azines by Palladium Catalysis.
• Umpolung reactivity in amide and peptide synthesis. [No Source]
• An Umpolung Strategy for the Synthesis of β-Aminoketones via Copper-Catalyzed Electrophilic Amination of Cyclopropanols. Organic Chemistry Portal.
• Product Class 2: Nitroxyl Radicals (Nitroxides). Science of Synthesis.
• Umpolung. [No Source]
• Umpolung. Wikipedia.
• Umpolung in reactions catalyzed by thiamine pyrophosph
• A Two-Step Protocol for Umpolung Functionalization of Ketones Via Enolonium Species. Journal of Visualized Experiments.
• A Two-Step Protocol for Umpolung Functionalization of Ketones Via Enolonium Species. [No Source]
• Umpolung in reactions catalyzed by thiamine pyrophosphate dependent enzymes.
• Umpolung Reactions of α-Imino Esters: Useful Methods for the Preparation of α-Amino Acid Frameworks. PubMed.

Sources

• 1. researchgate.net [researchgate.net]
• 2. rjstonline.com [rjstonline.com]
• 3. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 4. Umpolung - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. An Umpolung Strategy for the Synthesis of β-Aminoketones via Copper-Catalyzed Electrophilic Amination of Cyclopropanols [organic-chemistry.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Galvinoxyl-inspired dinitronyl nitroxide: structural, magnetic, and theoretical studies - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D3QO00591G [pubs.rsc.org]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. chinesechemsoc.org [chinesechemsoc.org]
• 12. researchgate.net [researchgate.net]
• 13. Catalytic asymmetric umpolung reactions of imines via 2-azaallyl anion intermediates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Introduction: The Imperative of Isotopic Labeling in Modern Research

An In-Depth Comparative Guide to Isotopic Labeling Studies with Diisopropyl 2-Oxomalonate

In the intricate landscape of metabolomics, proteomics, and drug development, understanding the dynamic nature of biological systems is paramount. Isotopic labeling has emerged as a cornerstone technique, offering a powerful lens through which to trace metabolic pathways, quantify molecular changes, and elucidate complex reaction mechanisms.[1][2] Unlike radioisotope labeling, the use of stable isotopes such as ¹³C, ¹⁵N, and ²H provides a safer, non-radioactive alternative for tracking biomolecules, making it ideal for long-term studies in living systems.[3] These isotopically enriched molecules can be detected with high sensitivity and specificity by mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[2][4]

This guide provides a comparative analysis of Diisopropyl 2-oxomalonate as a derivatization agent for isotopic labeling, juxtaposing it with other common labeling strategies. We will delve into the underlying chemical principles, provide detailed experimental protocols, and present a framework for data interpretation, empowering researchers to make informed decisions for their experimental designs.

Diisopropyl 2-Oxomalonate: A Versatile Reagent for Amine Derivatization

Diisopropyl 2-oxomalonate is a highly reactive α-keto ester. Its utility in isotopic labeling stems from its ability to act as a potent electrophile, readily reacting with primary amines.[5] This reactivity is centered on the central carbonyl group, which is highly polarized due to the electron-withdrawing effects of the two adjacent ester functionalities.

A key application of this reagent is in "N-umpolung" chemistry.[5] In a typical reaction, a primary amine condenses with Diisopropyl 2-oxomalonate to form an iminomalonate. The steric hindrance provided by the bulky isopropyl groups lends significant hydrolytic stability to this imine intermediate, which is a crucial feature for its purification and subsequent reactions.[5] By synthesizing Diisopropyl 2-oxomalonate with ¹³C or ¹⁵N isotopes, a stable isotopic tag can be efficiently and specifically introduced at the site of primary amine groups, making it a valuable tool for quantitative mass spectrometry.

Comparative Analysis of Isotopic Labeling Strategies

The choice of an isotopic labeling strategy is critically dependent on the research question.[1] Broadly, these strategies can be categorized into two main types: metabolic labeling, where isotopes are incorporated in vivo or in vitro through cellular processes, and chemical derivatization, where a label is attached ex vivo post-extraction.

Metabolic Labeling: Tracing the Flow of Life

Metabolic labeling involves introducing isotopically enriched precursors, such as U-¹³C-glucose or U-¹³C-glutamine, into a cell culture or organism.[6][7] The cells then incorporate these labeled atoms into a wide array of downstream metabolites through their natural biochemical pathways.[8]

• Advantages : Provides a dynamic, system-wide view of metabolic flux and pathway activity. It is the gold standard for studying the interconnectivity of metabolic networks.[1][6]

• Disadvantages : Achieving a steady state of labeling can take a significant amount of time, and some metabolite pools may never become fully labeled.[8] Data interpretation can be complex, often requiring specialized software to deconvolve the intricate labeling patterns.[7]

• Comparison with Diisopropyl 2-oxomalonate : These are fundamentally different approaches. Metabolic labeling tracks the biosynthetic origin of metabolites. In contrast, derivatization with labeled Diisopropyl 2-oxomalonate is a post-extraction quantitative tool that tags a specific chemical group (primary amines) and does not provide information on the metabolic origin of the molecule.

Post-Extraction Derivatization: A Tool for Targeted Quantification

Post-extraction derivatization involves chemically modifying analytes after they have been isolated from a biological sample. This approach is often employed to enhance the analytical properties of molecules for techniques like LC-MS.[9][10][11] Derivatization can improve ionization efficiency, enhance chromatographic separation, and enable sensitive and accurate quantification.[10][11]

Diisopropyl 2-oxomalonate fits squarely into this category. By using a mixture of unlabeled (light) and isotopically labeled (heavy) Diisopropyl 2-oxomalonate, or by spiking a labeled version into the sample, one can achieve accurate relative or absolute quantification, analogous to the iCAT and SILAC methods used in proteomics.[3][6]

The following table compares Diisopropyl 2-oxomalonate with other common derivatization reagents used in mass spectrometry:

Reagent	Target Functional Group(s)	Key Advantages	Considerations
Diisopropyl 2-oxomalonate	Primary Amines	Forms stable imine adducts; Steric hindrance prevents easy hydrolysis.[5]	Specific to primary amines.
Dansyl Chloride	Primary & Secondary Amines, Phenols	Well-established reagent; significantly improves ionization efficiency.	Can sometimes result in multiple derivatization products.
p-Dimethylaminophenacyl Bromide	Carboxylic Acids	Targets a very common functional group in metabolomics.	Reaction conditions need to be optimized to avoid side reactions.
Girard's Reagents (T, P)	Aldehydes & Ketones	Introduces a permanent positive charge, greatly enhancing ESI-MS sensitivity.	Specific to carbonyl compounds.
RapiFluor-MS™	N-Glycans	Provides high MS signal enhancement for neutral glycans.[11]	Primarily used in glycomics.

Experimental Protocols and Workflows

A self-validating system is crucial for trustworthy and reproducible results. This involves the use of appropriate controls, internal standards, and a clear understanding of the reaction at each step.

General Workflow for Derivatization-Based Isotopic Labeling

The overall process from sample to data can be streamlined into a logical sequence. The inclusion of an isotopically labeled internal standard, ideally a heavy version of the analyte itself, is a critical self-validating step to control for variability in extraction, derivatization, and instrument response.

Caption: General workflow for LC-MS analysis using isotopic derivatization.

Protocol: Derivatization of a Primary Amine with ¹³C-Labeled Diisopropyl 2-Oxomalonate

This protocol details the steps for labeling a sample containing a primary amine metabolite for quantitative LC-MS analysis.

Causality Behind Choices:

• Aprotic Solvent (Acetonitrile): Water can hydrolyze the oxomalonate and the resulting imine.[12] An aprotic solvent prevents this side reaction.

• Mild Reaction Conditions: The reaction is typically efficient at room temperature, avoiding potential degradation of thermally sensitive metabolites.

• Use of an Internal Standard: This is the cornerstone of accurate quantification, correcting for any sample loss or variation during the workflow.

Step-by-Step Methodology:

• Sample Preparation:

  • Lyophilize the extracted metabolite sample to complete dryness to remove all traces of water.

  • Reconstitute the dried extract in 50 µL of anhydrous acetonitrile.

• Reagent Preparation:

  • Prepare a 10 mg/mL stock solution of ¹³C-labeled Diisopropyl 2-oxomalonate in anhydrous acetonitrile. (Note: The specific number of ¹³C labels will determine the mass shift).

• Derivatization Reaction:

  • To the reconstituted sample, add 10 µL of the ¹³C-Diisopropyl 2-oxomalonate stock solution.

  • Vortex briefly to mix.

  • Incubate the mixture at room temperature for 60 minutes.

• Sample Preparation for LC-MS:

  • After incubation, dilute the sample 1:10 with the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid) to ensure compatibility with the LC system.

  • Transfer the diluted sample to an autosampler vial for analysis.

Chemical Reaction Diagram

The core of the labeling strategy is the condensation reaction between the primary amine and the electrophilic ketone of Diisopropyl 2-oxomalonate.

Caption: Condensation reaction for isotopic labeling of a primary amine.

Data Interpretation and Quantitative Analysis

The output of an LC-MS analysis of a derivatized sample will show a pair of peaks for each amine-containing analyte. One peak corresponds to the natural abundance (light) analyte derivatized with the unlabeled reagent, and the second, at a higher mass-to-charge ratio (m/z), corresponds to the analyte derivatized with the ¹³C-labeled (heavy) reagent.

The mass difference between the light and heavy peaks will be equal to the number of ¹³C atoms incorporated from the Diisopropyl 2-oxomalonate.

Hypothetical Data for a Labeled Metabolite:

Let's consider a hypothetical primary amine metabolite with a monoisotopic mass of 150.0 Da. We use Diisopropyl 2-oxomalonate (unlabeled MW: 216.1 Da) and a version labeled with three ¹³C atoms ([¹³C₃]-Diisopropyl 2-oxomalonate, MW: 219.1 Da).

Analyte	Derivatization Reagent	Expected m/z [M+H]⁺ (after water loss)
Metabolite A	Unlabeled Diisopropyl 2-oxomalonate	348.1
Metabolite A	[¹³C₃]-Diisopropyl 2-oxomalonate	351.1
Internal Standard	[¹³C₃]-Diisopropyl 2-oxomalonate	(Varies)

By comparing the peak area ratio of the heavy-labeled analyte to the heavy-labeled internal standard, one can achieve highly accurate and precise absolute quantification of the target metabolite across different samples.

Conclusion

Diisopropyl 2-oxomalonate offers a specific and effective method for the isotopic labeling of primary amines for quantitative mass spectrometry. Its primary advantage lies in its targeted reactivity and the stability of the resulting derivative. While it does not provide the system-wide metabolic flux information obtainable from metabolic labeling experiments, it excels as a post-extraction tool for accurate quantification of specific compound classes. The choice between these strategies is not one of superiority, but of application. For researchers aiming to measure the absolute or relative abundance of amine-containing compounds, derivatization with isotopically labeled Diisopropyl 2-oxomalonate represents a robust, reliable, and scientifically sound approach.

References

• Crown, S. B., & Krug, K. (2015). Stable isotope-labeling studies in metabolomics: new insights into structure and dynamics of metabolic networks. Analytical and Bioanalytical Chemistry, 407(23), 6953–6968. [Link]

• Kowluru, A., & Madasu, S. (2016). Strategies for Extending Metabolomics Studies with Stable Isotope Labelling and Fluxomics. Metabolites, 6(4), 40. [Link]

• Gowda, G. A. N., & Raftery, D. (2014). Isotope Enhanced Approaches in Metabolomics. Current Metabolomics, 2(1), 16-31. [Link]

• Liebergesell, T. C., Murdock, E. G., & Puri, A. W. (2024). Detection of inverse stable isotopic labeling in untargeted metabolomic data. ChemRxiv. [Link]

• van der Heijden, R., et al. (2016). 13C-Isotope-Labeling Experiments to Study Metabolism in Catharanthus roseus. Methods in Molecular Biology, 1405, 149-67. [Link]

• ResearchGate. (n.d.). Figure 4. 13 C Labeling for Individual Metabolites at Three Time... ResearchGate. [Link]

• Higashi, T. (2001). Derivatization in Liquid Chromatography/Mass Spectrometric Analysis of Neurosteroids. Journal of the Mass Spectrometry Society of Japan, 49(1), 39-47. [Link]

• BeGourdon, M., et al. (2020). Targeted Metabolomic Methods for 13C Stable Isotope Labeling with Uniformly Labeled Glucose and Glutamine Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Metabolites, 10(6), 241. [Link]

• Higashi, T., & Ogawa, S. (2006). Derivatization reagents in liquid chromatography/electrospray ionization tandem mass spectrometry for biomedical analysis. Journal of Pharmaceutical and Biomedical Analysis, 41(4), 1114-1123. [Link]

• Munger, J., et al. (2012). A "roadmap" for interpreting 13C metabolite labeling patterns from cells. Lirias. [Link]

• Shubhakar, A., et al. (2016). Direct comparison of derivatization strategies for LC-MS/MS analysis of N-glycans. Analyst, 141(12), 3841-3849. [Link]

• Wikipedia. (n.d.). Diethyl oxomalonate. Wikipedia. [Link]

Sources

• 1. Strategies for Extending Metabolomics Studies with Stable Isotope Labelling and Fluxomics [mdpi.com]
• 2. Isotope Enhanced Approaches in Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metabolic Labeling Techniques - Creative Proteomics [creative-proteomics.com]
• 4. otsuka.co.jp [otsuka.co.jp]
• 5. Diisopropyl 2-oxomalonate = 95 73972-39-1 [sigmaaldrich.com]
• 6. Stable isotope-labeling studies in metabolomics: new insights into structure and dynamics of metabolic networks - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Targeted Metabolomic Methods for 13C Stable Isotope Labeling with Uniformly Labeled Glucose and Glutamine Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lirias.kuleuven.be [lirias.kuleuven.be]
• 9. chromsoc.jp [chromsoc.jp]
• 10. ddtjournal.com [ddtjournal.com]
• 11. Direct comparison of derivatization strategies for LC-MS/MS analysis of N-glycans - Analyst (RSC Publishing) [pubs.rsc.org]
• 12. Diethyl oxomalonate - Wikipedia [en.wikipedia.org]

Review of modern methods for carbon-nitrogen bond formation.

An In-Depth Technical Guide to Modern Carbon-Nitrogen Bond Formation

For researchers, medicinal chemists, and professionals in drug development, the construction of carbon-nitrogen (C-N) bonds is a foundational and ubiquitous challenge. The C-N bond is a cornerstone of pharmaceuticals, natural products, and advanced materials, with over 80% of top-selling pharmaceuticals featuring this linkage.[1] The evolution of synthetic methods for its formation has been a major focus of chemical research, moving from harsh, classical conditions to highly sophisticated, mild, and selective catalytic protocols.

This guide provides a comparative analysis of the most significant modern methods for C-N bond formation. It is designed to move beyond a simple listing of reactions, offering insights into the mechanistic underpinnings, the rationale behind experimental choices, and the practical advantages and limitations of each approach. We will explore the workhorse palladium- and copper-catalyzed cross-coupling reactions, the increasingly important direct C-H amination strategies, and the emerging frontiers of photoredox, electrochemical, and enzymatic catalysis.

Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination stands as the most widely used and versatile method for the formation of C(sp²)–N bonds.[2][3] First reported independently by the groups of Stephen Buchwald and John Hartwig in the mid-1990s, this reaction involves the palladium-catalyzed cross-coupling of an aryl or vinyl halide/pseudohalide with an amine in the presence of a base.[2][4]

Mechanistic Rationale: The efficacy of this reaction hinges on a well-understood catalytic cycle. The choice of ligand is critical as it modulates the stability, activity, and selectivity of the palladium catalyst. Bulky, electron-rich phosphine ligands are typically required to promote the key steps of oxidative addition and reductive elimination.

Catalytic Cycle of Buchwald-Hartwig Amination

Caption: Catalytic cycle of the Buchwald-Hartwig amination reaction.

Comparative Analysis of Ligand Systems: The development of specialized phosphine ligands has been the primary driver of innovation in this field. The choice of ligand directly impacts the reaction's scope, efficiency, and conditions.

Ligand Family	Key Structural Feature	Typical Applications & Advantages	Catalyst Loading (mol%)
Buchwald Biarylphosphines (e.g., XPhos, SPhos, RuPhos)	Bulky, electron-rich dialkylbiaryl phosphines.[5]	Broad scope for aryl chlorides, bromides, and triflates. High reaction rates and good functional group tolerance.[5]	0.5 - 2
Hartwig Ligands (e.g., Josiphos)	Ferrocene-based diphosphines.	Highly effective for asymmetric amination and couplings involving challenging substrates.	1 - 3
N-Heterocyclic Carbenes (NHCs) (e.g., IPr, SIMes)	Strong σ-donating carbene ligands.[6]	Offer high thermal stability, useful for coupling unactivated aryl chlorides and fluorides.[6]	1 - 5

Modern Ullmann Condensation

The Ullmann condensation, first reported in 1905, is the classical method for copper-mediated C-N bond formation.[7] Historically, these reactions were plagued by harsh conditions, requiring stoichiometric amounts of copper and high temperatures (>200 °C), which limited their substrate scope and functional group tolerance.[7][8]

The Modern Renaissance: The past two decades have seen a revitalization of the Ullmann reaction. The key insight was the use of chelating ligands (e.g., diamines, amino acids, 1,10-phenanthroline) to solubilize and stabilize the copper catalyst.[7][9] This allows the reactions to proceed under much milder conditions (often below 100 °C) with catalytic amounts of copper (1-10 mol%).[7]

Ullmann vs. Buchwald-Hartwig:

Feature	Buchwald-Hartwig (Pd-catalyzed)	Modern Ullmann (Cu-catalyzed)
Metal Cost	High (Palladium is a precious metal)[3]	Low (Copper is abundant and inexpensive)[3]
Ligands	Often complex, air-sensitive phosphines.[3]	Simpler, often air-stable N- or O-based ligands.[10]
Reaction Temp.	Generally milder (RT to 120 °C).	Mild to moderate (80 to 140 °C).[7]
Substrate Scope	Extremely broad, especially for aryl chlorides.	Very good for aryl iodides and bromides; less effective for chlorides.[11]
Base Sensitivity	Can be sensitive to strong bases with certain functional groups.[4]	Generally more tolerant of a wider range of bases.

Modern Ullmann Condensation Mechanism

Caption: Proposed catalytic cycle for a modern, ligand-accelerated Ullmann amination.

Direct C-H Amination

A paradigm shift in C-N bond formation is the move towards direct C-H amination. These methods avoid the pre-functionalization of the carbon partner (e.g., as an organohalide), making them highly atom-economical.[12][13] Transition metals like rhodium, palladium, and copper are commonly used to catalyze the activation of a C-H bond, followed by the formation of the C-N bond.[14][15]

Causality Behind the Approach: The driving force for this research is sustainability and efficiency. By activating a ubiquitous C-H bond, these methods can significantly shorten synthetic routes and reduce waste from pre-functionalization and subsequent coupling steps. The primary challenge lies in achieving high selectivity, as organic molecules often possess multiple, similar C-H bonds.

Key Strategies for Selectivity:

• Directing Groups: A functional group on the substrate coordinates to the metal catalyst, positioning it to activate a specific, often ortho, C-H bond.

• Electronic Bias: Electron-rich or electron-deficient C-H bonds can be selectively targeted.

• Steric Control: The catalyst's steric profile can favor reaction at the least hindered C-H bond.

Emerging Frontiers: Photoredox and Electrochemical Methods

Driven by the principles of green chemistry, photoredox and electrochemical C-N bond formation have emerged as powerful alternatives to traditional thermal methods.[16] These techniques utilize visible light or electricity, respectively, to generate reactive radical intermediates under exceptionally mild conditions.[17][18]

Photoredox Catalysis: A photocatalyst (e.g., a ruthenium or iridium complex, or an organic dye) absorbs visible light and enters an excited state.[16] This excited-state catalyst can then engage in single-electron transfer (SET) with the substrates, generating radical ions that can couple to form the C-N bond. This approach has enabled previously challenging transformations and often exhibits unique selectivity compared to two-electron pathways.[16]

Electrosynthesis: Electrochemical methods use an applied potential to directly oxidize or reduce substrates at an electrode surface, bypassing the need for chemical oxidants or reductants.[1][17] This strategy offers high atom economy and can be scaled up readily.[19]

General Workflow for a Photocatalytic Reaction

Caption: A typical experimental workflow for a photoredox-catalyzed C-N coupling reaction.

Biocatalysis: The Enzymatic Approach

Enzymes offer unparalleled selectivity (chemo-, regio-, and stereo-selectivity) for C-N bond formation under mild, aqueous conditions.[20][21] While historically limited in scope, modern protein engineering techniques are rapidly expanding the arsenal of enzymes available for synthetic chemistry.[20] Key enzyme classes include C-N lyases, transaminases, and engineered cytochrome P450s, which can perform reactions that are difficult or impossible to achieve with small-molecule catalysts.[22][23] This approach is particularly valuable in pharmaceutical manufacturing where enantiopurity is critical.

Experimental Protocols

Protocol 1: Representative Buchwald-Hartwig Amination

Reaction: Coupling of 4-bromotoluene with morpholine.

Materials:

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos ligand

• Sodium tert-butoxide (NaOtBu)

• 4-Bromotoluene

• Morpholine

• Anhydrous Toluene

Procedure:

• Catalyst Pre-formation (optional but recommended): In a glovebox, add Pd(OAc)₂ (0.01 mmol, 2.2 mg) and SPhos (0.012 mmol, 5.0 mg) to a vial. Add 1 mL of anhydrous toluene and stir for 10 minutes.

• Reaction Setup: To a separate oven-dried Schlenk flask, add sodium tert-butoxide (1.4 mmol, 135 mg).

• Addition of Reagents: Add 4-bromotoluene (1.0 mmol, 171 mg, 122 µL) and morpholine (1.2 mmol, 105 mg, 105 µL) to the Schlenk flask. Add 4 mL of anhydrous toluene.

• Initiation: Add the pre-formed catalyst solution to the Schlenk flask.

• Reaction: Seal the flask and heat the mixture to 100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or GC-MS.

• Workup: Upon completion (typically 4-12 hours), cool the reaction to room temperature. Quench with 10 mL of saturated aqueous ammonium chloride. Extract the product with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the solvent in vacuo and purify the crude product by flash column chromatography on silica gel to yield 4-methyl-1-(p-tolyl)morpholine.

Protocol 2: Modern Ligand-Accelerated Ullmann Condensation

Reaction: Coupling of 1-iodobenzene with imidazole.

Materials:

• Copper(I) iodide (CuI)

• 1,10-Phenanthroline

• Cesium carbonate (Cs₂CO₃)

• 1-Iodobenzene

• Imidazole

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• Reaction Setup: In an oven-dried Schlenk flask under an inert atmosphere (N₂ or Ar), add CuI (0.05 mmol, 9.5 mg), 1,10-phenanthroline (0.1 mmol, 18.0 mg), and cesium carbonate (2.0 mmol, 652 mg).[9]

• Addition of Reagents: Add anhydrous DMF (3 mL). Then, add imidazole (1.2 mmol, 82 mg) followed by 1-iodobenzene (1.0 mmol, 204 mg, 112 µL).

• Reaction: Seal the flask and heat the reaction mixture to 110 °C with vigorous stirring.

• Monitoring: Monitor the disappearance of the starting material by TLC or GC-MS.

• Workup: After the starting material is consumed (typically 12-24 hours), cool the reaction to room temperature. Dilute the mixture with 20 mL of ethyl acetate and filter through a pad of Celite to remove inorganic salts.

• Extraction: Transfer the filtrate to a separatory funnel and wash with water (3 x 15 mL) to remove DMF, followed by a brine wash (15 mL). Dry the organic layer over anhydrous sodium sulfate and filter.

• Purification: Concentrate the solvent in vacuo and purify the crude product by flash column chromatography to yield 1-phenyl-1H-imidazole.

Conclusion

The field of C-N bond formation has matured into a sophisticated science, offering chemists a diverse and powerful toolkit. The Buchwald-Hartwig amination remains the benchmark for its broad scope and reliability. Modern Ullmann-type couplings provide a cost-effective and practical alternative, especially for large-scale synthesis. Looking forward, direct C-H amination, photoredox catalysis, electrosynthesis, and biocatalysis represent the future, promising more sustainable, efficient, and selective pathways to construct the vital C-N bond.[13][17][23] The choice of method is no longer just about feasibility but involves a strategic analysis of cost, substrate scope, functional group tolerance, and environmental impact.

References

• Recent advances in photocatalytic C–N bond coupling reactions. PolyU Institutional Research Archive. [Link]

• Enzymatic CN bond formation and cleavage reaction: Advances and perspectives. PubMed. [Link]

• Electrocatalytic Pathways to the Formation of C–N Bonds. ACS Catalysis. [Link]

• Progress in Photochemical and Electrochemical C-N Bond Formation for Urea Synthesis. ACS Publications. [Link]

• Mechanistic Perspective on C–N and C–S Bond Construction Catalyzed by Cytochrome P450 Enzymes. ACS Bio & Med Chem Au. [Link]

• Transition Metal-Catalyzed C–H Amination: Scope, Mechanism, and Applications. Chemical Reviews. [Link]

• Electrochemical strategies for C–H functionalization and C–N bond formation. Chemical Society Reviews. [Link]

• Photoredox and Electrochemical Methods for C-N Bond Forming Reactions. University of Virginia Department of Chemistry. [Link]

• Electrochemical C–N Bond Formation for Sustainable Amine Synthesis. ResearchGate. [Link]

• Recent Advances in Photocatalytic C–N Bond Coupling Reactions. De Gruyter. [Link]

• Recent advances in biocatalytic C-N bond-forming reactions. PubMed. [Link]

• Transition Metal-Catalyzed C–H Amination: Scope, Mechanism, and Applications. ACS Publications. [Link]

• Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. ACS Publications. [Link]

• Carbon-nitrogen bonds – Knowledge and References. Taylor & Francis Online. [Link]

• Ullmann condensation. Grokipedia. [Link]

• Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Recent Developments and Challenges in the Enzymatic Formation of Nitrogen–Nitrogen Bonds. ACS Catalysis. [Link]

• Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. Chemical Reviews. [Link]

• C-H amination in the synthesis of N-heterocycles. Dove Medical Press. [Link]

• Transition Metal-Catalyzed C-H Amination: Scope, Mechanism, and Applications. PubMed. [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• Ullmann condensation. Wikipedia. [Link]

• Mechanism of Photoredox-Initiated C−C and C−N Bond Formation by Arylation of IPrAu(I). PMC. [Link]

• Development of Selective C–C and C–N Bond-Forming Reactions Using Metals and Enzymes. eScholarship.org. [Link]

• Recent advances in metal directed C–H amidation/amination using sulfonyl azides and phosphoryl azides. Organic & Biomolecular Chemistry. [Link]

• RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. PMC. [Link]

• Frontiers in bond construction: innovative approaches to C–C and carbon–heteroatom (C–S, C–N, C–O, C–Se, C–P) transformations-a review. PMC. [Link]

• Radical Decarboxylative Carbon–Nitrogen Bond Formation. MDPI. [Link]

• Visible Light Mediated Oxidative C-N Bond Formation/Aromatization Cascade: A New Photocatalytic Entry to N-Arylindoles. PMC. [Link]

• How it Works: Forming Carbon-Nitrogen Bonds from Thin Air. Yale Scientific Magazine. [Link]

• NiH-catalyzed C–N bond formation: insights and advancements in hydroamination of unsaturated hydrocarbons. Chemical Science. [Link]

• Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. MDPI. [Link]

• Catalytic Methods for Carbon-Carbon and Carbon-Nitrogen Bond Formation. eScholarship.org. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. entegris.com [entegris.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Ullmann condensation — Grokipedia [grokipedia.com]
• 8. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. dovepress.com [dovepress.com]
• 15. Transition Metal-Catalyzed C-H Amination: Scope, Mechanism, and Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Recent advances in photocatalytic C–N bond coupling reactions | PolyU Institutional Research Archive [ira.lib.polyu.edu.hk]
• 17. Electrochemical strategies for C–H functionalization and C–N bond formation - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 18. Photoredox and Electrochemical Methods for C-N Bond [chemistry.as.virginia.edu]
• 19. researchgate.net [researchgate.net]
• 20. Enzymatic CN bond formation and cleavage reaction: Advances and perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Recent advances in biocatalytic C-N bond-forming reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. pubs.acs.org [pubs.acs.org]
• 23. Development of Selective C–C and C–N Bond-Forming Reactions Using Metals and Enzymes [escholarship.org]

A Researcher's Guide to the Cost-Benefit Analysis of Diisopropyl 2-Oxomalonate in Multi-Step Synthesis

Executive Summary

In the nuanced field of multi-step organic synthesis, the selection of a C3 synthon can profoundly influence reaction efficiency, downstream processing, and overall project economics. This guide provides a detailed cost-benefit analysis of diisopropyl 2-oxomalonate, comparing it directly with its more common counterpart, diethyl 2-oxomalonate. Through a focused case study on the aza-Morita-Baylis-Hillman (aza-MBH) reaction, we will demonstrate that while diisopropyl 2-oxomalonate often carries a higher upfront cost, its use can lead to significant downstream benefits, including improved yields, cleaner reaction profiles, and simplified purification. These advantages stem from the steric and electronic properties of the isopropyl ester groups, which can modulate reactivity and minimize side reactions. This analysis will equip researchers and drug development professionals with the data-driven insights necessary to make informed decisions when selecting the optimal oxomalonate for their synthetic campaigns.

Introduction: The Role of 2-Oxomalonates in C-C Bond Formation

Dialkyl 2-oxomalonates (also known as dialkyl mesoxalates) are highly versatile building blocks in organic synthesis. The central carbonyl group is highly electrophilic, flanked by two electron-withdrawing ester moieties, making it an excellent substrate for a variety of nucleophilic addition reactions.[1] These reagents are pivotal in constructing complex molecular architectures, particularly in the synthesis of functionalized amino acids and heterocyclic scaffolds.

One of the most powerful applications of 2-oxomalonates is in the aza-Morita-Baylis-Hillman (aza-MBH) reaction.[2] This atom-economical, organocatalyzed reaction couples an imine with an activated alkene, but can also be adapted to use highly electrophilic carbonyl compounds like oxomalonates to generate multifunctional products.[3][4] The choice of the ester group on the oxomalonate—typically methyl, ethyl, or isopropyl—can have subtle but significant impacts on the reaction's outcome.

This guide will focus on the comparative utility of diisopropyl 2-oxomalonate versus the more conventional diethyl 2-oxomalonate. We will explore how the increased steric bulk of the isopropyl groups can be leveraged to enhance synthetic efficiency.

Case Study: Aza-Morita-Baylis-Hillman Reaction

The aza-MBH reaction provides an excellent platform for comparing the performance of different oxomalonate esters.[2] The reaction involves the nucleophilic addition of a catalyst (like DABCO or a phosphine) to an activated alkene, which then attacks an electrophile—in this case, the imine. The resulting adduct is a densely functionalized allylic amine derivative, a valuable motif in medicinal chemistry.

dot

Caption: Generalized scheme of the aza-Morita-Baylis-Hillman reaction.

Comparative Analysis: Diisopropyl vs. Diethyl 2-Oxomalonate

Reagent Profile and Physicochemical Properties

The primary distinction between the two reagents lies in the ester's alkyl group: ethyl versus isopropyl. This seemingly minor change has important consequences.

Property	Diethyl 2-Oxomalonate	Diisopropyl 2-Oxomalonate	Rationale & Implications
Molecular Weight	174.15 g/mol [5]	202.20 g/mol	Higher MW for the diisopropyl variant impacts mass efficiency calculations.
Physical State	Colorless to yellow liquid[5][6]	Liquid (presumed)	Both are liquids, simplifying handling and dispensing in the lab.
Steric Hindrance	Moderate	Increased	The bulky isopropyl groups can influence reaction stereoselectivity and reduce the rate of undesired side reactions.
Hydrolytic Stability	Susceptible to hydrolysis[1]	More stable	The isopropyl groups provide greater steric shielding of the ester carbonyls, slowing hydrolysis by ambient moisture.

Performance Metrics in Synthesis

While direct, side-by-side comparative studies in the aza-MBH reaction are sparse in the literature, we can extrapolate from known principles of organic reactivity. The increased steric bulk of the isopropyl groups is the key determinant of performance differences.

• Yield and Purity: In many synthetic transformations, increased steric hindrance around the reactive center can lead to cleaner reactions and higher yields of the desired product. The isopropyl groups can disfavor polymerization or other side reactions involving the ester moieties, simplifying purification and improving isolated yields.

• Reaction Kinetics: The rate-determining step in the aza-MBH reaction can vary but often involves the initial nucleophilic attack or the subsequent proton transfer and elimination steps.[2][7] The bulkier diisopropyl ester may slightly retard the reaction rate compared to the diethyl ester due to steric hindrance. However, this is often a worthwhile trade-off for a cleaner reaction profile.

• Downstream Processing: A significant, often overlooked, benefit of using diisopropyl 2-oxomalonate is the nature of the alcohol byproduct generated during subsequent transformations (e.g., saponification or transesterification). Isopropanol has a higher boiling point (82.6 °C) than ethanol (78.37 °C) and different solubility properties, which can be advantageous during workup and purification, allowing for easier removal by distillation or extraction.

Economic Analysis

The primary drawback of diisopropyl 2-oxomalonate is its higher purchase price. A survey of major chemical suppliers provides an illustrative cost comparison.

Reagent	Supplier Example	Purity	Price (for 25g)	Cost per Mole
Diethyl 2-Oxomalonate	Sigma-Aldrich (D97401)	95%	~$153.00[6]	~$10.61 / mol
Diisopropyl 2-Oxomalonate	Sigma-Aldrich (739723)	≥95%	Discontinued, historical data suggests higher cost	> $10.61 / mol

Note: Prices are illustrative and subject to change. Diisopropyl 2-oxomalonate has more limited commercial availability, which can also impact cost.

While the initial outlay for diisopropyl 2-oxomalonate is higher, a true cost-benefit analysis must consider the "cost-per-gram" of the final, purified product. If the use of the diisopropyl ester increases the yield from, for example, 60% to 80% and reduces purification time and solvent consumption by half, the initially more expensive reagent can become the more economical choice for the overall process.

dot

Caption: Decision workflow for selecting an oxomalonate reagent.

Experimental Protocols

The following are generalized protocols. Researchers should always first consult peer-reviewed literature for specific substrate and catalyst combinations.

Protocol 1: Representative Aza-MBH-type Reaction

Materials:

• N-Tosylimine (1.0 mmol, 1.0 equiv)

• Methyl vinyl ketone (1.5 mmol, 1.5 equiv)

• Dialkyl 2-oxomalonate (1.2 mmol, 1.2 equiv)

• DABCO (0.2 mmol, 0.2 equiv)

• Anhydrous Toluene (5 mL)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N2 or Argon), add the N-tosylimine and DABCO.

• Dissolve the solids in anhydrous toluene.

• Add the dialkyl 2-oxomalonate (either diethyl or diisopropyl) to the solution via syringe.

• Add the methyl vinyl ketone dropwise to the stirred solution at room temperature.

• Monitor the reaction by Thin Layer Chromatography (TLC) until consumption of the limiting reagent is observed.

• Upon completion, concentrate the reaction mixture in vacuo.

• Purify the crude residue by flash column chromatography on silica gel, using an appropriate eluent system (e.g., ethyl acetate/hexanes gradient) to isolate the product.

• Characterize the product by ¹H NMR, ¹³C NMR, and HRMS.

Conclusion & Recommendations

The choice between diisopropyl 2-oxomalonate and diethyl 2-oxomalonate is not merely a matter of upfront cost but a strategic decision that can impact the entire synthetic workflow.

Choose Diethyl 2-Oxomalonate when:

• The primary driver is minimizing the initial cost of reagents.

• The subsequent reaction steps are robust and insensitive to minor impurities.

• Reaction kinetics are a priority over absolute purity before purification.

Choose Diisopropyl 2-Oxomalonate when:

• A clean reaction profile with minimal side products is critical.

• The final product is sensitive or difficult to purify, and a higher isolated yield is paramount.

• The overall process cost, including purification time, solvent usage, and labor, is the key metric.

• The steric bulk can be used to influence stereoselectivity in chiral syntheses.

For drug development professionals and researchers working on complex, multi-step syntheses, the "process efficiency" mindset is crucial. While diisopropyl 2-oxomalonate presents a higher initial investment, its ability to deliver a cleaner, higher-yielding reaction often translates to a more cost-effective and time-efficient outcome, accelerating the path from discovery to a viable synthetic route.

References

• Wikipedia. Diethyl oxomalonate. Last updated November 29, 2023. Available from: [Link]

• Cossío, F. P., & Corresponding author. (2012). Enantioselective, Organocatalytic Morita-Baylis-Hillman and Aza-Morita-Baylis-Hillman Reactions: Stereochemical Issues. Molecules, 17(12), 14039–14056. Available from: [Link]

• Wikipedia. Aza-Baylis–Hillman reaction. Last updated October 23, 2023. Available from: [Link]

• De La Torre, A., & Masson, G. (2018). Asymmetric Morita–Baylis–Hillman Reaction and Its Aza Analogue.

• Ley, S. V., & Baxendale, I. R. (2006). A flow process for the multi-step synthesis of the alkaloid natural product oxomaritidine: a new paradigm for molecular assembly. Chemical Communications, (24), 2566–2568. Available from: [Link]

• Heider, P. L., Born, S. C., Basak, S., Benyahia, B., Lakerveld, R., Zhang, H., Hogan, R., Buchbinder, L., Wolfe, A., Mascia, S., Evans, J. M. B., Jamison, T. F., & Jensen, K. F. (2014). Development of a Multi-Step Synthesis and Workup Sequence for an Integrated, Continuous Manufacturing Process of a Pharmaceutical. Organic Process Research & Development, 18(3), 402–409. Available from: [Link]

• Wolf, L. (2007). The aza-Baylis-Hillman Reaction: Mechanism, Asymmetric Catalysis, & Abnormal Adducts. Denmark Group Meeting. Available from: [Link]

• Buttigieg, L., & Vella, A. (2021). DABCO/Amberlyst® 15-Cocatalysed One-Pot Three-Component Aza-Morita–Baylis–Hillman Reaction Under Green Conditions. Molbank, 2021(4), M1296. Available from: [Link]

• Syrris. A flow process for the multi-step synthesis of the alkaloid natural product oxomaritidine: a new paradigm for molecular assembly. Available from: [Link]

• ResearchGate. Synthesis of 2l from 1l using diethyl malonate and subsequent tosylation to yield 3l. Available from: [Link]

• Acmecule. Diethyl Malonate Used in The Synthesis of Various Geminal Diazido Derivatives. Available from: [Link]

• Google Patents. CN104072369A - Diisopropyl malonate preparation process.

• Organic Syntheses. Synthesis of Diethyl (1-Diazo-2-oxopropyl)phosphonate. Available from: [Link]

• ResearchGate. Why ethanol instead of isopropyl alcohol used in most labs? Available from: [Link]

• Culinary Solvent. Ethanol vs Isopropyl Alcohol: Alcohol Percentage and Efficacy. Available from: [Link]

• Maxill. Ethanol Alcohol vs Isopropyl Alcohol: Which is Better? Available from: [Link]

• Bold Steps Behavioral Health. Ethyl Alcohol vs. Isopropyl Alcohol: A Closer Look. Available from: [Link]

Sources

• 1. Diethyl oxomalonate - Wikipedia [en.wikipedia.org]
• 2. Aza-Baylis–Hillman reaction - Wikipedia [en.wikipedia.org]
• 3. Enantioselective, Organocatalytic Morita-Baylis-Hillman and Aza-Morita-Baylis-Hillman Reactions: Stereochemical Issues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. Diethyl 2-oxomalonate | CymitQuimica [cymitquimica.com]
• 6. 酮基丙二酸二乙酯 95% | Sigma-Aldrich [sigmaaldrich.com]
• 7. denmarkgroup.web.illinois.edu [denmarkgroup.web.illinois.edu]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Diisopropyl 2-Oxomalonate

This document provides essential safety and logistical information for the proper disposal of diisopropyl 2-oxomalonate (CAS No. 73972-39-1). As a trusted partner in your research and development endeavors, we are committed to providing value beyond the product itself by ensuring you have the critical information needed for safe laboratory operations. This guide is structured to provide a deep, procedural understanding of disposal, grounded in established safety principles and regulatory standards.

Inferred Hazard Profile and Risk Assessment

The foundation of any safe disposal plan is a thorough understanding of the chemical's potential hazards. Diisopropyl 2-oxomalonate is a combustible liquid containing both ester and ketone functional groups.[5] Its hazard profile is inferred from similar, well-documented malonate compounds.

Hazard Classification	Inferred Potential Hazard	Rationale & Supporting Analogs
Physical Hazards	Combustible Liquid. Vapors may form explosive mixtures with air upon intense heating.	Diisopropyl 2-oxomalonate is classified as a combustible liquid (Storage Class 10).[5] Structurally similar compounds like diethyl malonate can form explosive mixtures with air on intense heating.[6]
Health Hazards	Causes serious eye irritation. May cause skin and respiratory tract irritation. May be harmful if swallowed or inhaled.	Diethyl malonate and diisopropyl malonate are known to cause serious eye and skin irritation.[6][7] These effects are anticipated for diisopropyl 2-oxomalonate due to the shared functional groups.
Environmental Hazards	Potentially harmful to aquatic life.	As a general precaution for organic laboratory chemicals, it should not be allowed to enter drains or waterways to prevent environmental contamination.[6][8]

Mandatory Personal Protective Equipment (PPE)

To mitigate the risks identified above, the following PPE is required when handling diisopropyl 2-oxomalonate, particularly during waste consolidation and spill cleanup.

Protection Type	Specification	Justification
Eye & Face Protection	Chemical safety goggles and/or a full-face shield.	Essential for protecting against splashes that can cause serious eye irritation, a known hazard for analogous malonates.[2][6]
Hand Protection	Nitrile or neoprene gloves.	Provides a necessary barrier to prevent skin contact, which may cause irritation.[2]
Body Protection	Standard laboratory coat.	Prevents contamination of personal clothing during handling and transfer operations.[2]
Respiratory Protection	Generally not required with adequate ventilation (e.g., in a fume hood).	A respirator may be necessary for managing large spills or in poorly ventilated areas.[2]

Core Disposal Protocol: A Step-by-Step Guide

Indiscriminate disposal, such as pouring waste chemicals down the drain, is unacceptable and illegal.[9] All materials contaminated with diisopropyl 2-oxomalonate must be treated as hazardous waste.

Step 1: Waste Segregation at the Source

The cardinal rule of chemical waste management is segregation.

• Action: Collect all waste containing diisopropyl 2-oxomalonate—including unused reagent, reaction byproducts, and contaminated consumables (e.g., pipette tips, gloves, absorbent paper)—in a dedicated waste container.[2][10]

• Causality: Never mix this waste stream with other chemical wastes unless explicitly permitted by your EHS department.[1] Improper mixing can lead to dangerous chemical reactions, generating heat, gas, or toxic byproducts.[10]

Step 2: Container Selection and Labeling

Proper containment and communication are mandated by regulatory bodies like OSHA and the EPA.[3][11]

• Action: Use a chemically-resistant, leak-proof container with a tightly sealing cap. High-density polyethylene (HDPE) or glass containers are appropriate.[1]

• Labeling: The container must be clearly and accurately labeled. The label must include:

  • The words "Hazardous Waste" [2]

  • The full chemical name: "Diisopropyl 2-oxomalonate"

  • The CAS Number: "73972-39-1"

  • Associated Hazard Pictograms (e.g., irritant, flammable if applicable)[1]

• Causality: Clear labeling prevents accidental mixing, ensures correct handling by personnel, and is a legal requirement for tracking hazardous waste from "cradle-to-grave" under the Resource Conservation and Recovery Act (RCRA).

Caption: Workflow for the safe disposal of diisopropyl 2-oxomalonate.

References

• OSHA and Biohazard Waste Disposal: A Compliance Guide. (2025, June 12). ISC Biohazard. Retrieved from [Link]

• OSHA and Biohazard Waste Disposal Guidelines. (2024, May 16). Daniels Health. Retrieved from [Link]

• What Are OSHA Biohazard Waste Disposal Guidelines?. (2024, January 11). Compliancy Group. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Occupational Exposure to Hazardous Chemicals in Laboratories. Retrieved from [Link]

• Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. (2022, July 12). Tetra Tech. Retrieved from [Link]

• Reactive Chemicals Standard Operating Procedure. (n.d.). University of Michigan-Dearborn. Retrieved from [Link]

• Waste, Chemical, and Cleanup Enforcement. (2025, April 15). U.S. Environmental Protection Agency. Retrieved from [Link]

• Safe Disposal of Laboratory Chemicals. (2025, August 25). Environmental Marketing Services. Retrieved from [Link]

• How to Properly Manage Hazardous Waste Under EPA Regulations. (n.d.). Aces. Retrieved from [Link]

• Laboratory Safety and Hazardous Waste Disposal Guide. (n.d.). University of Wisconsin-Platteville. Retrieved from [Link]

• Steps in Complying with Regulations for Hazardous Waste. (2025, May 30). U.S. Environmental Protection Agency. Retrieved from [Link]

• Disposal of Highly Reactive Reagents. (2018, May 9). University of Pennsylvania EHRS. Retrieved from [Link]

• Hazardous Waste. (2026, February 12). U.S. Environmental Protection Agency. Retrieved from [Link]

• Chemical Waste Management for Laboratories. (n.d.). Physikalisch-Technische Bundesanstalt. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. sustainable-markets.com [sustainable-markets.com]
• 4. epa.gov [epa.gov]
• 5. Diisopropyl 2-oxomalonate = 95 73972-39-1 [sigmaaldrich.com]
• 6. leap.epa.ie [leap.epa.ie]
• 7. fishersci.com [fishersci.com]
• 8. ptb.de [ptb.de]
• 9. OSHA Laboratory Standard - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Safe Disposal of Laboratory Chemicals [emsllcusa.com]
• 11. danielshealth.com [danielshealth.com]

A Researcher's Guide to Personal Protective Equipment for Handling Diisopropyl 2-oxomalonate

This document provides essential safety and logistical guidance for the handling and disposal of Diisopropyl 2-oxomalonate (CAS No. 73972-39-1). As a specific Safety Data Sheet (SDS) is not consistently available, this guide is synthesized from the known hazards of its core functional groups—ester and ketone—and the safety profiles of structurally analogous malonate compounds.[1] It is imperative to conduct a thorough, site-specific risk assessment before commencing any work.

The 'Why': A Hazard-Informed Approach to PPE Selection

Diisopropyl 2-oxomalonate is a combustible liquid that contains both ester and ketone functionalities.[2] This chemical structure informs our safety protocol. The primary hazards, inferred from similar malonates, are significant skin and eye irritation.[3][4][5][6] Ketones are known to be effective solvents and can defat the skin, leading to irritation and enhanced absorption of other chemicals. Esters, while varying in reactivity, can also cause irritation upon contact.[7] Therefore, our primary objective is to create an impermeable barrier between the researcher and the chemical.

Inferred Hazard Profile:

• Contact Hazard: Causes serious eye and skin irritation.[3]

• Inhalation Hazard: Vapors may cause respiratory tract irritation, particularly in poorly ventilated areas.[4][5]

• Physical Hazard: Classified as a combustible liquid, requiring precautions against ignition sources, especially during heating.[2][8]

Core Protective Equipment: A Multi-Layered Defense

Effective protection relies on selecting the right equipment for each part of the body. The following recommendations are based on a comprehensive risk assessment for standard laboratory-scale operations.

Eye and Face Protection

Direct contact with even a small droplet of Diisopropyl 2-oxomalonate can cause serious eye irritation.[3][4]

• Minimum Requirement: Chemical splash goggles that conform to OSHA 29 CFR 1910.133 or European Standard EN166 are mandatory at all times.[8]

• Enhanced Protection: When handling larger volumes (>500 mL) or when there is a significant risk of splashing during transfer or reaction quenching, a full-face shield should be worn over the chemical splash goggles.

Hand Protection: The Critical Barrier

Given the ketone and ester functional groups, glove selection is the most critical aspect of personal protection. Standard nitrile gloves may not offer sufficient protection against prolonged exposure.

• Primary Recommendation: Butyl rubber gloves are the preferred choice. They provide excellent chemical resistance to both ketones and esters.[9][10][11]

• Alternative: Polyvinyl alcohol (PVA) gloves also offer high resistance but have a critical limitation: they are water-soluble and degrade upon contact with water and light alcohols.[9][10][11]

• Double Gloving: For added security during sensitive operations, a double-gloving technique is recommended. This involves wearing a thinner, disposable nitrile glove underneath a primary butyl rubber glove. This can help alert the user to a breach in the outer glove without compromising dexterity.

Table 1: Glove Selection Matrix for Diisopropyl 2-oxomalonate

Glove Material	Resistance to Ketones	Resistance to Esters	Notes
Butyl Rubber	Excellent	Excellent	Recommended primary choice. Offers superior protection and good dexterity.[9][10][11]
Polyvinyl Alcohol (PVA)	Excellent	Excellent	High resistance, but must not be used in aqueous environments or with alcohols.[9][10][11]
Viton®	Excellent	Excellent	The most resistant option, typically used for extremely hazardous chemicals. May be considered for large-scale or high-risk operations.[9]
Nitrile Rubber	Fair to Poor	Good	Not recommended for prolonged direct contact or immersion due to poor resistance to ketones.[11] Suitable as an under-glove or for brief, incidental contact only.
Latex (Natural Rubber)	Fair to Poor	Good	Not recommended due to poor ketone resistance and potential for latex allergies.[11]

Body and Respiratory Protection

• Body Protection: A flame-resistant cotton lab coat is mandatory to protect against incidental splashes and prevent contamination of personal clothing.[1][12] For procedures involving larger quantities or a high risk of splashing, a chemically resistant apron worn over the lab coat is advised.

• Respiratory Protection: All handling of Diisopropyl 2-oxomalonate should be performed inside a certified chemical fume hood to control vapor inhalation.[1] Respiratory protection is generally not required when using a fume hood.[1] However, in the event of a large spill or a ventilation system failure, a self-contained breathing apparatus (SCBA) is necessary.[13]

Operational Plan: Step-by-Step PPE Protocols

Proper procedure is as important as the equipment itself. Follow these steps to minimize the risk of exposure and contamination.

Pre-Operational Safety Checklist

• Confirm the chemical fume hood is operational and the sash is at the indicated optimal height.

• Locate the nearest safety shower and eyewash station.

• Ensure a spill kit containing an inert absorbent material (e.g., vermiculite or sand) is readily accessible.[14]

• Inspect all PPE for signs of wear, cracks, or contamination before use.

Experimental Workflow: Donning and Doffing PPE

The sequence of putting on and taking off PPE is critical to prevent cross-contamination.

Donning (Putting On) Sequence:

• Lab Coat: Put on the lab coat and fasten it completely.

• Goggles/Face Shield: Put on chemical splash goggles. If required, place the face shield over the goggles.

• Gloves: Don the appropriate gloves (e.g., butyl rubber). Pull the cuffs of the gloves over the cuffs of the lab coat sleeves to create a seal.

Doffing (Taking Off) Sequence: This procedure is designed to contain contaminants.

• Outer Gloves (if double-gloving): Remove the first pair of gloves without touching the outside with your bare hands.

• Lab Coat: Unfasten the lab coat. Remove it by rolling it down from the shoulders, turning it inside out as you go. Avoid shaking it.

• Goggles/Face Shield: Remove eye and face protection from the back to the front.

• Inner Gloves: Remove the final pair of gloves, again without touching the outside with your bare hands.

• Hand Washing: Immediately wash your hands thoroughly with soap and water.[1]

Disposal of Contaminated PPE

All disposable PPE that has come into contact with Diisopropyl 2-oxomalonate must be considered hazardous waste.

• Segregation: Collect all contaminated items, including gloves, disposable lab coats, and absorbent materials from cleanups, in a dedicated and clearly labeled hazardous waste container.[1][15]

• Disposal: The sealed waste container must be disposed of through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste contractor.[1][15] Do not dispose of this material in regular trash or down the drain.[1]

Visualized PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE based on the planned experimental task.

Caption: PPE selection workflow for Diisopropyl 2-oxomalonate.

References

• Personal Protective Equipment Hand and Arm Protection (Appendix D). (n.d.). Google.
• What are the safety precautions whe doing experiment on esters. (2026, February 23). Filo.
• Diisopropyl 2-oxomalonate. (n.d.). Sigma-Aldrich.
• Personal protective equipment for handling Diethyl 2-(2-oxopropyl)malonate. (n.d.). Benchchem.
• What type of gloves protects your hands from hazardous chemicals? (n.d.). Ansell Singapore.
• Ester Lab Student Handout. (n.d.). Ms. Kropac.
• DPL Ketone Resistor Gloves. (n.d.). Safety Solutions Singapore.
• Chemical Safety in the Workplace - Guidance Notes on Personal Protective Equipment (PPE) for Use and Handling of Chemicals. (n.d.). Labour Department.
• SAFETY DATA SHEET - Diisopropyl Malonate. (2025, November 16). TCI Chemicals.
• 7 Chemical Resistant Gloves You Can Wear All Day Long. (2022, August 4). True PPE.
• SAFETY DATA SHEET - Diethyl malonate. (n.d.). Fisher Scientific.
• Ester Hydrolysis Safety Management Guide. (n.d.). PDF.
• SAFETY DATA SHEET. (n.d.).
• SAFETY DATA SHEET. (2017, May 30). Fisher Scientific.
• Navigating the Safe Disposal of Diethyl 2-(2-oxopropyl)malonate: A Procedural Guide. (n.d.). Benchchem.
• SAFETY DATA SHEET - Diethyl allylmalonate. (2023, September 22). ThermoFisher.
• SAFETY DATA SHEET - Diisopropyl Malonate. (2026, February 3). Tokyo Chemical Industry.
• Making esters from alcohols and acids. (n.d.). RSC Education.
• DIETHYL MALONATE (2,2-D2, 98%). (n.d.). Cambridge Isotope Laboratories.
• Diethyl(2-oxopropyl)phosphonate. (n.d.). Apollo Scientific.
• SAFETY DATA SHEET. (2025, October 24). Thermo Fisher Scientific.
• SAFETY DATA SHEET. (2025, September 12). Thermo Fisher Scientific.
• safety in the laboratory. (n.d.).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Diisopropyl 2-oxomalonate = 95 73972-39-1 [sigmaaldrich.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. fishersci.com [fishersci.com]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. What are the safety precautions whe doing experiment on esters | Filo [askfilo.com]
• 8. fishersci.com [fishersci.com]
• 9. Personal Protective Equipment Hand and Arm Protection (Appendix D) – Environmental Health and Safety [ehs.ncsu.edu]
• 10. What type of gloves protects your hands from hazardous chemicals? | Ansell Singapore [ansell.com]
• 11. trueppeusa.com [trueppeusa.com]
• 12. orga.blog.unq.edu.ar [orga.blog.unq.edu.ar]
• 13. isotope.com [isotope.com]
• 14. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 15. pdf.benchchem.com [pdf.benchchem.com]